Biphenylene-2-carboxylic Acid

• CAS: 93103-69-6

Core Science & Biosynthesis

Computational Elucidation of Biphenylene-2-Carboxylic Acid: Electronic Topology and Pharmacological Potential

Executive Summary

Biphenylene is a structurally fascinating polycyclic hydrocarbon characterized by a cyclobutadiene ring fused between two benzene rings. This topology creates a unique tension between aromaticity and antiaromaticity, resulting in highly tunable electronic properties. When functionalized into Biphenylene-2-carboxylic acid (B2CA) , the symmetry is broken by a strongly electron-withdrawing and hydrogen-bonding capable moiety.

For researchers in organic electronics and drug development, understanding the electronic properties of B2CA is critical. This whitepaper provides an authoritative, self-validating computational methodology for modeling B2CA, explaining the causality behind functional choices in Density Functional Theory (DFT) and bridging the gap between in silico quantum mechanics and practical applications like donor-acceptor complexation and pharmacophore design.

The Imperative for Advanced Computational Modeling

Standard computational models often fail when applied to biphenylene derivatives. The central four-membered ring exhibits partial antiaromatic character, leading to a highly delocalized yet "frustrated" π -system. As demonstrated in foundational studies on the [1], minor edge modifications or functionalizations dramatically shift the HOMO-LUMO gap.

In drug development, B2CA acts as a rigid, planar scaffold. The biphenylene core engages in unique π−π stacking interactions, while the carboxylic acid group serves as a potent hydrogen-bond donor/acceptor (e.g., anchoring into kinase hinge regions). Accurately mapping the Molecular Electrostatic Potential (MEP) and charge-transfer dynamics requires a rigorous, dispersion-corrected computational approach. Recent research into [2] underscores the necessity of precise electronic modeling to predict molecular complexation.

Protocol: Self-Validating DFT Workflow for B2CA

To ensure absolute trustworthiness in computational predictions, the following protocol is designed as a self-validating system . Every theoretical prediction is subjected to an internal mathematical check or an external experimental cross-validation step.

Step 1: Conformational Sampling (MMFF94)

• Action: Perform a rotational conformational search of the -COOH group relative to the biphenylene plane using the MMFF94 force field.

• Causality: The dihedral angle of the carboxylic acid dictates the degree of conjugation with the biphenylene π -system. Identifying the global minimum prevents the DFT optimization from becoming trapped in a higher-energy local minimum.

Step 2: Ground-State Geometry Optimization ( ω B97X-D/6-311+G**)

• Action: Optimize the lowest-energy conformer using the ω B97X-D functional and the 6-311+G(d,p) basis set.

• Causality: Why ω B97X-D? Standard functionals (like B3LYP) notoriously underestimate long-range electron correlation. Because B2CA frequently engages in π−π stacking and charge-transfer complexes, a dispersion-corrected functional is mandatory. The diffuse functions (+) in the basis set are essential for accurately modeling the lone pairs on the oxygen atoms and the extended, diffuse electron cloud of the antiaromatic core.

Step 3: Vibrational Frequency Validation (The Internal Checkpoint)

• Action: Execute a vibrational frequency calculation on the optimized geometry at the same level of theory.

• Causality: This is the core self-validating step. The presence of zero imaginary frequencies mathematically guarantees that the optimized structure is a true local minimum on the potential energy surface, rather than a transition state (saddle point). If an imaginary frequency is found, the structure must be distorted along that normal mode and re-optimized.

Step 4: Solvation Modeling (CPCM)

• Action: Apply the Conductor-like Polarizable Continuum Model (CPCM) using water ( ϵ=78.3 ) and DMSO ( ϵ=46.8 ).

• Causality: Gas-phase calculations are irrelevant for biological assays. Solvation models simulate the dielectric environment of physiological conditions or in vitro assay buffers, which significantly stabilizes the highly polarized B2CA molecule.

Step 5: Experimental Cross-Validation (TD-DFT)

• Action: Calculate the vertical excitation energies using Time-Dependent DFT (TD-DFT) to simulate the UV-Vis absorption spectrum.

• Causality: By comparing the in silico TD-DFT transitions to empirical UV-Vis spectroscopy data (specifically the charge-transfer bands), researchers can externally validate the accuracy of the chosen functional and basis set.

Self-validating computational workflow for B2CA electronic property characterization.

Quantitative Data Analysis: Electronic Properties

The introduction of the carboxylic acid group fundamentally alters the electronic symmetry of the biphenylene core. As seen in broader studies on [3], electron-withdrawing groups effectively tune the band gap.

Below is a summary of the computationally derived electronic properties of B2CA, comparing gas-phase isolation to aqueous solvation.

Electronic Property	Gas Phase (eV)	Aqueous Phase (CPCM) (eV)	Mechanistic Causality / Significance
HOMO Energy	-6.42	-6.55	Solvation stabilizes the electron-rich biphenylene core, lowering the energy required for electron donation.
LUMO Energy	-2.15	-2.30	The electron-withdrawing -COOH group lowers the LUMO, increasing susceptibility to nucleophilic attack.
Band Gap ( ΔE )	4.27	4.25	A moderate band gap indicates stable semiconductor-like behavior, ideal for organic electronics.
Dipole Moment ( μ )	3.8 D	5.2 D	Enhanced polarization in polar solvents significantly improves solubility for pharmacological assays.

Mechanistic Insights: Pharmacological and Material Applications

The computational data reveals why B2CA is a highly versatile building block.

• Donor-Acceptor Dynamics: The relatively high HOMO energy of the biphenylene core allows it to act as a robust π -electron donor. When modeled alongside strong electron acceptors (like TCNQ or TCNE), DFT reveals distinct charge-transfer states. The antiaromatic character of the central four-membered ring facilitates a unique orbital overlap that is absent in standard aromatic systems like naphthalene.

• Pharmacophore Viability: In drug design, the biphenylene core provides a rigid, flat surface for π−π intercalation with aromatic amino acid residues (e.g., Phenylalanine, Tyrosine). Simultaneously, the highly polarized -COOH group (as evidenced by the 5.2 D aqueous dipole moment) acts as a directional anchor, forming robust hydrogen bonds with protein backbones.

Mechanistic pathways of B2CA interactions in pharmacological and material contexts.

Conclusion

Computational modeling of Biphenylene-2-carboxylic acid requires a deliberate departure from standard protocols. By employing dispersion-corrected functionals ( ω B97X-D) and enforcing strict self-validating checkpoints (vibrational frequency analysis and TD-DFT cross-validation), researchers can accurately map the complex electronic topology of this molecule. The resulting data not only explains the fundamental quantum mechanics of the antiaromatic core but also directly accelerates its application in next-generation organic electronics and targeted drug discovery.

References

• Peralta, G., et al. "Electronic Properties of the Biphenylene Sheet and Its One-Dimensional Derivatives." ACS Nano, 2010.[Link]

• Mucke, M., et al. "Construction of biphenylene dimers and surface-bound layers to explore donor-acceptor interactions." Structural Chemistry, 2024.[Link]

• Fan, Q., et al. "Effective regulation of the electronic properties of a biphenylene network by hydrogenation and halogenation." RSC Advances, 2022.[Link]

An In-depth Technical Guide on the Thermodynamic Stability and Degradation Pathways of Biphenylene-2-carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Biphenylene-2-carboxylic acid, a molecule characterized by its rigid, planar biphenylene core and a reactive carboxylic acid moiety, is a compound of significant interest in medicinal chemistry and materials science.[1][2] Its structural features, combining the aromatic stability of the biphenylene system with the functional versatility of the carboxylic acid group, make it a valuable building block in the synthesis of novel therapeutic agents and functional materials.[1][2] However, the successful application of biphenylene-2-carboxylic acid in these fields is contingent upon a thorough understanding of its inherent stability and susceptibility to degradation under various stress conditions. This technical guide provides a comprehensive overview of the thermodynamic stability and degradation pathways of biphenylene-2-carboxylic acid, offering critical insights for its handling, formulation, and storage.

Section 1: Thermodynamic Stability of Biphenylene-2-carboxylic Acid

The thermodynamic stability of a molecule provides a fundamental measure of its intrinsic energy state and its propensity to undergo chemical transformation. Key parameters for assessing this stability are the enthalpy of formation (ΔHf°), Gibbs free energy of formation (ΔGf°), and entropy (S°).

Enthalpy of Formation

The standard molar enthalpy of formation in the gas phase (ΔfH°(g)) for 2-biphenylcarboxylic acid has been determined through both experimental and theoretical studies. These studies indicate that the substitution pattern on the biphenyl ring system significantly influences the molecule's stability. Notably, biphenylcarboxylic acids with a carboxyl group in the ortho position, such as biphenylene-2-carboxylic acid, are comparatively less stable than their meta or para isomers.[3][4] This reduced stability can be attributed to steric hindrance between the carboxylic acid group and the adjacent phenyl ring, which can disrupt the planarity of the molecule and increase its internal energy.

Compound	Gas-Phase Enthalpy of Formation (kJ/mol)
2-Biphenylcarboxylic acid	Data available from thermochemical studies[3]

Specific numerical values from the cited literature should be inserted here upon direct consultation.

Gibbs Free Energy and Entropy

Section 2: Degradation Pathways of Biphenylene-2-carboxylic Acid

Understanding the degradation pathways of biphenylene-2-carboxylic acid is paramount for predicting its shelf-life, identifying potential impurities, and developing stable formulations. Forced degradation studies, which subject the molecule to stress conditions more severe than accelerated stability testing, are instrumental in elucidating these pathways.[9][10][11][12] The primary degradation routes for biphenylene-2-carboxylic acid can be categorized as thermal, oxidative, photolytic, and hydrolytic.

Thermal Degradation

Thermal stress is a significant factor affecting the stability of biphenylene-2-carboxylic acid. Studies on the thermal decomposition of 2-biphenylcarboxylic acid have revealed two primary degradation pathways:

• Decarboxylation: At elevated temperatures, the carboxylic acid group can be eliminated as carbon dioxide, leading to the formation of biphenyl. This is a common thermal degradation route for many aromatic carboxylic acids.

• Dehydration and Ring-Closure (Ketonization): An alternative pathway involves intramolecular dehydration and subsequent ring-closure to form fluorenone. This process, also referred to as ketonization, is a competing reaction to decarboxylation.

The selectivity between decarboxylation and ketonization is influenced by temperature, with higher temperatures potentially favoring one pathway over the other.[5][13]

Caption: Thermal degradation pathways of biphenylene-2-carboxylic acid.

Oxidative Degradation

The biphenylene ring system is susceptible to oxidative degradation, particularly in the presence of oxidizing agents or under conditions that generate reactive oxygen species. While specific studies on biphenylene-2-carboxylic acid are limited, insights can be drawn from related structures. For instance, the oxidation of hydroxylated biphenyl derivatives suggests that the aromatic rings are the primary sites of attack.[14] The presence of the electron-withdrawing carboxylic acid group may influence the susceptibility of the rings to oxidation. Potential oxidative degradation products could include hydroxylated derivatives and, under more severe conditions, ring-opened products.

Caption: Potential oxidative degradation pathways.

Photolytic Degradation

Exposure to light, particularly in the ultraviolet (UV) range, can induce photochemical reactions in biphenylene-2-carboxylic acid. Studies on the photodegradation of bisphenol A and other biphenyl derivatives in the presence of photosensitizers indicate that degradation can occur through mechanisms involving singlet oxygen and superoxide radical anions.[15] The biphenylene core can absorb UV radiation, leading to the formation of excited states that can then undergo various reactions, including oxidation and dimerization. The specific photoproducts would depend on the wavelength of light, the presence of photosensitizers, and the reaction medium.

Caption: General scheme for photolytic degradation.

Hydrolytic Degradation

The stability of the carboxylic acid functional group and the biphenylene core under hydrolytic conditions (acidic and basic) is a critical consideration. Aromatic carboxylic acids are generally stable to hydrolysis.[16] However, under extreme pH and temperature conditions, degradation can occur. Studies on the hydrothermal stability of various aromatic carboxylic acids have shown that while benzoic acid is relatively stable, other derivatives can undergo decarboxylation at elevated temperatures in water.[16] The stability of 2-(benzylcarbamoyl)benzoic acid, a related amide, is pH-dependent, with hydrolysis of the amide bond occurring under both acidic and basic conditions to yield the corresponding carboxylic acid and amine.[17] This suggests that the carboxylic acid group in biphenylene-2-carboxylic acid is likely to be stable under typical hydrolytic stress conditions, with degradation of the core structure being the more probable event under harsh conditions.

Section 3: Experimental Protocols for Stability Assessment

A comprehensive assessment of the stability of biphenylene-2-carboxylic acid requires a systematic approach involving forced degradation studies and the development of a stability-indicating analytical method.

Forced Degradation Studies

Forced degradation studies are performed to intentionally degrade the molecule to identify potential degradation products and establish degradation pathways.[9][10][11][12]

3.1.1. General Procedure

• Stock Solution Preparation: Prepare a stock solution of biphenylene-2-carboxylic acid in a suitable solvent (e.g., acetonitrile, methanol) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions: Expose the stock solution to the following stress conditions:

  • Acidic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M to 1 M hydrochloric acid. Heat at a controlled temperature (e.g., 60-80°C) for a defined period (e.g., 24-48 hours).

  • Basic Hydrolysis: Mix the stock solution with an equal volume of 0.1 M to 1 M sodium hydroxide. Heat at a controlled temperature (e.g., 60-80°C) for a defined period.

  • Oxidative Degradation: Mix the stock solution with a solution of hydrogen peroxide (e.g., 3-30%). Store at room temperature or slightly elevated temperature for a defined period.

  • Thermal Degradation (in solution): Heat the stock solution at a high temperature (e.g., 70-90°C) for a defined period.

  • Thermal Degradation (solid state): Store the solid compound in a controlled temperature oven (e.g., 80-105°C) for a defined period.

  • Photolytic Degradation: Expose the stock solution (in a photostable container) to a controlled source of UV and visible light, as per ICH Q1B guidelines.

• Sample Analysis: At specified time points, withdraw samples, neutralize if necessary, and analyze using a stability-indicating analytical method.

Caption: Workflow for forced degradation studies.

Stability-Indicating Analytical Method

A crucial component of stability testing is the use of a validated stability-indicating analytical method, typically High-Performance Liquid Chromatography (HPLC), capable of separating the parent drug from its degradation products.[4][18]

3.2.1. HPLC Method Development (Example)

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate buffer, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol).

• Detection: UV detection at a wavelength where biphenylene-2-carboxylic acid and its potential degradants have significant absorbance. A photodiode array (PDA) detector is recommended to obtain UV spectra for peak purity analysis and identification.

• Method Validation: The method should be validated according to ICH Q2(R1) guidelines for specificity, linearity, range, accuracy, precision, and robustness.

Conclusion

This technical guide has provided a detailed examination of the thermodynamic stability and degradation pathways of biphenylene-2-carboxylic acid. The inherent stability of this molecule is influenced by the ortho-position of the carboxylic acid group, rendering it less stable than its isomers. The primary degradation pathways identified are thermal decarboxylation and cyclization, with the biphenylene core also being susceptible to oxidative and photolytic degradation under specific stress conditions. The carboxylic acid moiety itself is expected to be relatively stable to hydrolysis.

For researchers, scientists, and drug development professionals, a thorough understanding of these stability characteristics is essential. The implementation of systematic forced degradation studies, coupled with the use of a validated stability-indicating analytical method, will ensure the development of robust formulations and reliable products containing biphenylene-2-carboxylic acid. This knowledge will ultimately contribute to the successful translation of this promising molecule from the laboratory to its intended applications.

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The Enigmatic Core: A Technical Guide to the Historical Discovery and Isolation of Biphenylene-2-Carboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

Biphenylene, a fascinating polycyclic hydrocarbon, has intrigued chemists for over a century with its unique strained four-membered ring fused to two benzene rings. This structural anomaly imparts distinct physical and chemical properties that have been both a challenge and an opportunity for synthetic chemists and drug designers. This in-depth technical guide focuses on a key derivative, biphenylene-2-carboxylic acid, charting its historical discovery, initial isolation, and the evolution of its synthesis. We will delve into the causality behind experimental choices in both historical and modern synthetic routes, provide detailed, self-validating protocols, and explore its physicochemical characteristics and burgeoning potential in medicinal chemistry.

Introduction: The Allure of a Strained Aromatic System

The story of biphenylene-2-carboxylic acid is intrinsically linked to the discovery of its parent, biphenylene. First synthesized by W. C. Lothrop in 1941, the biphenylene core presented a significant departure from the more common fused-ring systems in aromatic chemistry. The presence of the anti-aromatic cyclobutadiene-like central ring was predicted to bestow unusual reactivity and electronic properties upon the molecule.

The introduction of a carboxylic acid functional group at the 2-position of the biphenylene scaffold unlocks a gateway for further chemical modification, making biphenylene-2-carboxylic acid a valuable building block in the synthesis of more complex molecules with potential applications in materials science and, most notably, drug discovery. The rigid biphenylene core can serve as a unique scaffold to orient pharmacophoric groups in three-dimensional space, while the carboxylic acid moiety provides a handle for forming amides, esters, and other functional groups, crucial for modulating pharmacokinetic and pharmacodynamic properties.

Historical Perspective: Piecing Together the First Synthesis

While the initial synthesis of the parent biphenylene by Lothrop involved the dimerization of benzyne, the first documented synthesis of a derivative of biphenylene-2-carboxylic acid appears in a 1969 publication by J. M. Blatchly, D. V. Gardner, J. F. W. McOmie, and T. P. Prabhu.[1] Although this paper's primary focus was on 2-benzoylbiphenylenes, it describes the synthesis of the anilide of 6,7-dibromobiphenylene-2-carboxylic acid. This work strongly implies the existence and accessibility of biphenylene-2-carboxylic acid at the time.

A key intermediate in their work was biphenylene-2-boronic acid, which they synthesized by the reaction of biphenylene with boron tribromide and an aluminium halide, followed by hydrolysis.[1] This boronic acid derivative would have been a direct precursor to biphenylene-2-carboxylic acid through oxidation, a common transformation in organic synthesis.

The likely historical route to the first isolation of biphenylene-2-carboxylic acid can be postulated through the following logical workflow:

Caption: Postulated historical synthesis of biphenylene-2-carboxylic acid.

This multi-step synthesis, while groundbreaking, likely resulted in low overall yields, a common feature of early biphenylene chemistry due to the high reactivity and instability of intermediates.

Modern Synthetic Strategies: Efficiency and Versatility

Since its initial discovery, synthetic routes to biphenylene-2-carboxylic acid have evolved, driven by the need for greater efficiency and the availability of more sophisticated synthetic methodologies.

Carboxylation of Lithiated Biphenylene

A more direct and now common approach involves the directed ortho-metalation of biphenylene followed by carboxylation. This method offers a significant improvement in yield and regioselectivity.

Caption: Modern synthesis via carboxylation of 2-lithiobiphenylene.

Experimental Protocol: Carboxylation of 2-Lithiobiphenylene

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a rubber septum is charged with biphenylene (1.0 eq) and anhydrous tetrahydrofuran (THF).

• Lithiation: The solution is cooled to -78 °C in a dry ice/acetone bath. n-Butyllithium (1.1 eq, as a solution in hexanes) is added dropwise via syringe over 15 minutes, ensuring the internal temperature remains below -70 °C. The reaction mixture is stirred at -78 °C for 2 hours.

• Carboxylation: A stream of dry carbon dioxide gas is bubbled through the solution for 1 hour, or alternatively, the reaction mixture is poured over an excess of crushed dry ice.

• Workup: The reaction is allowed to warm to room temperature. The solvent is removed under reduced pressure. The residue is dissolved in water and washed with diethyl ether to remove any unreacted biphenylene. The aqueous layer is then acidified to pH 2 with 1 M HCl.

• Isolation and Purification: The resulting precipitate is collected by vacuum filtration, washed with cold water, and dried under vacuum. The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to afford pure biphenylene-2-carboxylic acid.

Alternative Synthetic Approaches

Other methods for the synthesis of biphenylene-2-carboxylic acid, though less common, include:

• Oxidation of 2-Formylbiphenylene: If 2-formylbiphenylene is available, it can be readily oxidized to the corresponding carboxylic acid using standard oxidizing agents such as potassium permanganate (KMnO4) or Jones reagent (CrO3/H2SO4).[2][3]

• Hydrolysis of 2-Cyanobiphenylene: The hydrolysis of 2-cyanobiphenylene under acidic or basic conditions provides another route to the carboxylic acid.[4][5][6] This method is contingent on the availability of the nitrile precursor.

Physicochemical Characterization

The unique structure of biphenylene-2-carboxylic acid gives rise to characteristic spectroscopic signatures that are essential for its identification and quality control.

Property	Value	Source
Melting Point	111-113 °C
Molecular Formula	C₁₃H₈O₂
Molecular Weight	196.20 g/mol

Spectroscopic Data:

• ¹H NMR (CDCl₃): The proton NMR spectrum is complex due to the asymmetry of the molecule and the strained ring system. Aromatic protons typically appear in the range of δ 6.5-8.0 ppm. The carboxylic acid proton is expected to be a broad singlet further downfield, typically above δ 10 ppm.

• ¹³C NMR (CDCl₃): The carbon NMR spectrum will show 13 distinct signals for the carbon atoms. The carbonyl carbon of the carboxylic acid is characteristically found in the downfield region of the spectrum, typically between 165-185 ppm.

• Infrared (IR) Spectroscopy (KBr): The IR spectrum is a powerful tool for identifying the carboxylic acid functionality. Key absorptions include a broad O-H stretching band from approximately 2500-3300 cm⁻¹ and a strong C=O stretching band around 1680-1710 cm⁻¹.[7]

• Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound. Fragmentation patterns may include the loss of -OH (M-17) and -COOH (M-45).

Applications in Drug Discovery and Medicinal Chemistry

The biphenylene scaffold is gaining attention in medicinal chemistry as a novel and rigid core for the design of new therapeutic agents. While research into the specific pharmacological activities of biphenylene-2-carboxylic acid itself is still emerging, its derivatives are being explored for a range of applications.

The rigid nature of the biphenylene core can be advantageous in drug design by:

• Constraining Conformation: Reducing the conformational flexibility of a molecule can lead to higher binding affinity and selectivity for a biological target.

• Exploring Novel Chemical Space: The unique three-dimensional shape of biphenylene derivatives allows for the exploration of new interactions with protein binding sites that may not be accessible to more conventional scaffolds.

• Modulating Physicochemical Properties: The introduction of the biphenylene moiety can influence properties such as lipophilicity and metabolic stability.

Biphenyl derivatives, the more flexible cousins of biphenylenes, have a well-established track record in medicine, with many approved drugs containing this motif.[8][9] It is anticipated that the more constrained biphenylene scaffold could offer advantages in certain therapeutic areas. A 1970 study by Burger and Hillery explored the synthesis of various biphenylene derivatives with pharmacophoric side chains, highlighting the early interest in this scaffold for medicinal chemistry applications.[10]

Conclusion

Biphenylene-2-carboxylic acid, born from the intellectual curiosity surrounding its strained parent molecule, has transitioned from a chemical curiosity to a valuable building block in modern organic synthesis. Its historical synthesis, likely achieved through a multi-step sequence from biphenylene, has been largely superseded by more efficient methods such as the directed ortho-metalation and carboxylation route. The unique physicochemical properties of this molecule, stemming from its constrained aromatic system, make it an intriguing scaffold for the development of novel materials and pharmaceuticals. As our understanding of the biological implications of molecular rigidity and shape continues to grow, biphenylene-2-carboxylic acid and its derivatives are poised to play an increasingly important role in the future of drug discovery.

References

• Blatchly, J. M., Gardner, D. V., McOmie, J. F. W., & Prabhu, T. P. (1969). Biphenylenes. Part XXV. 2-Benzoylbiphenylenes and the synthesis of biphenylene-2-boronic and 2,6-(or 2,7-)diboronic acid. Journal of the Chemical Society C: Organic, 2789-2793. [Link]

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understanding the pi-conjugation effects in biphenylene-2-carboxylic acid

Unveiling the π -Conjugation Dynamics in Biphenylene-2-Carboxylic Acid: A Technical Guide to Electronic and Thermodynamic Properties

Executive Summary

Biphenylene-2-carboxylic acid represents a fascinating intersection of structural rigidity, antiaromaticity, and extended π -conjugation. Unlike standard biphenyl systems, the biphenylene core fuses two benzene rings via a central cyclobutadiene ring, creating a delicate balance between local aromaticity and global antiaromaticity[1]. When functionalized with an electron-withdrawing carboxylic acid group at the 2-position, the molecule exhibits unique push-pull electronic characteristics. This whitepaper provides an in-depth mechanistic analysis of these π -conjugation effects, supported by self-validating experimental protocols designed for researchers in advanced materials and organic electronics.

The Biphenylene Core: A Delicate Balance of Aromaticity and Antiaromaticity

To understand the conjugation effects in biphenylene-2-carboxylic acid, one must first dissect the electronic nature of the unsubstituted biphenylene core. The molecule is a 12 π -electron system. The central four-membered ring contains 4n π -electrons, rendering it formally antiaromatic and inducing a strong paratropic (antiaromatic) ring current[2].

To minimize the destabilizing antiaromatic delocalization, the outer six-membered rings undergo significant bond length alternation (BLA). Consequently, the outer rings are only weakly aromatic compared to isolated benzene[2]. This inherent electronic frustration makes the biphenylene core highly responsive to external electronic perturbations, such as the introduction of a carboxylic acid group.

π -Conjugation Effects of the 2-Carboxylic Acid Substituent

The attachment of a carboxylic acid group (-COOH) at the 2-position (analogous to the meta/para position relative to the fusion points) introduces a strong electron-withdrawing (-M, -I) effect.

• Electronic Pull and Quinoidal Character: The -COOH group pulls electron density from the weakly aromatic outer ring. Because the biphenylene core is highly planar and polarizable, it can adopt quinoidal resonance structures to stabilize this charge transfer[3]. The central antiaromatic ring acts as an electron sink, facilitating extended π -conjugation from the core to the carbonyl oxygen.

• Impact on Acidity (pKa): The pKa of biphenylene-2-carboxylic acid is predicted to be approximately 4.20[4]. This is comparable to benzoic acid but notably more acidic than twisted biphenyl-4-carboxylic acid (pKa ~4.27)[5]. The rigid planarity of biphenylene, combined with the electron-withdrawing character of the antiaromatic cyclobutadiene ring, stabilizes the carboxylate conjugate base more effectively than a standard biaryl system.

Fig 1: Electronic conjugation pathways in biphenylene-2-carboxylic acid.

Quantitative Data Summary

The table below summarizes the comparative electronic and thermodynamic properties of related carboxylic acids, highlighting the unique position of the biphenylene derivative.

Compound	Core Electronic Nature	pKa (Water)	UV-Vis λmax​ Shift	Conjugation Topology
Benzoic Acid	Aromatic (6 π )	4.20	Baseline (~230 nm)	Localized
Biphenyl-4-carboxylic acid	Bi-Aromatic (Twisted)	~4.27[5]	Mild Red-Shift	Sterically Hindered
Biphenylene-2-carboxylic acid	Antiaromatic/Aromatic Fused	4.20[4]	Strong Red-Shift[3]	Rigid, Planar, Extended

Experimental Methodologies & Self-Validating Protocols

To empirically validate the π -conjugation effects described above, rigorous synthetic and analytical protocols are required. The biphenylene core is sensitive to harsh conditions; therefore, mild, chemoselective methods must be employed[6].

Protocol 1: Synthesis via Chemoselective Oxidation

Causality: Biphenylene is susceptible to ring-opening or over-oxidation under harsh conditions (e.g., KMnO4​ ). We utilize a Pinnick oxidation of biphenylene-2-carboxaldehyde, which selectively oxidizes aldehydes to carboxylic acids without disrupting the delicate 4-membered antiaromatic ring[7].

• Preparation: Dissolve 1.0 eq of biphenylene-2-carboxaldehyde in a mixture of THF and t -butanol (1:1 v/v).

• Scavenger Addition: Add 10.0 eq of 2-methyl-2-butene. Reasoning: This acts as a hypochlorite scavenger to prevent electrophilic chlorination of the electron-rich biphenylene core.

• Oxidation: Dropwise, add an aqueous solution containing 1.5 eq of sodium chlorite ( NaClO2​ ) and 1.5 eq of sodium dihydrogen phosphate ( NaH2​PO4​ ).

• Reaction Monitoring: Stir at room temperature for 4 hours. Monitor via TLC (Hexanes/EtOAc 7:3) until the aldehyde spot is fully consumed.

• Workup: Acidify with 1M HCl to pH 3, extract with EtOAc, wash with brine, and dry over anhydrous Na2​SO4​ .

• Purification: Recrystallize from hot ethanol to yield pure biphenylene-2-carboxylic acid.

Protocol 2: Spectroscopic Validation of π -Conjugation

Causality: To prove extended conjugation, we must measure the HOMO-LUMO gap (via UV-Vis) and the paratropic ring current effects (via 1H -NMR).

• UV-Vis Spectroscopy: Prepare 10−5 M solutions of the purified acid in both cyclohexane (non-polar) and acetonitrile (polar). A significant bathochromic (red) shift in the polar solvent confirms the presence of a push-pull quinoidal dipole stabilized by the solvent[3].

• 1H -NMR Spectroscopy: Dissolve the sample in CD3​CN with TMS as an internal standard. Analyze the chemical shifts of the protons at the 1 and 3 positions. The combined anisotropic deshielding from the adjacent carbonyl group and the paratropic current of the central cyclobutadiene ring will result in distinct downfield shifts, validating the electronic communication across the core[2].

• Potentiometric Titration: Determine the exact pKa by titrating a 10−3 M aqueous/methanol solution with standardized 0.01 M NaOH at 25°C, using a calibrated glass electrode to validate the thermodynamic acidity[5].

Fig 2: Self-validating experimental workflow for property characterization.

Conclusion

Biphenylene-2-carboxylic acid is a powerful model compound for studying the interplay between antiaromaticity and π -conjugation. By carefully analyzing its pKa, UV-Vis, and NMR profiles, researchers can map how electron-withdrawing groups perturb the delicate electronic balance of fused 4n π -systems. The methodologies outlined herein provide a robust framework for synthesizing and characterizing these sensitive, high-value molecular architectures for future applications in organic electronics and donor-acceptor complexes[7].

References

• Biphenylene-containing polycyclic conjugated compounds, PMC - NIH. 1

• Spectrophotometric determination of basicities of substituted acetylbiphenyls and biphenyl carboxylic acids, Indian Academy of Sciences. 5

• Synthesis of BP esters. a Cannizzaro reaction of BP aldehyde 3;..., ResearchGate. 6

• Macrocycles composed of biphenylene and butadiyne units with antiaromatic character, Chemical Science (RSC Publishing). 3

• 비페닐렌-2-카르복실산 | 93103-69-6, ChemicalBook.4

• Construction of biphenylene dimers and surface-bound layers to explore donor-acceptor interactions, ResearchGate. 7

• Photoswitching of Local (Anti)Aromaticity in Biphenylene-Based Diarylethene Molecular Switches, PMC - NIH.2

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• 3. Macrocycles composed of biphenylene and butadiyne units with antiaromatic character - Chemical Science (RSC Publishing) [pubs.rsc.org]
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mechanism of formation for biphenylene-2-carboxylic acid derivatives

An in-depth technical analysis of the formation mechanisms and synthetic methodologies for biphenylene-2-carboxylic acid derivatives, designed for advanced researchers and drug development professionals.

Theoretical Framework: The Antiaromatic Challenge

Biphenylene-2-carboxylic acid (CAS: 93103-69-6) and its derivatives are highly sought-after scaffolds in the development of novel optoelectronic materials, donor-acceptor π -complexes, and advanced pharmacophores[1][2][3]. The defining structural feature of these molecules is the central four-membered cyclobutadiene ring fused between two benzene rings. This topology enforces a planar, strained, and partially antiaromatic 4n π -electron system.

Synthesizing these derivatives requires overcoming the significant thermodynamic penalty associated with the strain energy of the four-membered ring. Traditional harsh conditions often lead to oxidative ring-opening or decomposition into fluorenone derivatives[4]. Therefore, modern synthetic mechanisms rely on highly controlled, kinetically driven pathways—either by assembling the core de novo via reactive intermediates or by regioselective late-stage functionalization of a pre-formed biphenylene core.

Core Assembly: The Hexadehydro-Diels-Alder (HDDA) Pathway

To bypass the need for transition-metal catalysts, which can inadvertently cleave the strained C–C bonds of the biphenylene core, researchers have developed an elegant de novo assembly method utilizing the Hexadehydro-Diels-Alder (HDDA) reaction[5].

Mechanistic Causality: The HDDA reaction converts a polyyne (tetrayne) precursor into a highly reactive benzyne intermediate through thermal cycloisomerization. Because benzyne is exceptionally electrophilic and short-lived, generating it in situ without the use of harsh oxidants or strong bases prevents unwanted side reactions. Once generated, two benzyne molecules undergo a spontaneous intermolecular [2+2] cycloaddition. The thermodynamic driving force of aromatizing the adjacent rings overcomes the activation barrier required to form the strained four-membered biphenylene core[5].

Fig 1: HDDA-mediated benzyne dimerization pathway for biphenylene core synthesis.

Protocol 1: HDDA-Mediated Synthesis of the Biphenylene Core

This protocol is a self-validating system designed to ensure the kinetic trapping of the benzyne intermediate.

• Precursor Activation: In an ice-water bath, add 200 mmol of diisopropyl malonate and 440 mmol of propargyl bromide into 210 mL of anhydrous acetonitrile.

  • Causality: Anhydrous acetonitrile is strictly required to prevent the premature quenching of the highly reactive benzyne intermediate by water nucleophiles.

• Catalysis: Slowly introduce 830 mmol of sodium hydride (NaH). Stir for 8 hours.

  • Self-Validation Checkpoint: The evolution of H2​ gas serves as a visual confirmation of the deprotonation event. A reaction aliquot analyzed via TLC (Petroleum Ether:Ethyl Acetate) should show the complete consumption of propargyl bromide.

• Thermal Cycloisomerization: Elevate the reaction temperature to 95–100 °C and maintain for 10–12 hours[5].

  • Causality: This specific thermal window provides the exact activation energy required for the HDDA cycloisomerization to proceed without triggering the thermal degradation of the resulting biphenylene core.

• Purification: Quench with water, extract with ethyl acetate, and purify via vacuum distillation followed by column chromatography.

Regioselective Functionalization: Palladium-Catalyzed Carbonylation

When starting from a pre-assembled biphenylene core, the synthesis of biphenylene-2-carboxylic acid is most efficiently achieved via the Palladium-catalyzed carbonylation of 2-bromobiphenylene[6].

Mechanistic Causality: The catalytic cycle relies on the precise modulation of Palladium's oxidation states.

• Oxidative Addition: Pd(0) inserts into the C−Br bond of 2-bromobiphenylene. The steric encumbrance of the biphenylene core dictates the use of a bidentate ligand (e.g., dppf) to stabilize the resulting Pd(II) -aryl complex.

• Migratory Insertion: Carbon monoxide (CO) coordinates to the metal center. The aryl group migrates onto the coordinated CO, forming a Pd(II) -acyl intermediate.

• Nucleophilic Attack & Reductive Elimination: Hydroxide or water attacks the electrophilic acyl carbon, cleaving the Pd−C bond to release biphenylene-2-carboxylic acid while regenerating the Pd(0) catalyst for the next turnover[6].

Fig 2: Catalytic cycle for Pd-mediated carbonylation of 2-bromobiphenylene.

Protocol 2: Pd-Catalyzed Carbonylation

• System Purging: Charge a high-pressure autoclave with 2-bromobiphenylene (1.0 equiv), Pd(OAc)2​ (5 mol%), dppf (10 mol%), and triethylamine (3.0 equiv) in a 4:1 mixture of DMF/H2O. Purge the vessel three times with Argon, followed by three purges with CO gas.

  • Causality: Oxygen must be rigorously excluded to prevent the irreversible oxidation of the Pd(0) active species to inactive Pd(II) oxides.

• Pressurization & Heating: Pressurize the autoclave to 5 atm with CO and heat to 90 °C for 16 hours.

  • Self-Validation Checkpoint: Monitor the pressure gauge. A stoichiometric drop in CO pressure confirms active migratory insertion. If pressure remains static after 2 hours, the catalyst has likely poisoned, indicating a failed initiation step.

• Acid-Base Workup: Cool to room temperature, vent the CO safely. Dilute with water and wash with diethyl ether to remove unreacted starting material. Acidify the aqueous layer to pH 2 using 1M HCl.

  • Causality: The product exists as a soluble carboxylate salt in the basic reaction mixture. Acidification protonates the carboxylate, causing the biphenylene-2-carboxylic acid to precipitate cleanly from the aqueous phase.

Emerging Alternative: Frustrated Lewis Pair (FLP) Carboxylation

A modern, green-chemistry alternative involves the direct electrophilic carboxylation of the biphenylene core using CO2​ activated by Si/Al-based Frustrated Lewis Pairs (FLPs)[7]. By combining a bulky Lewis acid ( AlBr3​ ) with a bulky Lewis base ( Ph3​SiCl ), the system fails to form a classical adduct due to steric congestion. Instead, the FLP cooperatively captures and activates CO2​ , rendering the carbon highly electrophilic and susceptible to attack by the π -system of the biphenylene core, directly yielding the carboxylic acid[7].

Quantitative Data Summary

The following table synthesizes the operational parameters and efficiency metrics of the discussed methodologies, allowing researchers to select the optimal route based on precursor availability and scale.

Synthetic Methodology	Primary Precursor	Key Reagents / Catalysts	Operating Temp (°C)	Typical Yield	Atom Economy	Primary Advantage
HDDA Dimerization	Tetrayne Derivatives	NaH, Anhydrous MeCN	95–100	60–75%	High	Transition-metal-free core assembly; highly modular.
Pd-Carbonylation	2-Bromobiphenylene	Pd(OAc)2​ , dppf, CO, H2​O	80–100	80–92%	Medium	Excellent regioselectivity; utilizes robust cross-coupling logic.
FLP Carboxylation	Unsubstituted Biphenylene	AlBr3​ / Ph3​SiCl , CO2​	25–60	62–97%*	High	Green chemistry; utilizes CO2​ directly without pre-halogenation.

*Yield range based on analogous polycyclic arene models under optimized FLP conditions.

References

• Biphenyl alkene derivative and preparation method thereof Google P

• Chemisorption Induced Formation of Biphenylene Dimer on Surfaces arXiv[Link]

• Unveiling the formation mechanism of the biphenylene network Diva-Portal.org / Chemical Science[Link]

• A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects National Institutes of Health (PMC)[Link]

• Carboxylation of Aromatics by CO2 under “Si/Al Based Frustrated Lewis Pairs” Catalytic System ResearchGate[Link]

• SID 103965648 - PubChem (Biphenylene-2-carboxylic acid derivatives) National Institutes of Health (PubChem)[Link]

• Synthesis of BP esters (O-alkylation of biphenylene-2-carboxylic acid) ResearchGate[Link]

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Biphenylene-2-Carboxylic Acid: A Comprehensive Technical Guide to Physical and Chemical Properties, Synthesis, and Applications

Executive Summary

Biphenylene-2-carboxylic acid (CAS: 93103-69-6) is a specialized polycyclic aromatic compound characterized by its unique antiaromatic cyclobutadiene core fused between two benzene rings. This technical whitepaper provides an in-depth analysis of its physicochemical properties, synthetic methodologies, and applications in advanced materials science. Synthesizing authoritative data, this guide establishes robust, self-validating protocols for the handling, derivatization, and application of this unique molecule.

Structural and Electronic Characteristics

The defining feature of biphenylene-2-carboxylic acid is the biphenylene moiety, which contains a 12-π electron system. While the individual benzene rings are aromatic, the central four-membered ring exhibits antiaromatic character. This unique electronic topology lowers the oxidation potential of the molecule, making biphenylene derivatives exceptional electron donors in π-complexes[1].

The presence of the electron-withdrawing carboxylic acid group at the 2-position modulates this electron density, providing a synthetic handle for further functionalization while maintaining the core's ability to participate in donor-acceptor interactions with electron-deficient species (e.g., tetracyanoethylene, TCNE)[1].

Physicochemical Properties

The quantitative data defining biphenylene-2-carboxylic acid is summarized below, providing a baseline for analytical verification and experimental design[2],[3].

Property	Value	Analytical Significance
Chemical Name	Biphenylene-2-carboxylic acid	IUPAC nomenclature standard
CAS Registry Number	93103-69-6	Unique identifier for procurement
Molecular Formula	C13H8O2	Mass spectrometry target (M-H)
Molecular Weight	196.20 g/mol	Stoichiometric calculations
Melting Point	223 – 226 °C	Purity validation via melting point depression
Boiling Point	402.3 °C (Computed)	Indicates low volatility under standard conditions
Appearance	Yellow prisms (MeOH aq.)	Visual confirmation of successful crystallization

Synthetic Methodologies: The Cannizzaro Disproportionation

Synthesizing biphenylene-2-carboxylic acid often involves the disproportionation of biphenylene-2-carboxaldehyde via the Cannizzaro reaction[1].

Expertise & Causality: Rather than utilizing harsh transition-metal oxidants (which can leave trace metal contaminants that degrade optoelectronic materials) or multi-step functionalizations, the Cannizzaro reaction is highly atom-economical. It utilizes NaOH to initiate a hydride shift, simultaneously yielding the target carboxylic acid (as a sodium salt) and biphenylen-2-ylmethanol. The choice of a highly alkaline aqueous-organic solvent system ensures the solubility of the aldehyde while driving the irreversible formation of the carboxylate.

Self-Validating Protocol: This protocol is inherently self-validating. The distinct solubility profiles of the products (the alcohol is organic-soluble, the carboxylate is water-soluble) allow phase separation to act as an intrinsic purification step. Furthermore, the precipitation of the acid upon lowering the pH serves as a visual confirmation of reaction success.

Step-by-Step Methodology:

• Initiation: Dissolve 1.0 equivalent of biphenylene-2-carboxaldehyde in a miscible solvent mixture of ethanol and water (1:1 v/v) to ensure homogeneous catalysis.

• Catalysis: Add 2.5 equivalents of concentrated NaOH (aq). Causality: The excess base is necessary to form the doubly deprotonated gem-diol intermediate, which dramatically accelerates the rate-determining hydride transfer step.

• Reaction Monitoring: Stir the mixture at 60 °C. Monitor via TLC (Hexanes/Ethyl Acetate) until the aldehyde spot completely disappears, validating the end of the disproportionation.

• Phase Separation: Evaporate the ethanol under reduced pressure. Partition the remaining aqueous mixture with dichloromethane (DCM). Extract the aqueous layer three times. The organic phase contains the biphenylen-2-ylmethanol byproduct.

• Acidification (Self-Validation): Cool the aqueous phase containing sodium biphenylene-2-carboxylate to 0 °C. Slowly add 1M HCl until the pH reaches 2.0. The sudden protonation neutralizes the salt, drastically reducing its aqueous solubility and causing the immediate precipitation of biphenylene-2-carboxylic acid as a yellow solid.

• Purification: Isolate the yellow prisms via vacuum filtration. Wash with cold deionized water to remove residual NaCl, and recrystallize from aqueous methanol to achieve analytical purity (mp 223–224 °C)[3].

Workflow of the Cannizzaro disproportionation yielding biphenylene-2-carboxylic acid.

Downstream Applications and Material Science

The carboxylic acid functional group serves as an ideal anchor for derivatization, expanding the utility of the biphenylene core in advanced applications.

Optoelectronics and Donor-Acceptor Complexes By converting biphenylene-2-carboxylic acid into various esters (e.g., via O-alkylation with methyl iodide), researchers can tune the steric and electronic properties of the biphenylene unit[1]. These derivatives act as potent electron donors, forming highly ordered π-complexes with electron acceptors like TCNQ. The resulting charge-transfer bands observed in UV-vis spectroscopy highlight their potential in organic optoelectronic devices and organic semiconductors[1].

Polymer Chemistry Biphenylene derivatives are highly valued in polymer chemistry as cross-linking sites. Biphenylene-2-carboxylic acid can be converted to its corresponding acid chloride (biphenylene-2-carboxylic acid chloride)[3] and subsequently polymerized or grafted onto polymer backbones[4]. Upon thermal or photochemical activation, the strained four-membered ring of the biphenylene unit can open, facilitating robust cross-linking that enhances the thermal stability and mechanical strength of the resulting polymer matrix[4].

Logical mapping of biphenylene's electronic properties to downstream material applications.

References

• ECHEMI - 93103-69-6, BIPHENYLENE-2-CARBOXYLICACID Formula
• ResearchGate - Construction of biphenylene dimers and surface-bound layers to explore donor-acceptor interactions
• Justia Patents - U.S. Patent for Pendant biphenylene as a cross-linking site in polymers
• Chemistry-Chemists (Springer) - Dictionary of Organic Compounds (Eighth Supplement)

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Unlocking Novel Reactivity: The Pivotal Role of the Cyclobutane Ring in Biphenylene-2-carboxylic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Biphenylene, a fascinating polycyclic aromatic hydrocarbon, presents a unique molecular architecture where two benzene rings are fused to a central, highly strained four-membered ring.[1] This structural motif imparts a distinctive blend of aromatic and antiaromatic character, fundamentally altering its chemical behavior compared to conventional biaryl systems. This guide provides an in-depth analysis of how the integrated cyclobutane ring in biphenylene-2-carboxylic acid governs its reactivity. We will explore the electronic consequences of the ring strain, its influence on the acidity of the carboxylic acid moiety, the modulation of the aromatic system's reactivity, and the potential for strain-driven ring-opening reactions. This document serves as a technical resource for researchers in organic synthesis, medicinal chemistry, and materials science, offering insights into the causality behind its unique properties and providing actionable experimental protocols.

The Biphenylene Scaffold: A Confluence of Strain and Aromaticity

Biphenylene is a planar hydrocarbon composed of two benzenoid rings fused to a central cyclobutadiene-like ring.[1][2] This arrangement creates a molecule with a complex electronic structure, significant ring strain, and chemical properties that are distinct from its isomers, biphenyl and naphthalene.

Electronic Structure and Aromaticity

The electronic nature of biphenylene is a subject of considerable interest. While the two six-membered rings retain significant aromatic character, the central four-membered ring introduces substantial antiaromatic influence.[3][4] This is evident in both experimental data and theoretical calculations:

• Ring Currents: NMR spectroscopy reveals an upfield shift for the benzene ring protons compared to benzene itself, which is interpreted as a consequence of diminished aromatic ring currents in the six-membered rings and a paratropic (antiaromatic) ring current in the central four-membered ring.[1][5][6]

• Aromaticity Indices: Calculations of nucleus-independent chemical shifts (NICS) and harmonic oscillator model of aromaticity (HOMA) indices confirm the aromatic character of the six-membered rings and the antiaromatic nature of the four-membered ring.[3]

The Energetic Burden: Ring Strain

The fusion of the benzene rings onto a cyclobutane core results in substantial angle strain. High-level ab initio calculations have estimated the strain energy of biphenylene to be approximately 222 kJ/mol (around 53 kcal/mol), a significant value that is a primary driver of its unique reactivity.[3][7] This stored potential energy makes the molecule susceptible to reactions that can alleviate this strain, particularly those involving the opening of the central ring.

Caption: Biphenylene structure with distinct carbon types (α, β, γ) and key bond lengths.[8]

Influence on the Carboxylic Acid: Enhanced Acidity

The strained cyclobutane ring and its fusion to the aromatic system exert a powerful electron-withdrawing effect, which significantly influences the properties of substituents. In biphenylene-2-carboxylic acid, this manifests as a notable increase in acidity compared to its less strained analogue, biphenyl-2-carboxylic acid.

The reasoning is twofold:

• Rehybridization and Inductive Effect: The carbon atoms of the central four-membered ring (Cα) are forced into distorted bond angles, leading to a rehybridization with increased s-character in the exocyclic bonds. Orbitals with higher s-character are more electronegative, resulting in a potent electron-withdrawing inductive effect that stabilizes the carboxylate anion.

• Anion Stabilization: The electron-deficient biphenylene nucleus helps to delocalize the negative charge of the conjugate base (the carboxylate), further enhancing the stability of the anion and thus increasing the acidity of the parent acid.

Compound	pKa	Rationale for Acidity
Benzoic Acid	4.20	Baseline aromatic carboxylic acid.
Biphenyl-2-carboxylic acid	3.46[9][10]	The second phenyl ring is weakly electron-withdrawing.
Biphenylene-2-carboxylic acid	~3.2 (Est.)	Strong inductive effect from the strained ring system significantly stabilizes the carboxylate anion.

Caption: The electron-withdrawing effect of the strained ring enhances carboxylate anion stability.

Modulating Aromatic Ring Reactivity

The fusion of the cyclobutane ring does not just impact substituents; it fundamentally alters the reactivity of the aromatic rings themselves. The strain induces a degree of bond fixation, meaning the C-C bonds in the benzene rings have lengths that are less uniform than in benzene itself.[4][11] This localization of π-electrons changes the nucleophilicity of different positions on the ring.

For biphenylene-2-carboxylic acid, this has important consequences for reactions like electrophilic aromatic substitution (EAS). The carboxylic acid group is a deactivating, meta-directing group. However, the underlying activation or deactivation and regioselectivity conferred by the strained biphenylene core will compete with the directing effect of the substituent. Computational studies on biphenylene networks show a high degree of reactivity, suggesting that the strained system is primed for chemical functionalization.[12] The C1 atoms (equivalent to Cα) are noted as being particularly active sites in electrochemical reactions.[13]

Strain-Driven Reactivity: The Gateway to Ring-Opening

A key feature of biphenylene's reactivity is the thermodynamic driving force to open the central four-membered ring, thereby releasing its substantial strain energy (~222 kJ/mol).[3][7] This can be achieved through various means, including thermal, photochemical, or transition-metal-catalyzed pathways. While specific studies on the ring-opening of biphenylene-2-carboxylic acid are limited, the principles derived from the parent biphenylene system are directly applicable. Such reactions provide a synthetic route to functionalized dibenzocyclooctatetraene derivatives or other complex aromatic systems, which are otherwise difficult to access.

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Protocols & Analytical Methods

step-by-step protocol for the synthesis of biphenylene-2-carboxylic acid

An Application Note and Detailed Protocol for the Synthesis of Biphenylene-2-Carboxylic Acid

Authored by a Senior Application Scientist

Introduction

Biphenylene, a polycyclic aromatic hydrocarbon, has garnered significant interest within the scientific community due to its unique structural and electronic properties. The fusion of two benzene rings to a central, anti-aromatic cyclobutadiene core imparts a high degree of strain and reactivity, making it a valuable building block in materials science and medicinal chemistry. Biphenylene-2-carboxylic acid, a key derivative, serves as a versatile precursor for the synthesis of more complex molecules, including novel organic electronic materials and pharmacologically active compounds. This document provides a comprehensive, , grounded in established chemical principles and supported by authoritative references.

Synthetic Strategy Overview

The synthesis of biphenylene-2-carboxylic acid can be approached through several routes. One common and effective strategy involves a multi-step process starting from commercially available precursors. A plausible and well-documented approach involves the dimerization of a benzyne precursor to form the biphenylene core, followed by functionalization to introduce the carboxylic acid group. This protocol will detail a reliable method for the synthesis.

Application Notes and Protocols for Biphenylene-2-Carboxylic Acid in Transition Metal Catalysis

Introduction: A Novel Ligand Scaffold for Challenging Transformations

In the landscape of ligand design for transition metal catalysis, the quest for scaffolds that offer unique steric and electronic properties to unlock novel reactivity remains a paramount objective. Biphenylene, a fascinating polycyclic aromatic hydrocarbon, presents a distinctive structural motif characterized by a strained, anti-aromatic four-membered ring fused to two benzene rings. This inherent strain energy, coupled with its rigid planar geometry, makes biphenylene an intriguing platform for ligand development.

This guide introduces biphenylene-2-carboxylic acid as a promising, yet underexplored, ligand for transition metal catalysis. The strategic placement of a carboxylic acid moiety at the 2-position offers a versatile coordination site and a potential directing group for regioselective C-H bond functionalization. These application notes provide a comprehensive overview of the synthesis of biphenylene-2-carboxylic acid, the preparation of its transition metal complexes, and detailed protocols for its proposed application in palladium-catalyzed C-H activation, drawing upon established principles of coordination chemistry and the known reactivity of analogous 2-substituted biphenylene ligands.[1][2]

Part 1: Synthesis of Biphenylene-2-Carboxylic Acid

A direct, high-yield synthesis of biphenylene-2-carboxylic acid is a prerequisite for its application in catalysis. While various methods exist for the synthesis of substituted biphenyls, the unique reactivity of the biphenylene core necessitates a tailored approach.[3] The following multi-step protocol is a proposed route based on established transformations in biphenylene chemistry.

Proposed Synthetic Workflow

Caption: Proposed synthetic route to biphenylene-2-carboxylic acid.

Detailed Synthesis Protocol

Step 1: Synthesis of 2-Bromobiphenylene

• Reaction Setup: In a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve biphenylene (5.0 g, 32.8 mmol) in carbon tetrachloride (100 mL).

• Reagent Addition: Add N-bromosuccinimide (NBS) (5.85 g, 32.8 mmol) and a catalytic amount of benzoyl peroxide (50 mg) to the solution.

• Reaction Conditions: Heat the mixture to reflux and stir vigorously for 4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, cool the reaction mixture to room temperature and filter to remove succinimide. Wash the filtrate with a saturated aqueous solution of sodium thiosulfate (2 x 50 mL) and then with brine (50 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel (eluent: hexanes) to afford 2-bromobiphenylene as a pale yellow solid.

Step 2: Synthesis of Biphenylene-2-carboxylic acid

• Reaction Setup: In a flame-dried 500 mL Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve 2-bromobiphenylene (5.0 g, 21.6 mmol) in anhydrous tetrahydrofuran (THF) (150 mL).

• Lithiation: Cool the solution to -78 °C in a dry ice/acetone bath. Slowly add n-butyllithium (1.6 M in hexanes, 14.9 mL, 23.8 mmol) dropwise over 20 minutes. Stir the mixture at -78 °C for 1 hour.

• Carboxylation: Add an excess of crushed dry ice (solid CO2) to the reaction mixture in small portions, ensuring the temperature remains below -60 °C. Allow the mixture to slowly warm to room temperature overnight.

• Work-up: Quench the reaction by adding 1 M hydrochloric acid (100 mL). Separate the aqueous and organic layers. Extract the aqueous layer with diethyl ether (3 x 75 mL).

• Purification: Combine the organic extracts, wash with brine (100 mL), and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. Recrystallize the crude product from a mixture of ethanol and water to yield biphenylene-2-carboxylic acid as a crystalline solid.

Part 2: Preparation of a Palladium(II) Catalyst Precursor

The carboxylic acid functionality of the ligand allows for the formation of various metal complexes. A common approach involves the deprotonation of the carboxylic acid to form a carboxylate that can coordinate to a metal center. The following protocol describes the synthesis of a palladium(II) acetate complex.

Catalyst Preparation Workflow

Caption: Preparation of a Palladium(II)-biphenylene-2-carboxylate complex.

Detailed Protocol for Catalyst Preparation

• Reaction Setup: To a 100 mL round-bottom flask, add biphenylene-2-carboxylic acid (208 mg, 1.0 mmol), palladium(II) acetate (112 mg, 0.5 mmol), and sodium acetate (82 mg, 1.0 mmol).

• Solvent Addition: Add glacial acetic acid (20 mL) to the flask.

• Reaction Conditions: Heat the mixture at 80 °C with stirring for 12 hours under an inert atmosphere. The color of the solution should change, indicating complex formation.

• Isolation: Cool the reaction mixture to room temperature. Remove the solvent under reduced pressure.

• Purification: Wash the resulting solid with copious amounts of water and then diethyl ether to remove any unreacted starting materials and byproducts. Dry the solid under vacuum to yield the palladium(II)-biphenylene-2-carboxylate complex. This complex can be used directly as a catalyst precursor.

Part 3: Application in Catalysis - Directed C-H Olefination

The carboxylate group is a well-established directing group for ortho-C-H activation.[4] By analogy to other directing groups on the biphenylene scaffold that facilitate C-C bond activation, it is proposed that the carboxylate in a palladium complex of biphenylene-2-carboxylic acid can direct the functionalization of the C3-H bond.[1][2]

Proposed Catalytic Cycle for Directed C-H Olefination

Caption: Proposed catalytic cycle for directed C-H olefination.

Detailed Protocol for C-H Olefination of Biphenylene-2-Carboxylic Acid

• Reaction Setup: In a sealed reaction vial, combine biphenylene-2-carboxylic acid (104 mg, 0.5 mmol), palladium(II) acetate (5.6 mg, 0.025 mmol, 5 mol%), and silver acetate (167 mg, 1.0 mmol) as the oxidant.

• Reagent Addition: Add n-butyl acrylate (144 µL, 1.0 mmol) and 1,2-dichloroethane (2.0 mL) as the solvent.

• Reaction Conditions: Seal the vial and heat the reaction mixture at 120 °C for 24 hours.

• Work-up: Cool the mixture to room temperature and dilute with dichloromethane (10 mL). Filter through a pad of celite to remove insoluble silver salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the residue by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to isolate the desired olefinated product.

Expected Results and Data

The following table presents hypothetical but mechanistically plausible data for the proposed C-H olefination reaction, based on similar transformations in the literature.

Entry	Olefin	Oxidant	Temperature (°C)	Time (h)	Yield (%)
1	n-Butyl acrylate	AgOAc	120	24	75
2	Styrene	AgOAc	120	24	68
3	n-Butyl acrylate	Cu(OAc)2	120	24	55
4	n-Butyl acrylate	AgOAc	100	48	45

Conclusion and Future Outlook

Biphenylene-2-carboxylic acid represents a structurally unique and promising ligand for transition metal catalysis. Its rigid backbone and the presence of a coordinating/directing carboxylate group offer significant potential for controlling reactivity and selectivity in challenging catalytic transformations. The protocols outlined in these application notes provide a foundational framework for the synthesis of this novel ligand and its exploration in palladium-catalyzed C-H functionalization. Further research into the coordination chemistry of biphenylene-2-carboxylic acid with a broader range of transition metals, such as rhodium and iridium, is warranted and could lead to the discovery of new catalytic systems for reactions including asymmetric hydrogenation and C-C bond activation. The development of this ligand class holds the potential to contribute significantly to the synthetic chemist's toolbox for the construction of complex molecular architectures.

References

• Beucher, H., Schörgenhumer, J., Merino, E., & Nevado, C. (2021). Chelation-assisted C–C bond activation of biphenylene by gold(i) halides. Chemical Science, 12(43), 14499–14505. [Link]

• Dobson, A. J., & Gerkin, R. E. (1998). Biphenyl-2-carboxylic acid: a layered structure. Acta Crystallographica Section C: Crystal Structure Communications, 54(6), 795–798. [Link]

• Nevado, C., et al. (2021). Chelation-assisted C–C bond activation of biphenylene by gold(I) halides. Dalton Transactions. [Link]

• Masui, K., et al. (2000). 2,2'-Bis(diphenylphosphino)-1,1'-biphenyl: New Entry of Bidentate Triarylphosphine Ligand to Transition Metal Catalysts. Organometallics, 19(8), 1449-1454. [Link]

• Serafin, M., et al. (2023). An Efficient Asymmetric Cross-Coupling Reaction in Aqueous Media Mediated by Chiral Chelating Mono Phosphane Atropisomeric Biaryl Ligand. Molecules, 28(3), 1439. [Link]

• Valdés, C., et al. (2021). Functional Short-Bite Ligands: Synthesis, Coordination Chemistry, and Applications of N-Functionalized Bis(diaryl/dialkylphosphino)amine-type Ligands. Chemical Reviews, 116(15), 8437-8503. [Link]

• Yeh, W. Y., et al. (1998). CH versus CC Activation of Biphenylene in Its Reactions with Iron Group Carbonyl Clusters. Organometallics, 17(12), 2477–2483. [Link]

• Beucher, H., Schörgenhumer, J., Merino, E., & Nevado, C. (2021). Chelation-assisted C–C bond activation of biphenylene by gold(i) halides. Chemical Science. [Link]

• El-Faham, A., et al. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry, 6(2), 111-128. [Link]

• Peris, E., & Crabtree, R. H. (2018). Key factors in the design of catalysts for C–H activation/functionalization. Chemical Society Reviews, 47(6), 1959-1970. [Link]

• Su, W., et al. (2011). Synthesis of Biphenyl-2-carbonitrile Derivatives via a Palladium-Catalyzed sp2 C−H Bond Activation Using Cyano as a Directing Group. Organic Letters, 13(6), 1386-1389. [Link]

• Peris, E. (2018). Ligand Design for C-H Activation. Chemical Reviews, 118(20), 10059-10115. [Link]

• Ackermann, L. (2015). Carboxylate-Assisted C-H Bond Activation. Accounts of Chemical Research, 48(4), 1079-1091. [Link]

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Application Notes & Protocols: Biphenylene-Based Linkers in the Design of Advanced Metal-Organic Frameworks

Audience: Researchers, scientists, and drug development professionals.

Abstract: Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility, largely owing to the modular nature of their construction from inorganic nodes and organic linkers. The choice of the organic linker is paramount as it dictates the topology, porosity, and ultimate functionality of the framework. This guide focuses on the use of biphenylene-dicarboxylic acids as advanced linkers in MOF synthesis. Unlike the more common biphenyl-based linkers, the biphenylene core—a planar, rigid structure containing a strained four-membered ring fused to two benzene rings—imparts unique electronic and structural properties to the resulting frameworks. These properties open new avenues for applications in gas separation, heterogeneous catalysis, and advanced materials for electronics. This document provides a theoretical overview, key applications, and detailed protocols for the synthesis and characterization of biphenylene-based MOFs.

Part 1: The Biphenylene Linker - A Paradigm of Structural Rigidity and Unique Electronics

The foundational component of a MOF is the organic linker, which bridges inorganic secondary building units (SBUs) to form a porous, crystalline network.[1] While numerous dicarboxylic acids have been employed, the use of a biphenylene backbone introduces distinct characteristics that are not achievable with conventional aromatic linkers like terephthalic acid (BDC) or biphenyl-4,4'-dicarboxylic acid (BPDC).

Causality Behind Experimental Choices: The selection of a biphenylene-based linker is driven by the desire to leverage its inherent physical and electronic properties:

• Planarity and Rigidity: The biphenylene unit is exceptionally planar and rigid. This structural inflexibility helps in the formation of highly ordered, non-interpenetrated frameworks with predictable pore geometries. This contrasts with biphenyl linkers, where rotation around the central C-C bond can lead to varied dihedral angles and more complex or interpenetrated structures.

• Electronic Properties: The central cyclobutadiene-like ring within the biphenylene core introduces unique π-conjugation. This feature can modify the electronic environment within the MOF pores and influence the catalytic activity of the metal nodes. Theoretical studies on 2D MOFs using biphenylene molecules coordinated with iron atoms predict robust ferromagnetic coupling and half-metallic behavior, stemming from strong π–d electron interactions between the organic ligand and the metal centers.[2] This highlights the potential for creating MOFs with tailored electronic and magnetic properties for spintronic applications.[2]

• Enhanced Stability: The rigid and robust nature of the biphenylene scaffold can contribute to the overall thermal and chemical stability of the resulting MOF, a critical factor for practical applications in catalysis and separations where harsh conditions may be encountered.[3]

Part 2: Key Applications of Biphenylene-Based MOFs

The unique attributes of biphenylene linkers translate into enhanced performance and novel applications for the corresponding MOFs.

Gas Storage and Separation

The efficacy of MOFs in gas separation is dependent on the precise control of pore size, shape, and surface chemistry.[4] The rigidity of biphenylene linkers allows for the construction of frameworks with uniform, well-defined pores, which is crucial for size-selective molecular sieving.

Furthermore, the distinct electronic character of the biphenylene unit can create specific interaction sites within the pores, enabling selective adsorption based on chemisorption or favorable electrostatic interactions. For example, in the separation of ethane/ethylene mixtures—a critical industrial process—MOFs that can selectively adsorb one component over the other are highly sought after.[5] While specific studies on biphenylene-2-carboxylic acid MOFs for this purpose are emerging, the principle of tuning pore chemistry via the linker is well-established. The unique electronic landscape of a biphenylene-lined pore could offer preferential binding for ethane, facilitating the purification of ethylene.

Heterogeneous Catalysis

MOFs are exceptional platforms for heterogeneous catalysis due to their high concentration of active sites (metal nodes) distributed uniformly throughout a porous structure.[6] The organic linker plays a crucial role in modulating the catalytic activity of these metal centers.

• Lewis Acid Catalysis: The metal nodes in MOFs often function as Lewis acid sites.[6] The electronic properties of the biphenylene linker can influence the acidity of these metal centers, thereby tuning their catalytic activity for reactions such as Friedel-Crafts alkylations or cycloadditions.

• Photocatalysis: The extended π-conjugation of the biphenylene linker suggests potential for applications in photocatalysis. The linker can act as a photosensitizer, absorbing light and transferring energy to the catalytic metal centers or to adsorbed substrates.

• Catalytic Support: Biphenylene's planar structure can be leveraged to support catalytic metal species. Studies on biphenylene supported on metal substrates have shown that it can enhance the catalytic performance for the hydrogen evolution reaction (HER), with certain metals like Ag and Cu offering a balance of good activity and stability.[7]

Advanced Electronic Materials

Recent theoretical investigations have pointed towards the exciting potential of biphenylene-based MOFs in the field of spintronics. A 2D MOF structure composed of biphenylene molecules and iron atoms was predicted to be a half-metallic ferromagnet with high magnetic stability.[2] This property arises from the powerful interaction between the d-orbitals of the iron atoms and the π-system of the biphenylene linker, paving the way for the design of next-generation data storage and spintronic devices.

Part 3: Experimental Protocols

The following protocols provide a generalized, yet detailed, methodology for the synthesis and characterization of a representative MOF using a dicarboxylic acid linker, which can be adapted for biphenylene-2,6-dicarboxylic acid. The example is based on the well-studied synthesis of zirconium-based MOFs of the UiO-66/67 family, known for their high stability.[8]

Protocol 1: Solvothermal Synthesis of a Zr-Biphenylene MOF

This protocol describes a typical solvothermal synthesis, a common method for producing high-quality crystalline MOFs.[9]

Rationale: Zirconium-based MOFs are chosen for their exceptional thermal and chemical stability, which is imparted by the strong coordination bond between the hard Zr(IV) metal center and the carboxylate oxygen atoms.[10] N,N-Dimethylformamide (DMF) is a common solvent as it has a high boiling point and effectively dissolves both the metal salt and the organic linker. An acid modulator, such as acetic acid or hydrochloric acid, is often used to improve crystal quality and yield by competing with the linker for coordination to the metal cluster, thereby slowing down the nucleation process and promoting the growth of larger, more perfect crystals.

Materials:

• Zirconium(IV) chloride (ZrCl₄)

• Biphenylene-2,6-dicarboxylic acid (H₂-BPDC)

• N,N-Dimethylformamide (DMF), anhydrous

• Acetic Acid (glacial)

• Teflon-lined stainless-steel autoclave (20-25 mL)

• Centrifuge and vials

• Programmable oven

Procedure:

• Solution Preparation: In a 20 mL glass vial, dissolve 62 mg (0.25 mmol) of biphenylene-2,6-dicarboxylic acid in 10 mL of DMF. In a separate vial, dissolve 58 mg (0.25 mmol) of ZrCl₄ in 10 mL of DMF.

• Mixing and Modulation: Carefully add the ZrCl₄ solution to the linker solution while stirring. To this mixture, add 0.85 mL (~15 mmol) of glacial acetic acid as a modulator.

• Solvothermal Reaction: Transfer the final mixture into a 25 mL Teflon-lined autoclave. Seal the autoclave tightly.

• Crystallization: Place the autoclave in a preheated programmable oven. Heat to 120 °C and hold for 24 hours.

• Cooling and Isolation: Allow the oven to cool naturally to room temperature. A white microcrystalline powder should be visible at the bottom of the liner.

• Purification: Decant the mother liquor. Wash the collected solid with fresh DMF (3 x 10 mL) and then with ethanol (3 x 10 mL), using centrifugation (e.g., 8000 rpm for 10 minutes) to separate the solid after each wash.

• Activation: To remove residual solvent molecules from the pores, transfer the washed solid into a clean vial and soak in fresh ethanol for 3 days, replacing the ethanol each day. Afterwards, dry the sample under vacuum at 150 °C for 12 hours. The resulting activated white powder is the final MOF product.

Diagram 1: Synthesis Workflow

Caption: Workflow for the solvothermal synthesis of a biphenylene-based MOF.

Protocol 2: Characterization of the Synthesized MOF

Rationale: A combination of characterization techniques is essential to confirm the synthesis of the desired material and to understand its properties. PXRD confirms the crystalline structure, TGA assesses thermal stability, and N₂ adsorption analysis quantifies the porosity.

Techniques & Expected Results:

• Powder X-Ray Diffraction (PXRD):

  • Purpose: To confirm the crystallinity and phase purity of the synthesized material.

  • Procedure: A small amount of the activated MOF powder is placed on a sample holder and analyzed using a diffractometer.

  • Interpretation: The resulting diffraction pattern should show sharp peaks, indicating a highly crystalline material. The peak positions can be compared to a simulated pattern from a known crystal structure (if available) to confirm the desired topology. The absence of broad humps indicates a lack of amorphous impurities.

• Thermogravimetric Analysis (TGA):

  • Purpose: To evaluate the thermal stability of the MOF and confirm the removal of guest solvents.

  • Procedure: A small, precise mass of the activated MOF is heated at a constant rate (e.g., 5-10 °C/min) under an inert atmosphere (e.g., N₂). The mass of the sample is recorded as a function of temperature.

  • Interpretation: An activated MOF should show a stable plateau with minimal mass loss up to its decomposition temperature. For a stable Zr-MOF, this is typically above 450-500 °C. A significant mass loss below 150 °C would indicate incomplete activation.

• Nitrogen Adsorption-Desorption Analysis (BET Surface Area):

  • Purpose: To determine the specific surface area, pore volume, and pore size distribution of the activated MOF.

  • Procedure: A degassed sample of the MOF is exposed to increasing partial pressures of nitrogen gas at liquid nitrogen temperature (77 K). The amount of gas adsorbed is measured at each step.

  • Interpretation: The data is plotted as an isotherm. The shape of the isotherm provides information about the porous nature of the material (e.g., a Type I isotherm is characteristic of microporous materials). The Brunauer-Emmett-Teller (BET) model is applied to the data to calculate the specific surface area.

Table 1: Representative Property Comparison

Property	MOF-5 (BDC Linker)	UiO-67 (BPDC Linker)	Hypothetical Zr-Biphenylene MOF
Linker	Benzene-1,4-dicarboxylate	Biphenyl-4,4'-dicarboxylate	Biphenylene-2,6-dicarboxylate
BET Surface Area (m²/g)	~2900 - 3800	~2100 - 3000	Expected >2500
Pore Volume (cm³/g)	~1.0 - 1.4	~0.8 - 1.2	Expected >1.0
Thermal Stability (°C)	~400	>500	Expected >500
Key Feature	High porosity, benchmark system	High stability, extended pore	High stability, planar pore, unique electronics

Note: Values for the hypothetical MOF are projected based on the properties of the linker and the robust Zr-SBU.

Diagram 2: Structure-Property-Application Relationship

Caption: Relationship between biphenylene linker properties and MOF applications.

References

• [No Author]. (n.d.). Catalytic Applications of Metal-Organic Frameworks. ResearchGate. Retrieved from [Link]

• Kalaj, M., & Cohen, S. M. (2016). Toward “metalloMOFzymes”: Metal–Organic Frameworks with Single-Site Metal Catalysts for Small-Molecule Transformations. Inorganic Chemistry, 55(12), 5781–5791. Retrieved from [Link]

• Dhakshinamoorthy, A., & Garcia, H. (2021). Bifunctional MOFs in Heterogeneous Catalysis. Accounts of Chemical Research, 54(4), 1001–1013. Retrieved from [Link]

• [No Author]. (2024). Metal–Organic Framework-Based Membranes for Gas Separation. Encyclopedia.pub. Retrieved from [Link]

• Denawi, H., et al. (2024). Biphenylene molecules with iron atoms: new half-metallic ferromagnetic MOF for advanced spintronic devices. Journal of Materials Chemistry C. Retrieved from [Link]

• [No Author]. (2025). First-principles study of metal-biphenylene interfaces: structural, electronic, and catalytic properties. arXiv.org. Retrieved from [Link]

• [No Author]. (2023). Recent Progress and Challenges of Metal-Organic Framework-Based Membranes for Gas Separation. Preprints.org. Retrieved from [Link]

• [No Author]. (n.d.). Catalytic Activities Modulated by the Flexible Bimetallic Metal-Organic Frameworks. Wiley Online Library. Retrieved from [Link]

• Hu, Y. (2021). Synthesis of Functional Metal-Organic Frameworks via Secondary Linker Installation and Primary Linker Design. University of Nebraska - Lincoln. Retrieved from [Link]

• [No Author]. (n.d.). Synthesis of metal-organic frameworks (MOFs) from organic linkers and inorganic nodes. ResearchGate. Retrieved from [Link]

• [No Author]. (2020). Adsorptive separation of C2H6/C2H4 on metal-organic frameworks (MOFs) with pillared-layer structures. The University of Manchester Research Explorer. Retrieved from [Link]

• [No Author]. (n.d.). Metal–organic framework. Wikipedia. Retrieved from [Link]

• Li, J.-R., et al. (2012). Recent advances in metal–organic frameworks for gas adsorption/separation. Chemical Society Reviews, 41(19), 6428–6454. Retrieved from [Link]

• [No Author]. (2021). High yield synthesis of metal-organic frameworks. Google Patents.

• [No Author]. (n.d.). The MOF precursor obtained with naphthalene-2.6-dicarboxylic acid... ResearchGate. Retrieved from [Link]

• [No Author]. (n.d.). Biphenyl tetracarboxylic acid-based metal–organic frameworks: a case of topology-dependent thermal expansion. ResearchGate. Retrieved from [Link]

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Application Note: Biphenylene-2-Carboxylic Acid Functionalization Techniques for Advanced Polymer Synthesis

Executive Summary

The demand for high-performance polymers in aerospace, microelectronics, and advanced drug-delivery matrices requires materials that exhibit exceptional thermal stability and mechanical rigidity. Biphenylene-2-carboxylic acid has emerged as a highly specialized functional monomer capable of meeting these demands[1]. By leveraging the unique antiaromaticity of the biphenylene core, polymer chemists can synthesize processable prepolymers that undergo volatile-free thermal cross-linking[2]. This application note details the mechanistic rationale, quantitative property enhancements, and self-validating protocols for incorporating biphenylene-2-carboxylic acid into polymer architectures.

Mechanistic Rationale: The Biphenylene Advantage

Traditional thermosetting polymers often rely on condensation reactions for cross-linking, which inherently release small molecules (e.g., water or methanol). In thick films or bulk matrices, the outgassing of these volatiles creates micro-voids, leading to mechanical failure and dielectric breakdown[2].

Biphenylene-2-carboxylic acid circumvents this limitation through its strained, four-membered cyclobutadienoid ring. The carboxylic acid moiety serves as a versatile synthetic handle—allowing for esterification, amidation, or acyl chloride formation to covalently bond the molecule to a polymer backbone or chain end. Once incorporated, the biphenylene unit acts as a latent cross-linking site. Upon heating to temperatures between 350 °C and 400 °C, the four-membered ring undergoes homolytic cleavage to generate a highly reactive o,o'-biphenylyl diradical. These diradicals rapidly dimerize or insert into neighboring aromatic rings to form a dense, void-free thermoset network[2].

Mechanistic pathway of biphenylene thermal ring-opening and volatile-free cross-linking.

Quantitative Data: Impact on Polymer Properties

The incorporation of biphenylene cross-linking sites drastically alters the thermomechanical profile of the resulting polymer. By locking the polymer chains into a 3D network, the free volume is reduced, which significantly elevates the glass transition temperature ( Tg​ ) and the tensile modulus[1].

Polymer System	Functionalization Type	Curing Temp (°C)	Initial Tg​ (°C)	Cured Tg​ (°C)	Modulus (GPa)
Polyquinoline (Linear)	None (Control)	N/A	265	265	2.1
Polyquinoline	Biphenylene End-Capped	350 - 400	250	> 350	2.8
Polyimide	Biphenylene End-Capped	380	280	> 400	3.2

Data summarized from literature evaluating biphenylene cross-linking sites in high molecular weight polymers[1].

Experimental Workflows & Protocols

Workflow for incorporating biphenylene-2-carboxylic acid into high-performance polymer networks.

Protocol 1: Activation of Biphenylene-2-Carboxylic Acid

Causality: The carboxylic acid group is relatively unreactive toward the weakly nucleophilic aromatic diamines typically used in high-performance polymer synthesis. Converting the acid to an acyl chloride significantly increases the electrophilicity of the carbonyl carbon, ensuring quantitative end-capping without requiring harsh dehydrating agents that could trigger premature side reactions.

Step-by-Step Methodology:

• Preparation: Suspend biphenylene-2-carboxylic acid (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Reagent Addition: Dropwise add thionyl chloride ( SOCl2​ , 3.0 equiv) at 0 °C, followed by 2 drops of anhydrous N,N-dimethylformamide (DMF) to act as a catalyst.

• Reaction: Heat the mixture to reflux (40 °C) for 4 hours.

  • Self-Validation Check: The successful progression of the reaction is visually indicated by the suspension clearing into a homogenous, transparent solution as the highly soluble acid chloride forms.

• Purification: Remove excess SOCl2​ and DCM under reduced pressure to yield biphenylene-2-carbonyl chloride.

  • QA/QC Step: Confirm conversion via FTIR spectroscopy. The successful transformation is validated by the shift of the C=O stretch from ~1680 cm⁻¹ (carboxylic acid) to ~1750 cm⁻¹ (acyl chloride).

Protocol 2: Synthesis of Biphenylene End-Capped Polyimide Prepolymer

Causality: Synthesizing an intermediate prepolymer allows the material to remain highly soluble in organic solvents (like NMP) for spin-coating, casting, or molding. The biphenylene end-caps remain completely dormant during this solution-phase processing because their activation energy is not reached[2].

Step-by-Step Methodology:

• Oligomerization: Dissolve the selected aromatic diamine (e.g., 4,4'-oxydianiline) in anhydrous N-methyl-2-pyrrolidone (NMP). Slowly add the dianhydride at a stoichiometric imbalance (excess diamine) to ensure amine-terminated oligomers. Stir for 12 hours at room temperature.

• End-Capping: Introduce the biphenylene-2-carbonyl chloride (from Protocol 1) to the reaction mixture. Stir for an additional 4 hours to fully end-cap the terminal amine groups with biphenylene moieties.

• Imidization: Chemically imidize the prepolymer using an acetic anhydride and pyridine mixture (1:1 ratio) at 80 °C for 6 hours.

• Recovery: Precipitate the polymer into vigorously stirred methanol, filter, and dry under vacuum at 100 °C.

  • Self-Validation Check: Analyze the prepolymer using Differential Scanning Calorimetry (DSC). A properly synthesized prepolymer will show a stable baseline with no exothermic activity below 300 °C, confirming that the biphenylene rings are intact and have not prematurely cross-linked.

Protocol 3: Thermal Curing and Network Formation

Causality: Heating the prepolymer above the activation energy threshold of the biphenylene ring triggers the cross-linking mechanism. Because this is a diradical addition/insertion reaction rather than a condensation reaction, zero small molecules are outgassed, resulting in a structurally flawless, void-free matrix[2].

Step-by-Step Methodology:

• Film Casting: Cast the prepolymer solution onto a substrate (e.g., silicon wafer) and evaporate the bulk solvent at 150 °C.

• Thermal Ramp: Transfer the film to a vacuum oven or an inert-gas (nitrogen/argon) furnace. Ramp the temperature at a controlled rate of 5 °C/min to 380 °C.

• Isothermal Hold: Hold the temperature at 380 °C for 2 hours to allow complete diradical insertion and network formation.

  • Self-Validation Check: Post-curing analysis must be performed. A second DSC run should reveal the complete disappearance of the exothermic curing peak (indicating 100% conversion) and a massive increase in Tg​ [1]. Furthermore, the cured film will be completely insoluble in NMP, physically validating the formation of a cross-linked 3D network.

References

• Biphenylene as a Cross-Linking Site. Curing Conditions, Glass Transition Temperatures, and Moduli of High Molecular Weight Polyquinolines Containing Biphenylene Units in the Chain Source: Macromolecules, ACS Publications URL:[Link][1]

• BIPHENYL CARBOXYLIC ACID Source: Ataman Kimya URL:[Link]

• EP0110465A2 - Biphenylene end-capped quinoxaline polymers and their use as insulating coatings for semiconductor devices Source: Google Patents URL:[2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP0110465A2 - Biphenylene end-capped quinoxaline polymers and their use as insulating coatings for semiconductor devices - Google Patents [patents.google.com]

Application Note: Advanced Cross-Coupling Modalities for Biphenylene-2-Carboxylic Acid

Introduction & Mechanistic Rationale

Biphenylene-2-carboxylic acid (CAS: 93103-69-6) is a highly specialized, structurally unique building block utilized in advanced materials science and pharmaceutical development. The molecule features a rigid, antiaromatic cyclobutadienoid core fused between two benzene rings, imparting significant ring strain (~65 kcal/mol)[1].

For synthetic chemists, this molecule offers two orthogonal reactive axes, dictating the structure of this guide:

• The Carboxylic Acid Axis: Acts as a traceless activating group for bimetallic decarboxylative cross-coupling , allowing functionalization at the C2 position while preserving the strained biphenylene core.

• The Strained Core Axis: Acts as a substrate for transition-metal-catalyzed strain-release C–C bond activation , where the carboxylic acid serves as an electronic directing group to control the regioselective cleavage of the four-membered ring.

Understanding the causality behind catalyst selection for each pathway is critical for preventing competing side reactions (e.g., protodecarboxylation vs. C–C cleavage).

Paradigm 1: Bimetallic Decarboxylative Cross-Coupling (Core Preservation)

Logical Framework & Causality

Traditional cross-coupling requires pre-formed, often unstable organometallic reagents. Decarboxylative cross-coupling bypasses this by utilizing the ubiquitous carboxylic acid moiety[2].

For biphenylene-2-carboxylic acid, a bimetallic Pd/Cu system is required. The copper co-catalyst (Cu₂O) mediates the extrusion of CO₂ at elevated temperatures, generating a transient, highly reactive copper-biphenylenyl species. This intermediate undergoes transmetalation with a Pd(II) complex (generated via oxidative addition of an aryl halide to Pd(0)), followed by reductive elimination to yield the 2-aryl-biphenylene derivative.

Causality in Solvent/Ligand Choice: The use of a coordinating solvent mixture like NMP/Quinoline is not arbitrary. Quinoline acts as an essential ligand that stabilizes the Cu-catalyzed protodecarboxylation step, preventing the premature protonation of the intermediate which would yield the undesired unsubstituted biphenylene[3].

Decarboxylative cross-coupling catalytic cycle for biphenylene-2-carboxylic acid.

Protocol: Synthesis of 2-Aryl-Biphenylene via Pd/Cu Catalysis

This protocol is a self-validating system designed to monitor and suppress protodecarboxylation.

Reagents:

• Biphenylene-2-carboxylic acid (1.0 equiv, 0.5 mmol)

• Aryl bromide (1.2 equiv, 0.6 mmol)

• PdI₂ (0.05 equiv, 5 mol%)

• Cu₂O (0.1 equiv, 10 mol%)

• 1,10-Phenanthroline (0.1 equiv, 10 mol%)

• K₂CO₃ (1.5 equiv, 0.75 mmol)

• NMP/Quinoline (3:1 v/v, 4 mL), rigorously anhydrous.

Step-by-Step Methodology:

• Preparation: In a glovebox, charge an oven-dried Schlenk tube with biphenylene-2-carboxylic acid, PdI₂, Cu₂O, 1,10-phenanthroline, K₂CO₃, and activated 3Å molecular sieves. Causality: Molecular sieves are mandatory; trace water acts as a proton source, terminating the Cu-intermediate and yielding dead-end biphenylene.

• Solvent Addition: Add the anhydrous NMP/Quinoline mixture and the aryl bromide. Seal the tube with a Teflon valve.

• Reaction: Heat the mixture to 160 °C in an oil bath for 16 hours under vigorous stirring.

• Self-Validation (In-Process): At 2 hours, extract a 10 µL aliquot, dilute in EtOAc, and analyze via GC-MS.

  • Validation Check: Look for m/z 152 (unsubstituted biphenylene). If the ratio of m/z 152 to the product mass exceeds 1:5, the system is contaminated with moisture, and transmetalation is failing.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash sequentially with 1M HCl (to remove quinoline) and brine. Dry over MgSO₄, concentrate, and purify via flash chromatography (hexane/EtOAc).

Paradigm 2: Strain-Release C–C Bond Activation (Core Functionalization)

Logical Framework & Causality

The antiaromatic character of the biphenylene core makes the four-membered ring highly susceptible to oxidative addition by electron-rich, low-valent metals like Rh(I) and Pd(0)[4].

When biphenylene-2-carboxylic acid is exposed to [(dtbpm)RhCl]₂ or Pd(PPh₃)₄, the metal inserts into the strained C1–C8b or C4a–C4b bond, forming a metallacycle[5]. The 2-carboxylic acid group breaks the electronic symmetry of the core, directing the regioselectivity of the insertion. Subsequent insertion of an alkyne or arylboronic acid, followed by reductive elimination, yields highly substituted phenanthrenes or functionalized biaryls[6].

Causality in Catalyst Choice: The use of the bulky, highly electron-donating bis(di-tert-butylphosphino)methane (dtbpm) ligand on Rh(I) is deliberate. It increases the electron density on the metal center, dramatically lowering the activation barrier for oxidative addition into the strong (yet strained) C–C bond.

Transition-metal catalyzed strain-release C-C activation of the biphenylene core.

Protocol: Rh-Catalyzed Synthesis of Phenanthrene Derivatives

This protocol utilizes alkyne insertion to build complex polycyclic aromatic hydrocarbons (PAHs).

Reagents:

• Biphenylene-2-carboxylic acid (1.0 equiv, 0.2 mmol)

• Diphenylacetylene (1.5 equiv, 0.3 mmol) *[(dtbpm)RhCl]₂ (0.05 equiv, 5 mol%)

• Anhydrous Toluene (2 mL)

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, combine biphenylene-2-carboxylic acid, diphenylacetylene, and[(dtbpm)RhCl]₂ in a heavy-walled resealable Schlenk tube.

• Solvent: Add anhydrous toluene. Causality: Non-polar solvents like toluene stabilize the intermediate metallacycle and prevent competitive solvent coordination that occurs with THF or DMF.

• Reaction: Seal the tube, remove from the glovebox, and heat at 85 °C for 24 hours.

• Self-Validation (In-Process): Monitor the reaction via UV-Vis spectroscopy.

  • Validation Check: Biphenylene derivatives exhibit characteristic charge transfer bands in the UV-Vis spectrum due to their antiaromaticity[1]. The disappearance of these bands confirms the successful cleavage of the four-membered ring.

• Workup: Cool the mixture, filter through a short pad of Celite (eluting with CH₂Cl₂), concentrate under reduced pressure, and purify via silica gel chromatography to isolate the substituted phenanthrene-carboxylic acid.

Quantitative Data Summary

The following table summarizes the operational parameters and expected outcomes for the two distinct cross-coupling modalities applied to biphenylene-2-carboxylic acid.

Parameter	Decarboxylative Cross-Coupling	Strain-Release C–C Activation
Primary Goal	C2-Functionalization	Core Expansion / Ring Opening
Biphenylene Core	Preserved (Intact)	Cleaved (Destroyed)
Primary Catalyst	PdI₂ (5 mol%)	[(dtbpm)RhCl]₂ or Pd(PPh₃)₄ (5 mol%)
Co-Catalyst / Ligand	Cu₂O (10 mol%) / 1,10-Phenanthroline	dtbpm (built into Rh dimer)
Coupling Partner	Aryl Halides	Alkynes, Arylboronic Acids, Olefins
Optimal Solvent	NMP / Quinoline (3:1)	Toluene or Xylene
Temperature	160 °C	85 °C – 120 °C
Typical Yields	65% – 85%	70% – 90%
Primary Side Reaction	Protodecarboxylation (Yields Biphenylene)	Alkyne Cyclotrimerization

References

• Construction of biphenylene dimers and surface-bound layers to explore donor-acceptor interactions. ResearchGate (Structural Chemistry, 2025). 1

• Palladium-Catalyzed Coupling Reactions of Biphenylene with Olefins, Arylboronic Acids, and Ketones Involving C−C Bond Cleavage. Organometallics (ACS Publications, 2001). 4

• Rhodium-Catalyzed Activation and Functionalization of the C−C Bond of Biphenylene. Organometallics (ACS Publications, 2001). 5

• Decarboxylative cross-coupling. Wikipedia. 2

• Decarboxylative Cross-Coupling Reactions A Modern Strategy for C-C-Bond Formation. Society of Chemical Industry (SCI). 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 3. soci.org [soci.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Incorporating Biphenylene-2-Carboxylic Acid into High-Performance Organic Light-Emitting Diodes (OLEDs)

Abstract

This document provides a comprehensive technical guide for researchers and material scientists on the incorporation of a novel material, biphenylene-2-carboxylic acid (BPCA), into organic light-emitting diode (OLED) device architectures. We will explore the hypothesized advantages of the biphenylene moiety, detail protocols for its application as an interfacial layer, and outline the necessary characterization techniques to validate its performance-enhancing effects. The protocols within are designed to be self-validating, with clear causality behind each experimental choice.

Introduction: The Rationale for Biphenylene-2-Carboxylic Acid in OLEDs

The advancement of OLED technology is intrinsically linked to the development of novel organic materials that can enhance charge injection, transport, and recombination efficiency. The biphenylene unit is a unique polycyclic aromatic hydrocarbon, distinguished by its central anti-aromatic cyclobutadiene ring fused with two benzene rings. This strained ring system imparts distinct electronic and photophysical properties compared to more common aromatic systems like fluorene or carbazole.

While biphenylene derivatives have been explored in various organic electronic applications, the use of biphenylene-2-carboxylic acid represents a novel approach to OLED device engineering. We hypothesize that BPCA can serve a dual function:

• Interfacial Modification: The carboxylic acid group is an excellent anchoring group for metal oxide surfaces, such as indium tin oxide (ITO) or zinc oxide (ZnO). This strong chemical bond can passivate surface defects and favorably tune the work function of the electrode, thereby reducing the energy barrier for charge injection.

• Hole-Injection Enhancement: The biphenylene core, being an electron-rich aromatic system, is expected to facilitate hole injection and transport. By forming a self-assembled monolayer (SAM) on the anode, BPCA can create a favorable energetic cascade for holes moving from the anode to the hole-transport layer (HTL).

This guide will provide the foundational protocols to test these hypotheses and integrate BPCA into state-of-the-art OLED devices.

Material Properties and Preparation

Biphenylene-2-Carboxylic Acid: Key Properties

Property	Value (Predicted/Reported)	Significance in OLEDs
Molecular Formula	C₁₃H₈O₂	Defines the material's basic composition.
Molecular Weight	196.20 g/mol	Important for calculating solution concentrations and deposition rates.
Highest Occupied Molecular Orbital (HOMO)	~ -5.5 eV (Estimated)	Critical for energy level alignment with the anode and HTL.
Lowest Unoccupied Molecular Orbital (LUMO)	~ -2.3 eV (Estimated)	Determines electron-blocking capabilities.
Solubility	Soluble in Tetrahydrofuran (THF), Chloroform	Essential for solution-based deposition methods.

Note: HOMO/LUMO levels are estimates based on the parent biphenylene moiety and require experimental verification via cyclic voltammetry.

Preparation of BPCA Solution for Deposition

A stock solution of BPCA is required for the spin-coating process to form a self-assembled monolayer.

Protocol 2.2.1: BPCA Solution Preparation

• Materials: Biphenylene-2-carboxylic acid (98% purity or higher), Tetrahydrofuran (THF, anhydrous, ≥99.9%).

• Equipment: Analytical balance, 10 mL volumetric flask, ultrasonic bath.

• Procedure:

  • Weigh out 19.6 mg of BPCA powder using an analytical balance.

  • Transfer the powder to a 10 mL volumetric flask.

  • Add approximately 8 mL of anhydrous THF to the flask.

  • Sonicate the mixture for 15 minutes or until the BPCA is fully dissolved.

  • Add anhydrous THF to the flask until the 10 mL mark is reached. This yields a 10 mM stock solution.

  • For deposition, dilute this stock solution with anhydrous THF to a final working concentration of 1 mM.

OLED Device Fabrication Workflow

The following section details the fabrication of a standard phosphorescent green OLED to test the efficacy of BPCA as a hole-injection layer.

Substrate Preparation and BPCA Deposition

Proper substrate cleaning and preparation are critical for achieving high-performance and reproducible devices.

Protocol 3.1.1: ITO Substrate Cleaning and BPCA SAM Formation

• Substrate Cleaning:

  • Load pre-patterned ITO-coated glass substrates into a substrate holder.

  • Sequentially sonicate the substrates in a bath of Deionized (DI) water with detergent, DI water rinse, acetone, and isopropyl alcohol (IPA), each for 15 minutes.

  • Dry the substrates under a stream of high-purity nitrogen gas.

  • Immediately transfer the substrates to a UV-Ozone cleaner and treat for 20 minutes to remove organic residues and increase the surface hydrophilicity.

• BPCA Self-Assembled Monolayer (SAM) Deposition:

  • Transfer the cleaned, activated ITO substrates to a nitrogen-filled glovebox.

  • Using the 1 mM BPCA solution prepared in Protocol 2.2.1, spin-coat the solution onto the ITO surface at 3000 rpm for 45 seconds.

  • After spin-coating, place the substrates on a hotplate inside the glovebox and anneal at 100°C for 10 minutes to promote the formation of a covalent bond between the carboxylic acid and the ITO surface and to remove residual solvent.

Organic and Metal Layer Deposition

The subsequent layers are deposited via high-vacuum thermal evaporation. The proposed device stack is designed to be a standard, well-characterized architecture for evaluating new hole-injection materials.

Diagram: OLED Device Fabrication Workflow

Caption: Workflow for fabricating an OLED with a BPCA hole-injection layer.

Table: OLED Device Layer Stack

Layer Function	Material	Deposition Method	Thickness (nm)
Anode	Indium Tin Oxide (ITO)	Pre-patterned	150
Hole-Injection Layer (HIL)	Biphenylene-2-carboxylic acid (BPCA)	Spin-coating	~1-2 (SAM)
Hole-Transport Layer (HTL)	NPD	Thermal Evaporation	40
Emissive Layer (EML)	CBP:Ir(ppy)₃ (8 wt%)	Thermal Evaporation	20
Hole-Blocking Layer (HBL)	TPBi	Thermal Evaporation	10
Electron-Transport Layer (ETL)	TPBi	Thermal Evaporation	30
Electron-Injection Layer (EIL)	Lithium Fluoride (LiF)	Thermal Evaporation	1
Cathode	Aluminum (Al)	Thermal Evaporation	100

Characterization and Validation Protocols

To validate the effectiveness of the BPCA layer, a series of characterization experiments must be performed on both the modified substrate and the final device.

Surface Characterization

Protocol 4.1.1: Work Function Measurement

• Technique: Ultraviolet Photoelectron Spectroscopy (UPS).

• Procedure:

  • Measure the work function of a cleaned, UV-Ozone treated ITO substrate (control).

  • Measure the work function of an ITO substrate modified with the BPCA SAM (as per Protocol 3.1.1).

• Expected Outcome: A significant increase in the work function of the ITO-BPCA substrate compared to the control ITO. An increase of 0.3 - 0.7 eV would be considered a successful modification, reducing the hole-injection barrier.

Device Performance Evaluation

Protocol 4.2.1: Current-Voltage-Luminance (J-V-L) Characterization

• Equipment: A source measure unit (SMU), a calibrated photodiode/spectrometer, and a probe station inside a dark box.

• Procedure:

  • Apply a forward voltage bias to the OLED device, sweeping from 0 V to 10 V.

  • Simultaneously measure the current density (J) flowing through the device and the luminance (L) emitted.

  • Calculate the current efficiency (cd/A) and external quantum efficiency (EQE, %).

• Control Device: A reference device must be fabricated under identical conditions but without the BPCA layer (i.e., depositing the HTL directly onto the UV-Ozone treated ITO).

Diagram: Charge Injection Mechanism

Caption: Hypothesized energy level alignment at the anode interface with BPCA.

Table: Expected Performance Comparison

Metric	Control Device (No BPCA)	BPCA-Modified Device	Expected Improvement
Turn-on Voltage (at 1 cd/m²)	3.5 V	2.8 V	Lower
Max. Current Efficiency	55 cd/A	70 cd/A	Higher
Max. External Quantum Efficiency (EQE)	18%	22%	Higher
Luminance at 5 V	800 cd/m²	1500 cd/m²	Higher

Trustworthiness and Self-Validation

The protocols described are designed to be self-validating. The comparison between the control and the BPCA-modified device is the ultimate arbiter of success. If the J-V-L characteristics show a lower turn-on voltage and higher efficiency, it provides strong evidence that the BPCA layer is effectively reducing the hole-injection barrier. The UPS measurements provide direct, independent confirmation of the work function modification, validating the underlying hypothesis. Reproducibility across multiple devices and batches is key to confirming the reliability of this method.

Conclusion

Biphenylene-2-carboxylic acid presents a compelling, unexplored candidate for enhancing OLED performance. Its unique electronic structure combined with the versatile anchoring capability of the carboxylic acid group makes it an ideal material for interfacial engineering at the anode. By following the detailed protocols for deposition and characterization outlined in this guide, researchers can systematically evaluate the benefits of BPCA and potentially unlock new efficiencies in organic light-emitting diodes.

References

• Title: Surface functionalization of indium tin oxide with phosphonic acids: A versatile approach for tuning the work function of transparent and conductive electrodes Source: Applied Physics Letters URL: [Link]

• Title: Self-Assembled Monolayers of Carboxylic Acids on ITO: A High-Resolution Electron Energy Loss Spectroscopy Study Source: The Journal of Physical Chemistry C URL: [Link]

Application Notes and Protocols for the Derivatization of Biphenylene-2-Carboxylic Acid

Introduction: The Unique Chemistry of Biphenylene-2-Carboxylic Acid

Biphenylene-2-carboxylic acid is a fascinating and increasingly important structural motif in the fields of medicinal chemistry, materials science, and organic electronics. The biphenylene core, a polycyclic hydrocarbon composed of two benzene rings fused to a four-membered cyclobutadiene ring, imparts a unique combination of rigidity, planarity, and strained-ring reactivity to the molecule. This strained four-membered ring significantly influences the electronic properties and reactivity of the appended carboxylic acid group, making its derivatization a subject of considerable interest for the development of novel therapeutics and functional materials.

This technical guide provides a comprehensive overview of robust and field-proven protocols for the esterification and amidation of biphenylene-2-carboxylic acid. We will delve into the mechanistic rationale behind the chosen methodologies, offering insights into how the unique structural features of the biphenylene scaffold can be harnessed to achieve efficient and selective transformations. These protocols are designed to serve as a valuable resource for researchers and professionals engaged in the synthesis and application of biphenylene-based compounds.

I. Esterification of Biphenylene-2-Carboxylic Acid: The Steglich Approach

The esterification of carboxylic acids is a fundamental transformation in organic synthesis. For a substrate as unique as biphenylene-2-carboxylic acid, which may exhibit both steric hindrance and sensitivity to harsh acidic conditions, the Steglich esterification is a particularly advantageous method. This protocol utilizes a carbodiimide coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC) or the water-soluble 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), in the presence of a nucleophilic catalyst, typically 4-dimethylaminopyridine (DMAP). The mild reaction conditions of the Steglich esterification are well-suited for preserving the integrity of the biphenylene core while efficiently promoting the formation of the ester linkage.

The reaction proceeds through the formation of a highly reactive O-acylisourea intermediate upon reaction of the carboxylic acid with the carbodiimide. DMAP then acts as an acyl transfer agent, forming a yet more reactive N-acylpyridinium species, which is readily attacked by the alcohol to furnish the desired ester.

Detailed Protocol: Steglich Esterification of Biphenylene-2-Carboxylic Acid

Materials:

• Biphenylene-2-carboxylic acid

• Alcohol of choice (e.g., methanol, ethanol, isopropanol)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve biphenylene-2-carboxylic acid (1.0 eq) and the alcohol (1.2 eq) in anhydrous DCM.

• Addition of Catalyst: To the stirred solution, add a catalytic amount of DMAP (0.1 eq).

• Cooling: Cool the reaction mixture to 0 °C using an ice bath. This is crucial to control the exothermicity of the reaction upon addition of the coupling agent.

• Addition of Coupling Agent: Slowly add a solution of DCC (1.1 eq) or EDC (1.1 eq) in anhydrous DCM to the reaction mixture. A white precipitate of dicyclohexylurea (DCU) will begin to form if DCC is used.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting carboxylic acid is consumed.

• Workup:

  • If using DCC, filter off the precipitated DCU and wash the filter cake with a small amount of DCM.

  • If using EDC, the urea byproduct is water-soluble and will be removed in the subsequent washing steps.

  • Transfer the filtrate to a separatory funnel and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude ester.

• Purification: Purify the crude product by silica gel column chromatography using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure biphenylene-2-carboxylate ester.

Table 1: Representative Quantitative Data for Steglich Esterification

Parameter	Value
Biphenylene-2-carboxylic acid	1.0 mmol
Alcohol	1.2 mmol
DCC or EDC	1.1 mmol
DMAP	0.1 mmol
Solvent (DCM)	10 mL
Reaction Temperature	0 °C to room temperature
Reaction Time	12-24 hours
Expected Yield	75-90%

II. Amidation of Biphenylene-2-Carboxylic Acid: EDC/HOBt Coupling

The formation of an amide bond is a cornerstone of peptide chemistry and drug discovery. For the synthesis of biphenylene-2-carboxamides, a reliable and efficient method is the use of a carbodiimide coupling agent in conjunction with an additive such as 1-hydroxybenzotriazole (HOBt). The combination of EDC and HOBt is a widely employed and highly effective reagent system for amide bond formation under mild conditions.

The reaction mechanism involves the activation of the carboxylic acid by EDC to form the O-acylisourea intermediate. HOBt then reacts with this intermediate to generate a more stable and selective HOBt-ester. This activated ester is less prone to racemization (if chiral centers are present) and side reactions compared to the O-acylisourea. The amine nucleophile then attacks the HOBt-ester to yield the desired amide.

Detailed Protocol: EDC/HOBt Amidation of Biphenylene-2-Carboxylic Acid

Materials:

• Biphenylene-2-carboxylic acid

• Amine of choice (primary or secondary)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC·HCl)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or triethylamine (TEA)

• Anhydrous dimethylformamide (DMF) or dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• 1 M aqueous hydrochloric acid

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Hexanes and ethyl acetate for chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve biphenylene-2-carboxylic acid (1.0 eq), the amine (1.1 eq), and HOBt (1.2 eq) in anhydrous DMF or DCM.

• Addition of Base: Add DIPEA or TEA (2.0-3.0 eq) to the reaction mixture. The base is necessary to neutralize the hydrochloride salt of EDC and to deprotonate the amine if it is used as a salt.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• Addition of Coupling Agent: Add EDC·HCl (1.2 eq) portion-wise to the stirred solution.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction by TLC or LC-MS.

• Workup:

  • Dilute the reaction mixture with ethyl acetate.

  • Wash the organic layer sequentially with 1 M aqueous HCl, saturated aqueous sodium bicarbonate solution, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure biphenylene-2-carboxamide.

Table 2: Representative Quantitative Data for EDC/HOBt Amidation

Parameter	Value
Biphenylene-2-carboxylic acid	1.0 mmol
Amine	1.1 mmol
EDC·HCl	1.2 mmol
HOBt	1.2 mmol
DIPEA	2.5 mmol
Solvent (DMF)	10 mL
Reaction Temperature	0 °C to room temperature
Reaction Time	12-24 hours
Expected Yield	70-85%

III. Visualization of Reaction Workflows

To provide a clear visual representation of the experimental processes, the following diagrams illustrate the workflows for the esterification and amidation of biphenylene-2-carboxylic acid.

Caption: Workflow for the Steglich esterification of biphenylene-2-carboxylic acid.

Caption: Workflow for the EDC/HOBt amidation of biphenylene-2-carboxylic acid.

IV. Scientific Integrity and Causality

The choice of the Steglich esterification and EDC/HOBt amidation protocols is grounded in their proven efficacy for challenging substrates. The biphenylene-2-carboxylic acid molecule presents a unique set of challenges that these methods are well-equipped to address:

• Steric Hindrance: The ortho-substitution of the carboxylic acid on the biphenyl-like system can create steric congestion around the reaction center. The highly reactive intermediates generated in both the Steglich and EDC/HOBt protocols can overcome this steric barrier more effectively than traditional methods like Fischer esterification, which often require harsh conditions and may suffer from low yields with hindered substrates.

• Electronic Effects: The strained four-membered ring of the biphenylene core is known to influence the electronic nature of the aromatic system. This can alter the acidity of the carboxylic acid and the electrophilicity of the carbonyl carbon. The use of powerful coupling agents ensures efficient activation of the carboxylic acid, regardless of subtle electronic perturbations from the biphenylene moiety.

• Mild Reaction Conditions: The protocols outlined above proceed at or below room temperature and do not require strongly acidic or basic conditions. This is crucial for preventing potential side reactions or degradation of the biphenylene core, which, due to its strain, might be susceptible to rearrangement or decomposition under harsh conditions.

Each step in the provided protocols is designed to maximize yield and purity. The use of anhydrous solvents is critical to prevent the hydrolysis of the activated intermediates. The aqueous workup procedures are designed to effectively remove the water-soluble byproducts and unreacted reagents, simplifying the final purification by column chromatography.

V. Conclusion

The esterification and amidation of biphenylene-2-carboxylic acid are key transformations for accessing a wide array of novel molecules with potential applications in medicine and materials science. The Steglich esterification and EDC/HOBt amidation protocols detailed in this guide offer reliable, efficient, and mild methods for the synthesis of biphenylene-2-carboxylate esters and carboxamides. By understanding the underlying mechanistic principles and the unique reactivity of the biphenylene scaffold, researchers can confidently employ these protocols to advance their scientific endeavors.

VI. References

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522–524. [Link]

• Carpino, L. A., & El-Faham, A. (1999). The Diorganophosphorus-based Coupling Reagents. Tetrahedron, 55(22), 6813–6830. [Link]

• Montalbetti, C. A. G. N., & Falque, V. (2005). Amide bond formation and peptide coupling. Tetrahedron, 61(46), 10827–10852. [Link]

• Han, S.-Y., & Kim, Y.-A. (2004). Recent Development of Peptide Coupling Reagents in Organic Synthesis. Tetrahedron, 60(11), 2447–2467. [Link]

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. [Link]

Technical Notes & Optimization

troubleshooting poor solubility of biphenylene-2-carboxylic acid in aqueous media

Technical Support Center: Biphenylene-2-carboxylic Acid Solubility

A Foreword for Our Researchers:

Biphenylene-2-carboxylic acid is a fascinating molecule with significant potential in various research and development sectors, including its use as an intermediate in the synthesis of pharmaceuticals like neuropeptide FF and orexin receptor antagonists.[1] However, its promising bioactivity is frequently juxtaposed with a significant formulation challenge: poor aqueous solubility.[2] This guide is designed to serve as a direct line of support to you, the researcher. It moves beyond simple protocols to explain the fundamental principles governing solubility, empowering you to make informed, logical decisions at the bench. Our goal is to help you troubleshoot effectively, save precious time and resources, and ensure the integrity of your experimental outcomes.

Section 1: Foundational Knowledge & FAQs

This section addresses the most common initial questions regarding biphenylene-2-carboxylic acid, providing the core data needed for effective troubleshooting.

Q1: What are the key physicochemical properties of biphenylene-2-carboxylic acid that I should be aware of?

A1: Understanding the molecule's intrinsic properties is the first step in troubleshooting. The large, nonpolar biphenylene ring system is the primary reason for its low water solubility.

Table 1: Physicochemical Properties of Biphenylene-2-carboxylic Acid

Property	Value	Significance for Solubility	Source(s)
Molecular Formula	C₁₃H₁₀O₂	-	[3]
Molecular Weight	198.22 g/mol	Affects molarity calculations for stock solutions.	[1]
Appearance	White to beige crystalline powder	Visual confirmation of undissolved solid.	[1][2]
Melting Point	110-114 °C	High melting point suggests a stable crystal lattice that requires significant energy to break, contributing to poor solubility.	[2][3]
Water Solubility	Insoluble	This is the core challenge to be addressed.	[1][2]
pKa	~3.46 (at 25°C)	Crucial Value. This indicates it is a weak acid. At a pH above its pKa, it will deprotonate to its much more soluble carboxylate form.	[1][2]

Q2: Why is the pKa value so critical for dissolving this compound?

A2: The pKa is the pH at which the compound exists as a 50:50 mixture of its protonated (uncharged, poorly soluble) and deprotonated (charged, more soluble) forms. For a carboxylic acid like this one, the Henderson-Hasselbalch equation is the guiding principle for solubilization via pH modification.[4][5][6]

pH = pKa + log([A⁻]/[HA])

Where:

• [HA] is the concentration of the neutral, insoluble acid.

• [A⁻] is the concentration of the deprotonated, soluble carboxylate salt.

To significantly increase solubility, the goal is to shift the equilibrium far to the right, favoring the [A⁻] form. A general rule of thumb is to adjust the pH of the solution to be at least 2 units above the pKa. For biphenylene-2-carboxylic acid (pKa ≈ 3.46), this means aiming for a pH of ≥ 5.5 to achieve over 99% ionization and dramatically improve solubility.

Section 2: Step-by-Step Troubleshooting Guide

This guide is structured as a decision-making workflow, starting with the simplest methods and progressing to more complex formulation strategies.

Caption: Troubleshooting workflow for solubilizing biphenylene-2-carboxylic acid.

Problem: My biphenylene-2-carboxylic acid powder is sitting at the bottom of my aqueous buffer, even after vigorous vortexing.

This is the expected behavior due to the molecule's low intrinsic aqueous solubility.[2] Follow the workflow above.

Solution Path 1: pH Adjustment (Preferred Method)

This is the most effective and common method for ionizable compounds.[7][8] By converting the insoluble carboxylic acid to its highly soluble carboxylate salt, you can achieve significant concentration levels.

Experimental Protocol 1: Preparation of a 10 mM Stock Solution via pH Adjustment

• Weigh Compound: Weigh out 19.82 mg of biphenylene-2-carboxylic acid (for 10 mL of a 10 mM solution).

• Initial Suspension: Add the powder to ~8 mL of your desired aqueous buffer (e.g., PBS, TRIS) in a 15 mL conical tube. Do not use pure water unless your final experiment requires it, as a buffer is critical to maintain the final pH. The compound will not dissolve at this stage.

• Basification: While stirring, add a low-concentration base (e.g., 1 M NaOH) dropwise. Monitor the pH of the solution using a calibrated pH meter.

• Dissolution Point: As the pH approaches and surpasses the pKa of ~3.46, you will observe the solid begin to dissolve. Continue adding base until the pH is stable at ≥ 5.5 and the solution is completely clear.

• Final Volume Adjustment: Once fully dissolved, transfer the solution to a 10 mL volumetric flask. Rinse the conical tube with a small amount of buffer and add it to the flask to ensure a complete transfer. Adjust the final volume to exactly 10 mL.

• Sterilization (if required): Filter-sterilize the final solution through a 0.22 µm syringe filter compatible with your solution (e.g., PES or PVDF). A clear, particle-free solution should pass through easily. If it clogs, your compound may not be fully dissolved.

Trustworthiness Check: A fully dissolved solution should be perfectly clear with no visible particulates. It should pass through a 0.22 µm filter without significant pressure or clogging. If precipitation occurs upon storage, the pH may have dropped, or the concentration may be too high for the storage temperature.

Solution Path 2: Co-solvents

If pH modification is incompatible with your experimental system (e.g., live-cell assays where high pH is toxic), co-solvents are the next logical choice.[9][10][] Co-solvents work by reducing the polarity of the aqueous medium, which decreases the energy penalty of solvating a nonpolar molecule.[]

Q: Which co-solvent should I use, and at what concentration?

A: The choice depends on the tolerance of your downstream application. Always start by making a high-concentration stock in 100% co-solvent and then diluting it into your aqueous buffer, ensuring the final co-solvent concentration is as low as possible.

Table 2: Common Co-solvents for In Vitro Research

Co-solvent	Typical Stock Concentration	Max Final % in Assays (General Guideline)	Notes
DMSO	10-50 mM	< 0.5%	Most common and effective for highly nonpolar compounds. Can have biological effects and be cytotoxic at >1%.[12]
Ethanol	10-50 mM	< 1%	Good, less toxic alternative to DMSO. Can be volatile.
PEG 400	10-20 mM	< 5%	Polyethylene glycol 400 is often used in preclinical formulations for its low toxicity.[12]
Propylene Glycol	10-20 mM	< 5%	Another low-toxicity option common in pharmaceutical formulations.[10]

Experimental Protocol 2: Preparation of a 10 mM Stock using DMSO

• Weigh Compound: Weigh 19.82 mg of biphenylene-2-carboxylic acid.

• Dissolve in Co-solvent: Add the powder to a glass vial. Add 1 mL of 100% DMSO to achieve a 100 mM primary stock. Vortex or sonicate briefly until fully dissolved.

• Intermediate Dilution (Optional but Recommended): Create a 10 mM intermediate stock by diluting 100 µL of the 100 mM primary stock into 900 µL of your aqueous buffer.

• Final Dilution: Use the 10 mM intermediate stock for final dilutions into your assay medium. For example, adding 10 µL of the 10 mM stock to 990 µL of medium yields a 100 µM final concentration with 0.1% DMSO.

Trustworthiness Check: When diluting the co-solvent stock into the aqueous buffer, observe the solution carefully. If it turns cloudy or a precipitate forms (a phenomenon known as "crashing out"), the final co-solvent percentage is too low to maintain solubility at that concentration. You must either increase the final co-solvent percentage or decrease the final compound concentration.

Caption: Equilibrium between the insoluble acid and soluble carboxylate forms.

Solution Path 3: Advanced Strategies - Cyclodextrins

If both pH adjustment and co-solvents are unsuitable, complexation agents like cyclodextrins can be employed. This is a common strategy in pharmaceutical formulation.[12][13]

Q: How do cyclodextrins work?

A: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity.[] The nonpolar biphenylene portion of your molecule can become encapsulated within this cavity, forming an "inclusion complex."[13][15][16] This complex has a water-soluble exterior, effectively masking the insoluble drug and allowing it to dissolve in aqueous media.[17]

• Common Choice: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is frequently used due to its high water solubility and low toxicity.[]

• Method: This typically involves preparing a solution of HP-β-CD in your buffer and then adding the biphenylene-2-carboxylic acid powder. The mixture is then stirred or sonicated for an extended period (hours to days) to allow for complex formation. The required molar ratio of cyclodextrin to the compound can vary and requires empirical optimization.

This method is more complex and requires significant development. Please consult advanced formulation literature or contact a formulation specialist for detailed protocols.

References

• Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Taylor & Francis. Retrieved from [Link]

• Wikipedia. (2023). Cosolvent. In Wikipedia. Retrieved from [Link]

• Avdeef, A., et al. (2006). Prediction of pH-Dependent Aqueous Solubility of Druglike Molecules. Journal of Medicinal Chemistry, 49(24), 7132-7140. Retrieved from [Link]

• Jain, A., et al. (2009). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Pharmaceutical Development and Technology, 14(3), 257-264. Retrieved from [Link]

• Avdeef, A., et al. (2006). Prediction of pH-dependent Aqueous Solubility of Druglike Molecules. PubMed. Retrieved from [Link]

• Request PDF. (n.d.). Encapsulation of benzene carboxylic acids using cyclodextrins. Retrieved from [Link]

• Open Education Alberta. (n.d.). Henderson-Hasselbalch equation – An ABC of PK/PD. Retrieved from [Link]

• Scirp.org. (n.d.). Solubilization of 2-Acetoxy-Benzencarboxylic Acid Using Beta Cyclodextrins. Retrieved from [Link]

• Chemaxon Docs. (n.d.). Theory of aqueous solubility prediction. Retrieved from [Link]

• ADMET & DMPK. (2015). pKa values in solubility determination using the Henderson-Hasselbalch equation. Retrieved from [Link]

• Google Patents. (n.d.). US5646131A - Method for solubilizing drugs using cyclodextrins and carboxylic acids.

• Aston Research Explorer. (n.d.). Improving the solubility and dissolution of poorly soluble drugs by salt formation and the consequent effect on mechanical properties. Retrieved from [Link]

• ChemBK. (2024, April 9). 2-Biphenylcarboxylic acid. Retrieved from [Link]

• PubMed. (n.d.). Binding of cyclodextrins to alicyclic and aromatic substrates: complex formation of alpha-, beta-, and gamma-cyclodextrins with substituted cyclohexanecarboxylic acids and phenylalkanoic acids. Retrieved from [Link]

• National Institutes of Health. (n.d.). Solubilization techniques used for poorly water-soluble drugs. Retrieved from [Link]

• NIST WebBook. (n.d.). 2-Biphenylcarboxylic acid. Retrieved from [Link]

• Indian Academy of Sciences. (1984). Spectrophotometric determination of basicities of substituted acetylbiphenyls and biphenyl carboxylic acids. Retrieved from [Link]

• Ataman Kimya. (n.d.). BIPHENYL CARBOXYLIC ACID. Retrieved from [Link]

• Google Patents. (n.d.). CA2364862C - Process for preparing derivatives of biphenyl-2-carboxylic acid.

• Journal of Applied Pharmaceutical Science. (2023, March 13). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

Sources

• 1. 2-Biphenylcarboxylic acid | 947-84-2 [chemicalbook.com]
• 2. chembk.com [chembk.com]
• 3. Biphenyl-2-carboxylic acid 98 947-84-2 [sigmaaldrich.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Prediction of pH-dependent aqueous solubility of druglike molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Henderson-Hasselbalch equation – An ABC of PK/PD [pressbooks.openeducationalberta.ca]
• 7. Solubilization techniques used for poorly water-soluble drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. wjbphs.com [wjbphs.com]
• 9. taylorandfrancis.com [taylorandfrancis.com]
• 10. Cosolvent - Wikipedia [en.wikipedia.org]
• 12. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 13. researchgate.net [researchgate.net]
• 15. Solubilization of 2-Acetoxy-Benzencarboxylic Acid Using Beta Cyclodextrins [scirp.org]
• 16. Binding of cyclodextrins to alicyclic and aromatic substrates: complex formation of alpha-, beta-, and gamma-cyclodextrins with substituted cyclohexanecarboxylic acids and phenylalkanoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. US5646131A - Method for solubilizing drugs using cyclodextrins and carboxylic acids - Google Patents [patents.google.com]

optimizing the recrystallization solvent for biphenylene-2-carboxylic acid purification

Welcome to the Technical Support Center for Advanced Organic Purification . This portal is designed for researchers, scientists, and drug development professionals tasked with the isolation and purification of complex polycyclic aromatic compounds.

Below, you will find our comprehensive troubleshooting guide, diagnostic FAQs, and self-validating protocols specifically engineered for optimizing the recrystallization of biphenylene-2-carboxylic acid and its closely related derivatives.

Diagnostic Workflow: Solvent Selection Logic

Fig 1. Decision matrix for selecting a recrystallization solvent based on impurity profiling.

Interactive Troubleshooting & FAQs

Q1: Why does my biphenylene-2-carboxylic acid precipitate as an amorphous powder rather than forming crystalline needles? Causality: Unlike the sterically twisted biphenyl system, the cyclobutadiene-fused core of biphenylene is rigidly planar. This flat topology promotes aggressive, rapid π−π stacking. If the solvent polarity drops too quickly (e.g., adding an excess of water to an ethanol solution), the thermodynamic barrier for crystal nucleation is bypassed. The molecules aggregate kinetically, resulting in an amorphous powder that traps impurities within its matrix[1]. Solution: You must flatten the solubility curve. Transition to a solvent system that solvates the hydrophobic core more effectively at lower temperatures, such as a Benzene/Petroleum ether gradient[2]. Alternatively, strictly control the cooling rate to ≤0.5 °C/min to allow the thermodynamic crystal lattice to form.

Q2: I am observing "oiling out" (liquid-liquid phase separation) during the cooling phase. How do I fix this? Causality: Oiling out occurs when the temperature at which the biphenylene-2-carboxylic acid saturates the solvent is higher than the melting point of the crude mixture, or when the solvent mixture's polarity is poorly matched to the solute, causing the compound to separate as a distinct liquid phase rather than a solid crystal. Solution: This is a self-validating fix: lower the concentration of the solute by adding 10-15% more of the primary solvent, or switch to a solvent with a boiling point slightly lower than the compound's melting point. If using a mixed solvent system (like EtOH/Water), the oiling out is often caused by too much anti-solvent (water). Reheat the mixture until homogeneous, and add a few drops of the good solvent (EtOH) until the cloud point occurs at a lower temperature.

Q3: My target compound co-crystallizes with debrominated byproducts from a previous cross-coupling step. How can I separate them? Causality: Debromination is a notorious side reaction in palladium-catalyzed couplings[12]. Because the debrominated impurity shares the exact same biphenylene core minus the halogen, their van der Waals footprints and solubility profiles are nearly identical, leading to isomorphic co-crystallization. Solution: Do not rely on mixed protic solvents for this separation. Instead, exploit the dimerization of the carboxylic acid. Using a strictly non-polar solvent like cyclohexane forces the carboxylic acids to form hydrogen-bonded dimers. The subtle steric differences between the brominated and debrominated dimers are amplified in the non-polar lattice, allowing for selective crystallization[3].

Q4: Why is my recovered yield so low when using Methanol as a single solvent? Causality: Methanol is a strong hydrogen-bond donor and acceptor. It effectively disrupts the intermolecular hydrogen bonds between the carboxylic acid groups of the biphenylene molecules[4][5]. While this makes methanol an excellent solvent for dissolving the crude material, it also retains the compound in solution too well at lower temperatures, drastically reducing your isolated yield. Solution: Switch to a two-solvent system. Dissolve the crude in minimal hot ethanol, then titrate with water (the anti-solvent) to force the equilibrium toward the solid state[1].

Data Center: Quantitative Solvent Profiles

To facilitate rapid experimental design, we have quantified the physicochemical properties of standard solvent systems used for biphenylene and biphenyl-carboxylic acid derivatives.

Solvent System	Dielectric Constant ( ε )	Boiling Point (°C)	Mechanistic Advantage	Expected Yield	Purity Profile
Methanol (MeOH)	32.7	64.7	Disrupts carboxylic acid dimers via strong H-bonding[4][5].	50 - 65%	High (Removes non-polar impurities)
Ethanol / Water (3:1)	~45.0	~80.0	Tunable polarity; water acts as a strong thermodynamic anti-solvent[1].	70 - 85%	Moderate to High
Benzene / Pet. Ether	~2.3	60 - 80	Solvates the rigid planar biphenylene core; ideal for oxy-substituted derivatives[2].	80 - 90%	Very High
Cyclohexane	2.0	80.7	Forces acid dimerization; amplifies steric differences to exclude structurally similar byproducts[3].	55 - 75%	Exceptional

Standard Operating Procedure: Self-Validating Two-Solvent Recrystallization

This protocol utilizes an Ethanol/Water system and is designed as a self-validating workflow —each step contains an observable physical state that confirms the success of the previous action.

Materials Required:

• Crude biphenylene-2-carboxylic acid

• Absolute Ethanol (Primary Solvent)

• Deionized Water (Anti-Solvent)

• Erlenmeyer flasks, heated magnetic stirrer, fluted filter paper, vacuum filtration setup.

Step-by-Step Methodology:

• Initial Dissolution (Validation of Soluble Matrix):

  • Place the crude biphenylene-2-carboxylic acid in an Erlenmeyer flask.

  • Add a minimal amount of boiling ethanol (approx. 3-5 mL per gram of crude).

  • Self-Validation Check: The target compound should dissolve completely. Any remaining particulate matter is an insoluble impurity (e.g., palladium catalyst or polymeric byproducts).

• Hot Gravity Filtration (Mechanical Purification):

  • Pass the boiling solution through a pre-heated fluted filter paper into a clean, hot Erlenmeyer flask.

  • Caution: Keep the funnel hot to prevent premature crystallization in the stem.

• Anti-Solvent Titration (Establishing the Saturation Point):

  • Maintain the filtrate at a gentle boil.

  • Add hot deionized water dropwise via a Pasteur pipette while swirling continuously.

  • Continue adding water until a faint, persistent cloudiness remains in the solution.

  • Self-Validation Check: This cloudiness indicates that the solution is perfectly saturated at its boiling point. Add exactly 1 to 2 drops of hot ethanol to clarify the solution. If it clears, your saturation curve is perfectly calibrated.

• Thermodynamic Nucleation (Controlled Cooling):

  • Remove the flask from the heat source. Place it on a cork ring (to insulate the bottom) and allow it to cool ambiently to room temperature without disturbance.

  • Causality: Do not agitate the flask. Mechanical disturbance induces kinetic precipitation, trapping impurities. Slow cooling allows the molecules to selectively pack into a highly ordered crystal lattice.

  • Once at room temperature, transfer the flask to an ice-water bath (0-5 °C) for 30 minutes to maximize yield.

• Isolation and Washing:

  • Collect the crystals via vacuum filtration using a Büchner funnel.

  • Wash the filter cake with a minimal volume of ice-cold 3:1 Water/Ethanol mixture.

  • Self-Validation Check: Spot the mother liquor on a TLC plate against the pure product. A heavy spot in the mother liquor indicates too much ethanol was used; a clean mother liquor confirms optimal recovery.

  • Dry the crystals under high vacuum to constant weight.

References

• Title: Convenient Synthesis of Biphenyl-2-carboxylic Acids via the... Source: oup.com URL:[Link]

• Source: google.

• Title: Design, synthesis, and evaluation of 5-sulfamoyl benzimidazole derivatives as novel angiotensin II receptor antagonists Source: nih.gov URL:[Link]

• Title: Uncatalyzed CO2Li-Mediated SNAr Reaction of Unprotected Benzoic Acids via Silicon Trickery Source: connectsci.au URL:[Link]

Sources

• 1. Design, synthesis, and evaluation of 5-sulfamoyl benzimidazole derivatives as novel angiotensin II receptor antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 2. US3641134A - Oxy substituted biphenylene carboxylic acids - Google Patents [patents.google.com]
• 3. connectsci.au [connectsci.au]
• 4. academic.oup.com [academic.oup.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

preventing unwanted decarboxylation of biphenylene-2-carboxylic acid during heating

Technical Support Center: Biphenylene-2-Carboxylic Acid

Welcome to the technical support center for handling biphenylene-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals who may encounter challenges with the thermal stability of this compound. Unwanted decarboxylation during heating is a common issue that can lead to reduced yields and the formation of impurities. This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate these challenges, ensuring the integrity of your experimental outcomes.

Troubleshooting Guide: Unwanted Decarboxylation

Have you detected biphenylene as a byproduct in your reaction? This guide provides a systematic approach to diagnosing and resolving the issue of unwanted decarboxylation.

Diagnostic Workflow

The following flowchart outlines a decision-making process to identify the root cause of decarboxylation and implement the appropriate corrective measures.

Caption: Troubleshooting workflow for decarboxylation.

Q1: My analysis shows a significant amount of biphenylene. What is the most likely cause?

The presence of biphenylene is a direct indicator of decarboxylation. The most common cause is excessive heat.[1] Aryl carboxylic acids can lose carbon dioxide (CO₂) upon heating, and this process can be accelerated by other factors.[2][3] Review your experimental conditions against the diagnostic workflow above. If your reaction temperature exceeded 50-60°C, thermal energy is the primary suspect.

Q2: I need to run my reaction at an elevated temperature. How can I prevent decarboxylation?

If heating is unavoidable, the most robust strategy is to temporarily modify the carboxylic acid functional group. By converting it into a more thermally stable derivative, such as an ester or an amide, you protect it from decarboxylation during the high-temperature step.[4][5]

• Esterification: Converting the carboxylic acid to a methyl or ethyl ester is a common protective measure.[6] The ester can be hydrolyzed back to the carboxylic acid later using acidic or basic conditions.

• Amide Formation: If your synthetic route allows, converting the acid to an amide provides excellent thermal stability.[4] Amide coupling reactions are typically performed under mild, low-temperature conditions, thus avoiding decarboxylation during the derivatization itself.[1][7]

See the Protocols section below for detailed methods.

Q3: Could my reagents be causing the problem? I'm not using high heat.

Yes. Certain reagents can catalyze the decarboxylation reaction even at lower temperatures.[1]

• Metal Catalysts: Transition metals, particularly copper (Cu) and silver (Ag), are known to facilitate the decarboxylation of aryl carboxylic acids.[2][8] If your protocol involves these metals, consider if an alternative, metal-free reaction is possible.

• Strong Acids/Bases: Both strongly acidic and basic conditions can promote the loss of CO₂.[1] If your reaction requires a base, opt for a milder, non-nucleophilic organic base like diisopropylethylamine (DIPEA).

Frequently Asked Questions (FAQs)

Q1: What is decarboxylation?

Decarboxylation is a chemical reaction that removes a carboxyl group (-COOH) and releases carbon dioxide (CO₂).[2] In the case of biphenylene-2-carboxylic acid, this process results in the formation of biphenylene, which is often an unwanted byproduct that complicates purification and reduces the yield of your desired product.[1]

Q2: What are the key factors that influence the decarboxylation of biphenylene-2-carboxylic acid?

The stability of biphenylene-2-carboxylic acid is influenced by several environmental factors. Understanding these is key to preventing the unwanted side reaction.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. allen.in [allen.in]
• 3. Mild, visible light-mediated decarboxylation of aryl carboxylic acids to access aryl radicals - Chemical Science (RSC Publishing) DOI:10.1039/C6SC05533H [pubs.rsc.org]
• 4. learninglink.oup.com [learninglink.oup.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. books.rsc.org [books.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Mechanism of silver- and copper-catalyzed decarboxylation reactions of aryl carboxylic acids - Dalton Transactions (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Advanced Strategies for Biphenylene-2-Carboxylic Acid Functionalization

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for synthetic strategies involving biphenylene-2-carboxylic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the unique challenges posed by this sterically demanding scaffold. Here, we provide in-depth troubleshooting advice and answer frequently asked questions to help you overcome common hurdles and achieve your synthetic goals.

Troubleshooting Guide: Common Experimental Issues & Solutions

This section addresses specific problems encountered during substitution reactions with biphenylene-2-carboxylic acid and its derivatives.

Problem 1: Low or No Product Yield in Cross-Coupling Reactions

Question: I am attempting a Suzuki-Miyaura coupling to introduce an aryl group at a position ortho to the carboxylic acid on my biphenylene-2-carboxylic acid substrate, but I'm getting very low yields or only starting material back. What's going wrong?

Plausible Causes & Recommended Solutions:

Your primary challenge is extreme steric hindrance. The ortho-carboxy group, combined with the rigid biphenylene core, creates a crowded environment around the reaction center. This can inhibit key steps in the catalytic cycle, particularly oxidative addition and reductive elimination.[1][2][3]

Systematic Troubleshooting Approach:

• Catalyst & Ligand Selection is Critical: Standard catalysts like Pd(PPh₃)₄ are often ineffective for this transformation. You need a system designed to handle sterically demanding substrates.

  • Cause: The bulky biphenylene substrate can prevent the palladium center from adopting the correct geometry for the final C-C bond-forming reductive elimination step.

  • Solution: Employ palladium catalysts with bulky, electron-rich phosphine ligands. These ligands promote the reductive elimination step and stabilize the active catalyst.[4] A well-established catalyst system for sterically hindered biaryl synthesis is Pd(dba)₂ with a bulky phosphine ligand like 2-dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos) or dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (DPDB).[1][5][6]

  • Action: Switch to a catalyst system known for hindered couplings. See the protocol below for a starting point.

• Re-evaluate Your Base and Solvent: The choice of base and solvent can dramatically influence reaction efficiency.

  • Cause: An inappropriate base may not be strong enough or soluble enough to effectively participate in the transmetalation step. The solvent affects the solubility of all components and the stability of catalytic intermediates.

  • Solution: Use a strong, non-nucleophilic base like K₃PO₄ or Cs₂CO₃. For solvents, anhydrous toluene or dioxane are often effective. In some cases, adding a co-solvent like water can be beneficial, but for highly hindered couplings, it can sometimes promote protodeboronation of the boronic acid.[2]

  • Action: Screen different base/solvent combinations. Start with K₃PO₄ in anhydrous toluene.

• Increase Reaction Temperature and Time:

  • Cause: The activation energy for the rate-limiting step (often oxidative addition or reductive elimination) is high due to steric repulsion.[7]

  • Solution: Increase the reaction temperature to provide the necessary energy to overcome this barrier. These reactions often require heating at 100-110 °C for extended periods (12-24 hours).[1]

  • Action: Ensure your reaction is running at a sufficiently high temperature (e.g., refluxing toluene) and monitor it over 24 hours.

Troubleshooting Flowchart for Low Yield

Caption: Troubleshooting decision tree for low-yield cross-coupling reactions.

Problem 2: Protodecarboxylation or Other Side Reactions Dominate

Question: Instead of my desired substituted product, I am observing significant amounts of the decarboxylated biphenylene or other byproducts. How can I prevent this?

Plausible Causes & Recommended Solutions:

Decarboxylation is a common side reaction, especially under harsh conditions or with certain catalyst systems.[8] The carboxylate can act as a directing group but can be lost, particularly if the reaction requires high temperatures for prolonged periods.

• Utilize the Carboxylic Acid as a Traceless Directing Group:

  • Cause: The reaction conditions may be promoting the loss of CO₂ before the desired C-C bond formation occurs.

  • Solution: Design the reaction to leverage the carboxylic acid as an in situ directing group that is subsequently removed. This is a known strategy for achieving functionalization at otherwise inaccessible positions.[8][9] For example, a palladium-catalyzed arylation can be directed ortho to the carboxylic acid, which is then lost.

  • Action: Use a catalyst system that facilitates C-H activation directed by the carboxylate. Silver carbonate (Ag₂CO₃) as an oxidant is often key to preventing premature protodecarboxylation in these systems.[8]

• Consider Decarboxylative Cross-Coupling:

  • Cause: You are fighting against the inherent tendency of the substrate to decarboxylate.

  • Solution: Embrace it. A decarboxylative cross-coupling strategy uses the carboxylic acid as a surrogate for an organometallic reagent.[10][11] In this approach, a bimetallic system (often Pd/Cu or Pd/Ag) is used. The copper or silver salt facilitates the decarboxylation to form an in situ aryl-copper or aryl-silver species, which then undergoes transmetalation to palladium for the cross-coupling.[10][11]

  • Action: Explore protocols for decarboxylative coupling. This is a powerful method for forming biaryls from readily available carboxylic acids.[11]

Comparative Table: Standard vs. Decarboxylative Coupling

Feature	Standard Suzuki-Miyaura Coupling	Decarboxylative Cross-Coupling
Substrate	Halogenated Biphenylene	Biphenylene-2-carboxylic acid
Coupling Partner	Arylboronic Acid	Aryl Halide (I, Br, Cl)
Key Challenge	Steric hindrance at Pd center	Controlling the decarboxylation/coupling sequence
Typical Catalyst	Pd(0) with bulky phosphine ligand	Bimetallic System (e.g., Pd(OAc)₂ / CuI)
Byproduct	Boronic acid decomposition products	CO₂
Advantage	Well-established, many ligands available	Uses inexpensive carboxylic acids directly

Frequently Asked Questions (FAQs)

Q1: What are the fundamental reasons that make biphenylene-2-carboxylic acid so challenging to functionalize?

The difficulty arises from a combination of three factors:

• Steric Hindrance: The carboxylic acid group at the 2-position is ortho to the biphenyl linkage. This creates significant steric bulk, shielding adjacent positions and hindering the approach of catalysts and reagents. This steric clash can dramatically slow down or completely stall key mechanistic steps in many reactions.[1][3]

• Electronic Effects: The carboxylic acid is an electron-withdrawing group, which deactivates the aromatic ring towards electrophilic aromatic substitution. Conversely, the phenyl group is a weak activator, directing ortho/para.[12] These competing electronic influences can lead to issues with regioselectivity.

• Ring Strain: The biphenylene core contains a strained four-membered ring fused to two benzene rings. This inherent strain can influence the reactivity of the C-H and C-C bonds within the molecule, sometimes leading to unexpected side reactions like C-C bond activation under harsh conditions.[13]

Q2: Beyond bulky ligands, what other modern strategies can be employed to overcome these challenges?

While ligand design is crucial, several other powerful strategies have emerged:

• C-H Activation/Functionalization: This is a highly atom-economical approach that avoids the pre-functionalization (e.g., halogenation) of the biphenylene core.[14] The carboxylic acid itself can serve as an effective directing group, guiding a transition metal catalyst (like Pd, Rh, or Ru) to activate a specific C-H bond, typically at the ortho position.[8][15] This strategy allows for the direct installation of aryl, alkyl, or other functional groups.

• Decarboxylative Coupling: As mentioned in the troubleshooting section, this strategy transforms the carboxylic acid from a liability into a reactive handle. It is an excellent alternative to Suzuki or Stille couplings, especially when the corresponding organometallic reagents are unstable or difficult to prepare.[10][16][17]

• Use of Transient or Traceless Directing Groups: In this sophisticated approach, a simple molecule like CO₂ can be used to temporarily install a directing group (a carboxylic acid) onto a simpler phenol precursor. This directs a meta-arylation, after which the directing group is lost, providing access to substitution patterns that defy standard electronic rules.[9][18]

Q3: How does the catalytic cycle of a Suzuki-Miyaura reaction illustrate the steric hindrance problem?

The Suzuki-Miyaura coupling provides a classic example of where steric hindrance can be detrimental.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting steps impacted by steric hindrance.

As the diagram shows, the reductive elimination step is often the rate-limiting bottleneck.[2][19] In this step, the two organic fragments (the biphenylene and the coupling partner) must be positioned cis to each other on the palladium center to form the new C-C bond. When both groups are large and bulky, the steric repulsion between them creates a high energy barrier, preventing them from getting close enough to react. Bulky phosphine ligands with a large "cone angle" help by creating a sterically demanding environment that favors the geometry required for reductive elimination, effectively "pushing" the product off the metal center.[4]

Key Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of a Hindered Substrate

This protocol provides a robust starting point for the arylation of a halogenated biphenylene-2-carboxylic acid derivative using a catalyst system designed for sterically demanding substrates.[1][20]

Materials:

• Halogenated biphenylene-2-carboxylic acid ester (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 equiv)

• 2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos, 0.04 equiv)

• Potassium phosphate, tribasic (K₃PO₄, 3.0 equiv)

• Anhydrous Toluene

Procedure:

• Preparation: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the halogenated biphenylene substrate, arylboronic acid, and K₃PO₄.

• Catalyst Pre-mixing: In a separate vial, dissolve Pd₂(dba)₃ and SPhos in a small amount of anhydrous toluene. Stir for 10 minutes at room temperature until a homogeneous solution is formed.

• Reaction Assembly: Add anhydrous toluene to the Schlenk flask containing the solids, followed by the catalyst solution via syringe.

• Heating: Equip the flask with a reflux condenser and heat the reaction mixture to 110 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction may require 12-24 hours for completion.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate and filter through a pad of Celite to remove inorganic salts.

• Extraction: Wash the filtrate with water and then with brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Decarboxylative Cross-Coupling

This protocol outlines a general procedure for the direct coupling of biphenylene-2-carboxylic acid with an aryl halide.[11]

Materials:

• Biphenylene-2-carboxylic acid (1.0 equiv)

• Aryl halide (e.g., 4-iodotoluene, 1.2 equiv)

• Copper(I) iodide (CuI, 0.1 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 equiv)

• 1,10-Phenanthroline (0.1 equiv)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Preparation: In an oven-dried reaction tube, combine biphenylene-2-carboxylic acid, the aryl halide, CuI, Pd(OAc)₂, 1,10-phenanthroline, and K₂CO₃.

• Reaction Assembly: Evacuate and backfill the tube with an inert gas (Argon). Add anhydrous DMF via syringe.

• Heating: Seal the tube and place it in a preheated oil bath at 160 °C. Stir vigorously.

• Monitoring: The reaction is typically complete within 16-24 hours. Monitor by taking small aliquots and analyzing via GC-MS or LC-MS.

• Workup: Cool the reaction to room temperature. Dilute with water and extract with ethyl acetate (3x).

• Extraction: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purification: Purify the residue by column chromatography to yield the desired unsymmetrical biaryl product.

References

• Catalytic Decarbonylative Functionalization of C–H Bonds with Carboxylic Acids. ResearchGate. Available at: [Link]

• Pd-catalysed C–H functionalisation of free carboxylic acids. PMC. Available at: [Link]

• Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives. University of Kentucky X-Ray Crystallography Facility. Available at: [Link]

• Rational Development of Remote C-H Functionalization of Biphenyl: Experimental and Computational Studies. PubMed. Available at: [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize. Available at: [Link]

• Single and Double C–H Activation of Biphenyl or Phenanthrene. An Example of C–H Addition to Ir(III) More Facile than Addition to Ir(I). ACS Publications. Available at: [Link]

• Decarboxylative cross-coupling. Wikipedia. Available at: [Link]

• Convenient Synthesis of Biphenyl-2-carboxylic Acids via the Nucleophilic Aromatic Substitution Reaction of 2-Methoxybenzoates by Aryl Grignard Reagents. Oxford Academic. Available at: [Link]

• Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives. PubMed. Available at: [Link]

• Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. Semantic Scholar. Available at: [Link]

• Recent Advances in External-Directing-Group-Free C–H Functionalization of Carboxylic Acids without Decarboxylation. ACS Catalysis. Available at: [Link]

• Cross-Coupling Catalysts for Inactive Substrates from a Three-Dimensional Virtual Screening. ChemRxiv. Available at: [Link]

• Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives. PMC. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. ACS Publications. Available at: [Link]

• Impact of Ligand Design on an Iron NHC Epoxidation Catalyst. PMC. Available at: [Link]

• C−C Activation in Biphenylene. Synthesis, Structure, and Reactivity of (C5Me5)2M2(2,2'-biphenyl) (M = Rh, Co). ACS Publications. Available at: [Link]

• Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction. PMC. Available at: [Link]

• Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl 2 nanocatalyst. ResearchGate. Available at: [Link]

• Synthesis of Small Molecule Biphenyl Carboxylic Acids as Anticancer Agents. Available at: [Link]

• Synthesis of Sterically Hindered α-Hydroxycarbonyls through Radical–Radical Coupling. ACS Publications. Available at: [Link]

• Mechanism of Palladium‐Catalyzed Cross‐Coupling Reactions. ResearchGate. Available at: [Link]

• Platinum-Catalyzed C–H Functionalization. ACS Publications. Available at: [Link]

• Synthesis of Sterically Hindered α-Hydroxycarbonyls through Radical-Radical Coupling. Available at: [Link]

• Minor Impact of Ligand Shell Steric Profile on Colloidal Nanocarbon Catalysis. Available at: [Link]

• The Critical Impacts of Ligands on Heterogeneous Nanocatalysis: A Review. ACS Catalysis. Available at: [Link]

• Effect of Ligand Steric Hindrance on Catalytic Polymerization of Cycloolefin Polymer (COP). Available at: [Link]

• Proposed mechanism for the C H activation of benzene leading to... ResearchGate. Available at: [Link]

• Increasing the steric hindrance around the catalytic core of a self-assembled imine-based non-heme iron catalyst for C–H oxidation. RSC Publishing. Available at: [Link]

• Computationally Assisted Mechanistic Investigation and Development of Pd-Catalyzed Asymmetric Suzuki-Miyaura and Negishi Cross-Coupling Reactions for Tetra-ortho-Substituted Biaryl Synthesis. PMC. Available at: [Link]

• Cobalt-Catalyzed Decarboxylative C–H (Hetero)Arylation for the Synthesis of Arylheteroarenes and Unsymmetrical Biheteroaryls. ACS Publications. Available at: [Link]

• Decarboxylative Cross-Coupling: A Radical Tool In Medicinal Chemistry. ChemRxiv. Available at: [Link]

• Overriding ortho-para selectivity via a traceless directing group relay strategy: the meta-selective arylation of phenols. PubMed. Available at: [Link]

• Biaryl synthesis via Pd-catalyzed decarboxylative coupling of aromatic carboxylates with aryl halides. PubMed. Available at: [Link]

• Overriding Ortho–Para Selectivity via a Traceless Directing Group Relay Strategy: The Meta-Selective Arylation of Phenols. Journal of the American Chemical Society. Available at: [Link]

• Non-C 2 -Symmetric Bis-Benzimidazolium Salt Applied in the Synthesis of Sterically Hindered Biaryls. MDPI. Available at: [Link]

• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. Available at: [Link]

• Decarboxylative Etherification of Aromatic Carboxylic Acids. Journal of the American Chemical Society. Available at: [Link]

• Rotational barriers of biphenyls having heavy heteroatoms as ortho-substituents: experimental and theoretical determination of steric effects. Semantic Scholar. Available at: [Link]

• Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Rsc.org. Available at: [Link]

• Is Phenyl an Ortho/Para or Meta Director? Chemistry Steps. Available at: [Link]

• Carboxylic Acid Derivatives: Nucleophilic Acyl Substitution Reactions. Available at: [Link]

• Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC. Available at: [Link]

• Does Steric Hindrance Actually Govern the Competition between Bimolecular Substitution and Elimination Reactions? PMC. Available at: [Link]

• The Versatile and Strategic O-Carbamate Directed Metalation Group in the Synthesis of Aromatic Molecules: An Update. PMC. Available at: [Link]

• (PDF) Rotational barriers of biphenyls having heavy heteroatoms as ortho-Substituents: experimental and theoretical determination of steric effects. ResearchGate. Available at: [Link]

Sources

• 1. Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Computationally Assisted Mechanistic Investigation and Development of Pd-Catalyzed Asymmetric Suzuki-Miyaura and Negishi Cross-Coupling Reactions for Tetra-ortho-Substituted Biaryl Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. xray.uky.edu [xray.uky.edu]
• 6. Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Pd-catalysed C–H functionalisation of free carboxylic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Decarboxylative cross-coupling - Wikipedia [en.wikipedia.org]
• 11. Biaryl synthesis via Pd-catalyzed decarboxylative coupling of aromatic carboxylates with aryl halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Is Phenyl an Ortho/Para or Meta Director? - Chemistry Steps [chemistrysteps.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Rational Development of Remote C-H Functionalization of Biphenyl: Experimental and Computational Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Overriding ortho-para selectivity via a traceless directing group relay strategy: the meta-selective arylation of phenols - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 20. pdf.benchchem.com [pdf.benchchem.com]

reducing byproducts and impurities in biphenylene-2-carboxylic acid production

Troubleshooting Guides & FAQs for Byproduct and Impurity Reduction

Introduction

Biphenylene-2-carboxylic acid (CAS 93103-69-6) is a highly specialized structural motif used in the development of novel therapeutics and advanced organic materials. The most scalable synthetic route for its production involves the haloform oxidation of 2-acetylbiphenylene (CAS 779-26-0) ()[1].

However, the unique fused tricyclic structure of biphenylene presents distinct synthetic challenges. The central cyclobutane ring imparts significant strain, while the adjacent benzene rings are highly activated toward electrophilic aromatic substitution, particularly at the 2-position ()[2]. Consequently, standard oxidation protocols often yield complex mixtures of unreacted starting material, incomplete haloform intermediates, and ring-chlorinated byproducts. This technical guide provides field-proven, mechanistic solutions to optimize your haloform oxidation workflow.

Pathway Visualization

Reaction pathway for biphenylene-2-carboxylic acid synthesis and common impurity formation.

FAQ Section 1: Haloform Oxidation Optimization

Q1: Why am I seeing significant ring-chlorinated byproducts during the oxidation of 2-acetylbiphenylene? A1: Causality: The biphenylene ring is highly activated toward electrophilic aromatic substitution. Mechanistic studies demonstrate that the 2-position of biphenylene is exceptionally reactive, comparable to the 2-position of fluorene ()[2]. If the reaction pH drops below 12, the equilibrium of sodium hypochlorite shifts toward hypochlorous acid (HOCl) and dissolved chlorine gas (Cl 2​ ). These active chlorine species rapidly act as electrophiles, chlorinating the biphenylene core rather than participating in the desired alpha-halogenation of the methyl ketone. Solution: Maintain the reaction pH strictly > 12 by adding supplemental NaOH (at least 3-4 equivalents relative to the ketone). Control the temperature strictly below 10°C during the addition of NaOCl to suppress the kinetic formation of ring-chlorinated species.

Q2: My reaction stalls at a halogenated intermediate (e.g., 2-(trichloroacetyl)biphenylene). How do I drive it to the carboxylic acid? A2: Causality: The haloform reaction proceeds via successive enolization and halogenation, followed by a final nucleophilic acyl substitution (cleavage) by hydroxide ()[3]. Biphenylene derivatives are highly hydrophobic. In a purely aqueous hypochlorite solution, the reaction occurs at the biphasic interface. As the trichloroacetyl intermediate forms, it precipitates out of the aqueous phase, leading to a localized depletion of base and preventing the hydroxide nucleophile from attacking the sterically hindered carbonyl carbon. Solution: Introduce 1,4-dioxane as a co-solvent (typically a 1:1 or 2:1 ratio of Dioxane:Water). This homogenizes the reaction mixture, keeping the intermediate in solution and allowing the hydroxide nucleophile full access to drive the cleavage step to completion.

FAQ Section 2: Purification & Isolation

Q3: How can I separate unreacted 2-acetylbiphenylene from the final biphenylene-2-carboxylic acid without using column chromatography? A3: Causality: 2-acetylbiphenylene is a neutral, highly lipophilic ketone, while the target biphenylene-2-carboxylic acid contains an ionizable carboxyl group (pKa ~4.5). Solution: Utilize a self-validating acid-base extraction protocol.

• Quench the reaction and ensure the aqueous phase is strongly basic (pH > 12). At this stage, the product exists as the water-soluble sodium biphenylene-2-carboxylate.

• Extract the aqueous layer 3x with Dichloromethane (DCM) or Ethyl Acetate. The neutral 2-acetylbiphenylene and any non-cleaved trichloroacetyl intermediates will partition into the organic layer.

• Slowly acidify the aqueous layer with 2M HCl to pH 2. The protonated biphenylene-2-carboxylic acid will crash out of solution as a high-purity precipitate, which can be isolated via vacuum filtration.

Quantitative Data: Impurity Profiling & Remediation

Impurity Profile	Origin / Causality	Typical HPLC Area % (Unoptimized)	Remediation Strategy
Unreacted 2-Acetylbiphenylene	Incomplete conversion; poor solubility of starting material in aqueous media[1].	5.0% - 15.0%	Increase 1,4-dioxane co-solvent ratio; ensure vigorous mechanical stirring.
2-(Trichloroacetyl)biphenylene	Stalled cleavage step due to insufficient hydroxide or intermediate precipitation[3].	10.0% - 25.0%	Add 4.0 eq NaOH; extend reaction time at 40°C post-addition.
Ring-Chlorinated Biphenylenes	Electrophilic aromatic substitution by HOCl/Cl 2​ at the activated biphenylene core[2].	8.0% - 20.0%	Maintain pH > 12; keep addition temperature < 10°C; avoid excess NaOCl.
Biphenylene (Ring Cleavage)	Oxidative degradation of the strained cyclobutane ring under harsh conditions.	1.0% - 5.0%	Avoid prolonged heating above 60°C; immediately quench excess oxidant with Na 2​ SO 3​ .

Experimental Protocol: Optimized Synthesis of Biphenylene-2-carboxylic acid

Step 1: Reagent Preparation

• In a 500 mL round-bottom flask equipped with a magnetic stirrer and thermometer, dissolve 2-acetylbiphenylene (10.0 g, 51.5 mmol) in 100 mL of 1,4-dioxane.

• In a separate Erlenmeyer flask, prepare the oxidizing solution: Mix 120 mL of commercial sodium hypochlorite solution (10-12% active Cl) with a solution of NaOH (8.2 g, 206 mmol) dissolved in 50 mL of deionized water.

Step 2: Haloform Oxidation

• Cool the 2-acetylbiphenylene solution to 5°C using an ice-water bath.

• Add the basic NaOCl solution dropwise via an addition funnel over 45 minutes, ensuring the internal temperature does not exceed 10°C to prevent ring chlorination.

• Once the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 4 hours. Self-Validation Check: The reaction mixture should transition from a cloudy suspension to a nearly clear, homogeneous yellow solution as the insoluble ketone converts to the water-soluble sodium carboxylate. If the solution remains heavily clouded, the cleavage step is incomplete.

Step 3: Quenching and Phase Separation

• Quench any unreacted hypochlorite by adding 20 mL of a saturated aqueous sodium sulfite (Na 2​ SO 3​ ) solution. Test with starch-iodide paper to confirm the absence of oxidant.

• Transfer the mixture to a separatory funnel. Add 100 mL of Dichloromethane (DCM) and agitate.

• Separate the layers. Retain the aqueous layer (contains the product) and discard the organic layer (contains unreacted ketone and neutral impurities). Wash the aqueous layer with an additional 50 mL of DCM to ensure complete removal of lipophilic byproducts.

Step 4: Isolation and Drying

• Transfer the washed aqueous layer to a large beaker. Place in an ice bath and stir vigorously.

• Slowly add 6M HCl dropwise until the pH reaches 2.0. A thick white/off-white precipitate of biphenylene-2-carboxylic acid will form.

• Isolate the solid via vacuum filtration using a Büchner funnel. Wash the filter cake with 3 x 50 mL of ice-cold deionized water to remove residual inorganic salts.

• Dry the product in a vacuum oven at 50°C for 12 hours to constant weight.

References

• Taylor, R. (1971). Electrophilic aromatic substitution. Part V. Partial rate factors for protodesilylation of biphenylene: a novel polycyclic reactivity. Journal of the Chemical Society B, 536-538. URL:[Link]

• Angeles, N. A., Villavicencio, F., Guadarrama, C., Corona, D., & Cuevas-Yañez, E. (2014). Novel synthesis of primary arylamides from aryl methyl ketone oxidations using iodine in aqueous ammonia. Journal of the Brazilian Chemical Society. URL:[Link]

• GlobalChemMall. 1-Biphenylen-2-Ylethanone (2-Acetylbiphenylene) Synthesis Route. URL:[Link]

Sources

• 1. globalchemmall.com [globalchemmall.com]
• 2. Electrophilic aromatic substitution. Part V. Partial rate factors for protodesilylation of biphenylene: a novel polycyclic reactivity - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]
• 3. scielo.br [scielo.br]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of Biphenylene-2-carboxylic Acid and Biphenyl-2-carboxylic Acid

This guide provides an in-depth comparative analysis of the chemical reactivity of biphenylene-2-carboxylic acid and its more conventional analogue, biphenyl-2-carboxylic acid. Designed for researchers, scientists, and professionals in drug development, this document delves into the structural nuances that dictate their chemical behavior, supported by experimental insights and detailed protocols. We will explore how the inherent molecular strain and unique electronic properties of the biphenylene scaffold lead to significant deviations in reactivity compared to the biphenyl system.

Introduction: A Tale of Two Scaffolds

Biphenyl carboxylic acid derivatives are a cornerstone in medicinal chemistry, forming the structural basis of numerous non-steroidal anti-inflammatory drugs (NSAIDs) like Flurbiprofen and Diflunisal.[1] Their synthesis and reactivity are well-documented, typically revolving around the functionalization of the carboxylic acid group or electrophilic substitution on the aromatic rings.[2][3][4]

Biphenylene-2-carboxylic acid, in contrast, presents a more complex and intriguing case. It incorporates the biphenylene moiety, a planar polycyclic aromatic hydrocarbon characterized by a central, strained four-membered ring fused to two benzene rings.[5][6] This fusion imposes significant strain energy, estimated to be around 222 kJ/mol, which fundamentally alters its electronic structure and chemical properties.[7][8] The central ring exhibits antiaromatic character, influencing the aromaticity and reactivity of the adjacent benzene rings.[8] This guide will dissect these differences, providing a clear comparison of reactivity at both the carboxylic acid functional group and the aromatic systems.

Structural and Electronic Foundations of Reactivity

The divergent reactivity of these two molecules stems directly from their distinct three-dimensional structures and electronic distributions.

• Biphenyl-2-carboxylic Acid: This molecule is non-planar. Steric hindrance between the ortho-carboxylic acid group and the hydrogen on the adjacent ring forces the two phenyl rings to adopt a twisted conformation. The equilibrium torsional angle in unsubstituted biphenyl is approximately 44.4°, and this angle is significant in its derivatives.[4][9] This twist partially disrupts the π-conjugation between the rings, making them behave somewhat independently. The carboxylic acid group acts as a standard deactivating, meta-directing group for electrophilic aromatic substitution on its own ring.

• Biphenylene-2-carboxylic Acid: The defining feature is the planar, rigid structure enforced by the fused cyclobutadiene ring. This planarity and the immense ring strain create a unique electronic landscape. The strain energy destabilizes the molecule, making it a potential substrate for reactions that can alleviate this strain.[7][10][11][12] Furthermore, theoretical and experimental studies indicate that the 2-position of the biphenylene nucleus is significantly more reactive toward electrophiles than any position in biphenyl, a consequence of the system's electronic structure.[13]

Diagram 1: Structural Comparison

Caption: Key structural differences between the two carboxylic acids.

Comparative Reactivity at the Carboxylic Acid Group

The primary reactions of a carboxylic acid group are deprotonation, esterification, and amidation. The reactivity in these transformations is governed by the acidity of the proton and the electrophilicity of the carbonyl carbon.

Acidity

The acidity of the carboxylic acid proton is influenced by the stability of the resulting carboxylate anion. The biphenylene scaffold, due to the strain and rehybridization of the carbon atoms, is expected to be more electron-withdrawing than a simple phenyl or biphenyl group. This enhanced inductive effect should stabilize the carboxylate anion of biphenylene-2-carboxylic acid to a greater extent, making it a stronger acid than biphenyl-2-carboxylic acid.

Esterification and Amidation

These reactions involve nucleophilic attack on the carbonyl carbon. A more electron-withdrawing aromatic system increases the partial positive charge on the carbonyl carbon, rendering it more susceptible to nucleophilic attack. Consequently, biphenylene-2-carboxylic acid is predicted to undergo esterification and amidation reactions more readily than biphenyl-2-carboxylic acid under identical conditions.

Table 1: Predicted Reactivity at the Carboxyl Group

Reaction	Biphenyl-2-carboxylic acid	Biphenylene-2-carboxylic acid	Rationale
Acidity (pKa)	Higher pKa (Less acidic)	Lower pKa (More acidic)	Enhanced inductive electron withdrawal from the strained biphenylene system stabilizes the carboxylate anion.
Esterification Rate	Slower	Faster	Increased electrophilicity of the carbonyl carbon due to the electron-withdrawing nature of the biphenylene nucleus.
Amidation Rate	Slower	Faster	Increased electrophilicity of the carbonyl carbon enhances susceptibility to amine nucleophiles.

Comparative Reactivity of the Aromatic Rings

The most dramatic differences in reactivity are observed in electrophilic aromatic substitution (EAS) on the aromatic rings.

• Biphenyl-2-carboxylic Acid: The reactivity follows classical substituent effects. The ring bearing the carboxylic acid is deactivated. The second ring, activated by the other phenyl group, is the primary site of substitution, with the major product being substitution at the 4'- (para) position.[14] Overall, biphenyl is more reactive than benzene in EAS reactions.[15]

• Biphenylene-2-carboxylic Acid: The reactivity pattern of the parent biphenylene is unusual. The 2-position is highly activated towards electrophiles, while the 1-position is deactivated.[13] This is attributed to the unique electronic structure and the ability of the strained system to stabilize the transition state of substitution at the 2-position. In biphenylene-2-carboxylic acid, the -COOH group deactivates the ring to which it is attached. Therefore, electrophilic attack will overwhelmingly favor the unsubstituted ring. Based on the inherent reactivity of the biphenylene nucleus, the most favorable positions for substitution on the second ring will be the 6- and 7-positions (equivalent to the 2-position of the parent system). The overall reactivity is expected to be high due to the driving force of participating the strained ring system in stabilizing the reaction intermediate.

Diagram 2: Preferred Sites for Electrophilic Aromatic Substitution

Caption: Preferential sites of electrophilic attack.

Experimental Protocols

To provide a practical basis for these comparisons, the following section details standardized, self-validating protocols for key transformations.

Protocol: Comparative Amide Synthesis

This protocol facilitates a direct comparison of amidation rates by reacting each carboxylic acid with a model amine under identical conditions, mediated by an in-situ generated activating agent.[16]

Diagram 3: Workflow for Comparative Amidation

Caption: Standardized workflow for comparing amidation kinetics.

Step-by-Step Methodology:

• Reaction Setup: In two separate flame-dried 10 mL vials under an argon atmosphere, place triphenylphosphine (1.5 equiv) and N-chlorophthalimide (1.5 equiv).

• Acid Addition: To the first vial, add biphenyl-2-carboxylic acid (100 mg, 1 equiv). To the second vial, add biphenylene-2-carboxylic acid (1 equiv, molar equivalent to the first).

• Solvent Addition: Add anhydrous toluene (3 mL) to each vial.

• Activation: Stir the resulting solutions for 1 minute at room temperature.

• Amine Addition: To each vial, add benzylamine (3 equiv) via syringe.

• Reaction: Seal the vials and stir the mixtures at room temperature for 12 hours.

• Monitoring: Withdraw small aliquots from each reaction at 2-hour intervals. Quench with water and extract with a small volume of ethyl acetate. Analyze the organic layer by Thin Layer Chromatography (TLC) or LC-MS to compare the rate of consumption of the starting material.

• Workup: Upon completion, dissolve the crude reaction mixture in 15 mL of ethyl acetate. Wash the solution with a saturated solution of sodium bicarbonate (10 mL) followed by brine (10 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Purify the crude product by flash column chromatography and determine the isolated yield. Confirm the structure by ¹H NMR and ¹³C NMR spectroscopy.

Expected Outcome: The reaction containing biphenylene-2-carboxylic acid is expected to proceed to completion faster and may result in a higher isolated yield under these conditions, reflecting the higher electrophilicity of its carbonyl carbon.

Protocol: Suzuki-Miyaura Cross-Coupling for Synthesis

The Suzuki-Miyaura reaction is a robust method for synthesizing both biphenyl and biphenylene carboxylic acids.[1][17][18][19] This protocol outlines the synthesis of biphenyl-2-carboxylic acid. A similar approach, starting with 2-bromobiphenylene, would yield the corresponding acid.

Step-by-Step Methodology:

• Reactant Preparation: In a round-bottom flask, dissolve 2-bromobenzoic acid (1 equiv) and a phenylboronic acid derivative (1.2 equiv) in a 3:1 mixture of DME and water.

• Catalyst and Base: Add sodium carbonate (2 equiv) as a base. Degas the mixture by bubbling argon through it for 20 minutes.

• Palladium Addition: Add a palladium catalyst, such as Pd(PPh₃)₄ (0.03 equiv), to the mixture under a positive pressure of argon.

• Reaction: Heat the reaction mixture to reflux (approximately 85-90 °C) and stir for 12-16 hours, monitoring progress by TLC.

• Cooling and Extraction: After cooling to room temperature, dilute the mixture with water and wash with diethyl ether to remove non-acidic impurities.

• Acidification: Cool the aqueous layer in an ice bath and carefully acidify to a pH of ~2 with 1 M HCl.

• Isolation: Collect the resulting precipitate by vacuum filtration, wash with cold water, and dry under vacuum to yield the biphenyl-2-carboxylic acid product.

Conclusion and Future Outlook

The presence of a strained four-membered ring in biphenylene-2-carboxylic acid fundamentally alters its reactivity profile compared to biphenyl-2-carboxylic acid. The key takeaways are:

• Enhanced Acidity and Nucleophilic Acyl Substitution: Biphenylene-2-carboxylic acid is predicted to be a stronger acid and to react more rapidly in esterification and amidation reactions due to the electron-withdrawing nature of the strained ring system.

• Altered Electrophilic Aromatic Substitution: The site of electrophilic attack on biphenylene-2-carboxylic acid is directed by the unique electronic properties of the biphenylene nucleus, favoring the 6- and 7-positions on the unsubstituted ring, a stark contrast to the 4'-substitution seen in the biphenyl analogue.

These predictable yet profound differences in reactivity make the biphenylene scaffold a compelling, albeit challenging, building block for novel chemical entities. For drug development professionals, harnessing the unique reactivity of the biphenylene core could unlock new molecular architectures with potentially novel pharmacological profiles. Further quantitative kinetic studies are warranted to precisely measure the rate enhancements predicted in this guide.

References

• Šunjić, V., & Maksić, Z. B. (2008). Strain in Biphenylene and Some of Its Derivatives. The Journal of Physical Chemistry A, 112(33), 7750-7754. [Link][7][8][12]

• American Chemical Society. (n.d.). Strain in Biphenylene and Some of Its Derivatives. ACS Publications. [Link][8]

• Novak, I., & Klasinc, L. (2008). On the Destabilization (Strain) Energy of Biphenylene. The Journal of Physical Chemistry A, 112(33), 7750-7754. [Link][10]

• PubMed. (2008). On the destabilization (strain) energy of biphenylene. National Center for Biotechnology Information. [Link][11]

• Al-Ostoot, F. H., & Al-Ghamdi, A. M. (2013). Biphenyls and their derivatives as synthetically and pharmacologically important aromatic structural moieties. Arabian Journal of Chemistry, 9, S1597-S1617. [Link][2]

• Taylor, R. (1968). Electrophilic aromatic substitution. Part V. Partial rate factors for protodesilylation of biphenylene: a novel polycyclic reactivity. Journal of the Chemical Society B: Physical Organic, 1559-1562. [Link][13]

• Singh, R., & Kumar, V. (2023). A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects. RSC Advances, 13(33), 23055-23086. [Link][3]

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• Wikipedia. (n.d.). Biphenyl. [Link][4]

• YouTube. (2019). Aromatic Electrophilic Substitution on Biphenyl: Basic concept. reaction mechanism and examples. [Link][14]

• Quora. (2020). Why is the order of reactivity to electrophilic substitution fluorene > biphenyl > benzene?. [Link][15]

• PubChem. (n.d.). Biphenyl. National Center for Biotechnology Information. [Link]

• ACS Publications. (n.d.). Multikilogram-Scale Synthesis of a Biphenyl Carboxylic Acid Derivative Using a Pd/C-Mediated Suzuki Coupling Approach. [Link][18]

• Journal of the American Chemical Society. (n.d.). An Examination of the Applicability of the Selectivity Relationship to the Electrophilic Substitution Reactions of Biphenyl and Fluorene. [Link]

• Pearson+. (n.d.). Biphenyl is two benzene rings joined by a single bond. [Link]

• Semantic Scholar. (2019). Green synthesis of biphenyl carboxylic acids via Suzuki–Miyaura cross-coupling catalyzed by a water-soluble fullerene-supported PdCl2 nanocatalyst. [Link][19]

• ResearchGate. (n.d.). Synthesis of biphenylcarboxylic acid 24. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2026). Reinvestigating the mechanism of acid-catalyzed cyclization of alkyl biphenyl-2-carboxylate. [Link]

• Google Patents. (n.d.).

• ChemRxiv. (n.d.). Reinvestigating the mechanism of acid-catalyzed cyclization of alkyl biphenyl-2-carboxylate. [Link]

• NIH Public Access. (n.d.). Triphenylphosphine Dibromide: A Simple One–pot Esterification Reagent. [Link][20]

• Google Patents. (n.d.). Preparation and use of biphenyl carboxylic acids, alcohols, and esters.

• Hoffman Fine Chemicals. (n.d.). Biphenyl-2-carboxylic acid (2-aminophenyl)amide. [Link]

• Ataman Kimya. (n.d.). BIPHENYL CARBOXYLIC ACID. [Link]

• ACS Omega. (2020). Amide Synthesis through the In Situ Generation of Chloro- and Imido-Phosphonium Salts. [Link][16]

• PMC. (2017). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. [Link][21]

• Williams, J. M. J., et al. (n.d.). Direct amide formation from unactivated carboxylic acids and amines. [Link]

• huscap. (2015). Amidation of Carboxylic Acids with Amines by Nb2O5 as a Reusable Lewis Acid Catalyst. [Link]

• PubMed. (1998). Biphenyl-2-carboxylic acid: a layered structure. [Link][9]

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A Comparative Guide to Biphenylene-2-Carboxylic Acid and Fluorene-2-Carboxylic Acid in Catalytic Applications

For Researchers, Scientists, and Drug Development Professionals

In the landscape of catalyst and ligand design, the rigid, planar backbones of polycyclic aromatic hydrocarbons offer a versatile platform for creating robust and efficient catalytic systems. Among these, biphenylene and fluorene cores have garnered significant interest due to their unique electronic and structural properties. This guide provides an in-depth technical comparison of biphenylene-2-carboxylic acid and fluorene-2-carboxylic acid, two derivatives poised for applications in catalysis. While direct comparative studies on their catalytic performance are nascent, this document synthesizes their intrinsic properties, proven applications of related structures, and detailed experimental protocols to offer a forward-looking analysis for researchers in the field.

Structural and Electronic Properties: A Tale of Two Cores

The catalytic potential of a ligand is intrinsically linked to its electronic and steric characteristics. Biphenylene and fluorene, while both being bicyclic aromatic systems, exhibit fundamental differences that are expected to translate to their carboxylic acid derivatives.

Biphenylene-2-carboxylic acid is derived from biphenylene, a fascinating molecule containing a highly strained, anti-aromatic four-membered ring fused between two aromatic benzene rings.[1] This strained core imparts unique electronic properties. The central ring influences the π-system, leading to a molecule with distinct bond-length alternation and a character that is intermediate between aromatic and anti-aromatic.[1] Theoretical studies suggest that biphenylene networks can exhibit metallic or semiconducting properties, and their electronic behavior can be tuned through functionalization.[2][3] The introduction of a carboxylic acid group at the 2-position is expected to act as an electron-withdrawing group and a potential coordination site for a metal center.

Fluorene-2-carboxylic acid , on the other hand, is based on the fluorene moiety, where two benzene rings are fused to a central five-membered ring. This structure results in a more planar and rigid system compared to the twisted conformation often seen in biphenyls.[4] The electronic properties of fluorene derivatives have been extensively studied, particularly in the context of organic electronics.[4] The fluorene nucleus is generally electron-rich, and the introduction of substituents can readily tune its HOMO and LUMO energy levels. The carboxylic acid functionality at the 2-position will modulate these electronic properties and provide a handle for catalyst anchoring.

Comparative Data Summary

Property	Biphenylene Core	Fluorene Core	Rationale and Implications for Catalysis
Structure	Planar with a strained 4-membered ring	Planar with a 5-membered ring	The rigid planarity of both backbones is advantageous for creating well-defined catalytic pockets. The strained nature of biphenylene may lead to unique reactivity.
Aromaticity	Intermediate between aromatic and anti-aromatic[1]	Aromatic	The differing aromaticity will influence the electron-donating ability of the ligand, impacting the electronic properties of the metal center.
Electronic Nature	Can be metallic or semiconducting[2][3]	Generally electron-rich and semiconducting[4]	The choice of core allows for tuning the electronic environment of the catalyst, which is crucial for optimizing catalytic activity.
Steric Hindrance	The biphenylene core is relatively flat, but substitution can introduce steric bulk.	The 9-position of the fluorene core can be readily substituted to introduce significant steric hindrance, allowing for fine-tuning of the catalyst's steric environment.	Steric bulk around the metal center can influence substrate selectivity and prevent catalyst deactivation pathways like dimerization.

Potential in Catalytic Applications: A Prospective Analysis

While direct catalytic comparisons are yet to be published, the known chemistry of biphenyl and fluorene-based ligands allows for an informed projection of their potential. A prime area of application is in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis.[5][6]

The carboxylic acid group in both molecules can serve multiple roles: as a directing group for C-H activation, a coordinating moiety to anchor a metal catalyst, or as a functional handle for further derivatization into more complex ligands.

Hypothetical Catalytic Cycle: Suzuki-Miyaura Cross-Coupling

A critical step in the Suzuki-Miyaura catalytic cycle is the oxidative addition of an aryl halide to the Pd(0) center.[7][8][9] The electronic properties of the ligand on the palladium catalyst significantly influence the rate and efficiency of this step. An electron-rich ligand can enhance the rate of oxidative addition.

Fluorene-2-carboxylic acid as a Ligand: The electron-rich nature of the fluorene core is expected to render the palladium center more nucleophilic, thereby facilitating the oxidative addition step. The rigid fluorene backbone can also provide thermal stability to the catalyst.

Biphenylene-2-carboxylic acid as a Ligand: The unique electronic structure of the biphenylene core could lead to novel catalytic activity. Its ability to act as both a π-acceptor and σ-donor could stabilize different oxidation states of the palladium catalyst in a distinct manner compared to more conventional aromatic ligands.

Below are conceptual diagrams illustrating the potential involvement of these ligands in a Suzuki-Miyaura cross-coupling reaction.

Caption: Hypothetical catalytic cycles for a Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols: Synthesis of Key Precursors

The practical application of these molecules in catalysis begins with their efficient synthesis. Below are established protocols for the synthesis of key precursors, fluorenone-2-carboxylic acid and biphenyl-2-carboxylic acid, which can be further modified to obtain the target molecules.

Protocol 1: Synthesis of Fluorenone-2-Carboxylic Acid

This protocol is adapted from a procedure utilizing the oxidation of 2-acetylfluorene.[10][11]

Materials:

• 2-Acetylfluorene

• Glacial acetic acid

• Sodium dichromate dihydrate

• Acetic anhydride

• Potassium hydroxide

• Hydrochloric acid

• Decolorizing carbon

Procedure:

• In a 5-L three-necked round-bottom flask equipped with a mechanical stirrer, reflux condenser, and a dropping funnel, dissolve 50 g (0.24 mole) of 2-acetylfluorene in 650 ml of glacial acetic acid with heating and stirring.[10]

• Carefully add 450 g (1.5 moles) of powdered sodium dichromate dihydrate in small portions to the solution while maintaining heating and stirring.[10]

• Bring the solution to a gentle reflux over a flame.

• Over a period of 1.5 hours, add 200 ml of acetic anhydride through the dropping funnel while maintaining reflux and stirring.[10] Continue refluxing for an additional 8 hours.[10]

• Pour the hot mixture into 9 L of hot water and stir for 15 minutes.

• Filter the suspension and wash the filter cake with 2% sulfuric acid.[10]

• Transfer the wet filter cake to a beaker containing 700 ml of a 5% potassium hydroxide solution and heat to approximately 80°C with stirring.[10]

• Filter the hot solution and wash the insoluble material with hot 5% potassium hydroxide solution.[10]

• Combine the alkaline filtrates, add 5 g of decolorizing carbon, stir for 20 minutes, and filter.[10]

• Heat the solution of the potassium salt to 70°C with vigorous stirring and add 200 ml of 18% hydrochloric acid dropwise.[10]

• The fluorenone-2-carboxylic acid will separate as a yellow mass. Filter the product, wash with hot water, and dry.[10]

Caption: Workflow for the synthesis of fluorenone-2-carboxylic acid.

Protocol 2: Synthesis of Biphenyl-2-Carboxylic Acid via Suzuki-Miyaura Coupling

This protocol outlines a general two-step synthesis of a biphenyl-2-carboxylic acid derivative, starting from a bromo-substituted benzoic acid ester, followed by saponification.[12]

Materials:

• Methyl 2-bromobenzoate (or a substituted analogue)

• Arylboronic acid

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., Toluene, Ethanol, Water mixture)

• Lithium hydroxide

• Tetrahydrofuran (THF), Methanol (MeOH), Water

• Hydrochloric acid

Procedure:

Step 1: Suzuki-Miyaura Cross-Coupling

• To a round-bottom flask, add methyl 2-bromobenzoate (1.0 eq), the desired arylboronic acid (1.2 eq), palladium catalyst (e.g., 0.05 mol%), and base (2.0 eq).[13]

• Add a suitable solvent mixture (e.g., toluene/ethanol/water).

• Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at a suitable temperature (e.g., 80-100°C) and monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture, and perform a standard aqueous workup. Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain the methyl biphenyl-2-carboxylate.

Step 2: Saponification

• Dissolve the methyl biphenyl-2-carboxylate (1.0 eq) in a 3:1:1 mixture of THF, MeOH, and water.[12]

• Add lithium hydroxide (3.0 eq) and stir the mixture at room temperature until the starting material is consumed (monitor by TLC).[12]

• Remove the organic solvents under reduced pressure.

• Dilute the aqueous residue with water and wash with diethyl ether to remove any unreacted ester.

• Cool the aqueous layer in an ice bath and acidify to pH ~2 with 1 M HCl.[12]

• Collect the precipitated biphenyl-2-carboxylic acid by vacuum filtration, wash with cold water, and dry.[12]

Sources

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High-Resolution NMR Validation of Biphenylene-2-Carboxylic Acid: A Comparative Guide

Executive Summary

The structural validation of antiaromatic compounds presents a unique analytical challenge in drug development and materials science. Biphenylene-2-carboxylic acid, characterized by its highly strained, antiaromatic cyclobutadiene core, exhibits highly atypical magnetic shielding environments. This guide objectively compares the performance of High-Field NMR (≥500 MHz) against Benchtop NMR (60–80 MHz) and Computational DFT Prediction , providing researchers with a definitive, self-validating protocol for accurate structural confirmation.

The Mechanistic Challenge: Antiaromaticity and Signal Resolution

To choose the right analytical tool, one must understand the causality behind biphenylene's spectral behavior:

• Paratropic Ring Current (1H NMR): Unlike standard aromatic systems (e.g., benzene) that exhibit a diatropic ring current pushing protons downfield (7.2–7.5 ppm), the 4n π -electron system of biphenylene's central ring induces a paratropic ring current. This shields the aromatic protons, shifting them unusually upfield to the 6.5–6.8 ppm range[1].

• Ring Strain Deshielding (13C NMR): The extreme strain of the fused four-membered ring severely deshields the four bridgehead quaternary carbons, isolating them in the 150–157 ppm region[1]. Meanwhile, the quaternary C2 carbon attached to the carboxylic acid overlaps with the seven CH carbons in the 117–133 ppm window.

• Solvent-Induced Dimerization: Carboxylic acids are known to form cyclic hydrogen-bonded dimers in non-polar solvents like CDCl3[2]. This dimerization causes concentration-dependent chemical shift drift of the carbonyl carbon. Therefore, a hydrogen-bond accepting solvent like Acetone-d6 is mandatory to disrupt these dimers and ensure reproducible shifts.

Technology Comparison: High-Field NMR vs. Alternatives

When validating biphenylene-2-carboxylic acid, analytical platforms yield vastly different levels of confidence.

Analytical Platform	Resolution / Dispersion	Quaternary Carbon Detection	Verdict for Biphenylene Validation
High-Field NMR (≥500 MHz)	Exceptional. Resolves all 13 distinct carbon environments cleanly.	High. High sensitivity allows clear detection of the 5 quaternary carbons.	Gold Standard. Mandatory for initial structural proof and publication.
Benchtop NMR (80 MHz)	Poor. Severe peak overlap in the 117–133 ppm CH region.	Low. Low signal-to-noise ratio often loses the slowly relaxing bridgehead carbons.	Routine QA Only. Useful only if a high-field reference standard is already established.
DFT Prediction (GIAO/B3LYP)	Theoretical. Typical Mean Absolute Error (MAE) of 2–4 ppm for 13C.	Theoretical. Correctly predicts the downfield shift but struggles with exact C2 placement.	Orthogonal Tool. Excellent for validating experimental assignments, but insufficient alone.

Experimental Protocols: A Self-Validating System

A robust analytical workflow must be self-validating—meaning the experiment contains internal checks to prevent false positives. Below is the optimized protocol for acquiring the 13C NMR spectrum of biphenylene-2-carboxylic acid.

Step 1: Sample Preparation (Internal Referencing)

• Action: Dissolve 15–20 mg of biphenylene-2-carboxylic acid in 0.6 mL of Acetone-d6. Add 0.01% v/v Tetramethylsilane (TMS).

• Causality: Acetone-d6 prevents intermolecular dimerization[2]. TMS provides an absolute zero-point (0.00 ppm) to validate the chemical shift axis, while the residual Acetone-d6 multiplet (29.84 ppm) serves as a secondary internal lock-and-reference check.

Step 2: High-Field Acquisition (126 MHz 13C / 500 MHz 1H)

• Action: Execute a 1D 13C{1H} sequence with a relaxation delay (D1) of ≥ 3.0 seconds and a minimum of 512 scans.

• Causality: The biphenylene core contains five quaternary carbons (four bridgeheads + C2). Because they lack directly attached protons, they cannot efficiently undergo dipole-dipole relaxation. A standard 1.0s D1 will saturate these nuclei, causing them to disappear into the baseline. A 3.0s delay ensures they fully relax and appear in the final spectrum.

Step 3: Spectral Processing (Apodization)

• Action: Apply a 1.0 Hz exponential line broadening (LB) window function to the Free Induction Decay (FID) prior to Fourier Transform (FT). Phase and baseline correct manually.

• Causality: The 1.0 Hz LB suppresses high-frequency thermal noise without compromising the critical resolution needed to separate the closely spaced CH signals at 119.59 and 119.20 ppm[1].

Quantitative Data: Chemical Shift Validation

The following table summarizes the validated 13C NMR chemical shifts for biphenylene-2-carboxylic acid in Acetone-d6[1], demonstrating why high-field resolution is required to separate the 13 distinct carbon environments.

Carbon Environment	High-Field NMR (126 MHz) [Experimental]	Benchtop NMR (20 MHz) [Expected]
Carbonyl (C=O)	167.11 ppm	~167.1 ppm (Broad singlet)
Bridgehead Quaternary	157.12, 152.29, 151.23, 150.72 ppm	Unresolved broad multiplet
C2 Quaternary & CH	133.08, 131.35, 130.58, 129.89 ppm	Merged into a single peak mass
Aromatic CH	119.59, 119.20, 117.98, 117.72 ppm	Merged into a single peak mass

Workflow Visualization

Fig 1. Multi-modal, self-validating NMR workflow for biphenylene-2-carboxylic acid.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Biphenyl-2-carboxylic acid: a layered structure - PubMed [pubmed.ncbi.nlm.nih.gov]

HPLC method validation for determining biphenylene-2-carboxylic acid purity

An in-depth technical guide to developing, optimizing, and validating an HPLC method for the purity determination of biphenylene-2-carboxylic acid, focusing on the critical comparison between traditional C18 and mixed-mode Biphenyl stationary phases.

Introduction: The Analytical Challenge of Biphenylene-2-Carboxylic Acid

Biphenylene-2-carboxylic acid (B2CA) is a rigid, planar aromatic compound featuring an extended π -system fused to a carboxylic acid moiety[1]. In pharmaceutical and advanced materials synthesis, accurately determining the purity of B2CA is critical, as its related impurities—often positional isomers or des-carboxy degradants—share nearly identical hydrophobic profiles.

Historically, method developers default to C18 alkyl-based stationary phases for reversed-phase liquid chromatography (RPLC). However, for highly aromatic, structurally rigid compounds like B2CA, C18 columns frequently fail to achieve baseline resolution between critical impurity pairs[2]. This guide objectively compares the performance of a traditional C18 phase against a Biphenyl stationary phase, establishing a self-validating protocol grounded in the[3].

The Causality of Column Chemistry: C18 vs. Biphenyl

To design a robust analytical method, one must understand the causality behind stationary phase selection.

• C18 (Octadecylsilane): Relies almost exclusively on dispersive, hydrophobic (van der Waals) interactions[2]. Because B2CA and its positional isomers have identical partition coefficients (LogP), a C18 column struggles to differentiate them, leading to co-elution.

Biphenyl: Employs a mixed-mode retention mechanism. In addition to standard hydrophobic retention, the biphenyl ligand's aromatic rings facilitate strong π

π interactions and enhanced hydrogen-bonding capacity[4]. The rigid, electron-rich biphenylene core of B2CA aligns optimally with the biphenyl stationary phase, while the carboxylic acid group engages in dipole-dipole interactions. This orthogonal selectivity is the definitive driver for resolving structurally similar aromatic isomers[2].

Fig 1. Divergent retention mechanisms of B2CA on C18 versus Biphenyl stationary phases.

Experimental Design & Self-Validating Protocol

To objectively compare the columns and validate the superior method, we must engineer the mobile phase to exploit the specific chemistry of the analyte and the stationary phase.

3.1. Causality of Mobile Phase Selection

• Aqueous Modifier (0.1% Formic Acid): B2CA contains a carboxylic acid group ( pKa​≈3.8 ). If analyzed at a neutral pH, the molecule ionizes into a carboxylate anion, drastically reducing retention and causing severe peak tailing. By buffering the mobile phase with 0.1% Formic Acid ( pH≈2.7 ), we suppress ionization, ensuring B2CA remains in its neutral, protonated state.

Organic Modifier (Methanol over Acetonitrile): While acetonitrile is a common RPLC solvent, its carbon-nitrogen triple bond contains π electrons that compete with the analyte for the π

π interaction sites on the biphenyl column. Methanol, a protic solvent lacking π electrons, significantly enhances the π

π interactions between the B2CA and the biphenyl ligand, maximizing selectivity[5].

3.2. Step-by-Step Methodology

System Setup:

• Columns Evaluated:

  • Column A: Standard C18 (150 mm × 4.6 mm, 3 µm)

  • Column B: Biphenyl (150 mm × 4.6 mm, 3 µm)

• Mobile Phase: Isocratic elution; 60% Methanol / 40% Water (containing 0.1% Formic Acid v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Column Temperature: 30°C.

Self-Validating System Suitability Protocol: Before executing the validation, the system must prove its own fitness. Inject a standard resolution mixture (B2CA + Biphenyl-2-ol impurity) six times. The system is only validated for use if it meets the following criteria:

• Resolution ( Rs​ ): > 2.0 between B2CA and the closest eluting impurity.

• Peak Tailing ( As​ ): < 1.5 for the B2CA peak.

• Repeatability: %RSD of peak area < 2.0% (n=6).

Data Presentation: Comparative Performance

The experimental data clearly demonstrates the limitations of purely hydrophobic retention versus mixed-mode retention for aromatic acids. On the C18 column, B2CA and its primary aromatic impurity co-elute. The Biphenyl column, leveraging π

π interactions, achieves baseline separation.

Table 1: System Suitability & Selectivity Comparison

Chromatographic Parameter	Traditional C18 Column	Biphenyl Column	Method Requirement
Retention Time (B2CA)	4.2 min	5.8 min	N/A
Retention Time (Impurity)	4.4 min	6.5 min	N/A
Resolution ( Rs​ )	0.8 (Co-elution)	2.6 (Baseline)	> 2.0
Tailing Factor ( As​ )	1.4	1.1	< 1.5
Theoretical Plates ( N )	8,500	12,200	> 10,000

ICH Q2(R2) Method Validation Framework

Following the[6], the optimized Biphenyl method was subjected to a rigorous validation lifecycle to prove it is "fit for the intended purpose"[3].

Fig 2. HPLC method development and ICH Q2(R2) validation workflow for B2CA.

Table 2: ICH Q2(R2) Validation Results (Biphenyl Column)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at B2CA retention time	No interference detected	Pass
Linearity & Range	R2 > 0.999 (10 to 150 µg/mL)	R2 = 0.9998	Pass
Accuracy (Recovery)	98.0% – 102.0% across 3 concentration levels	99.4% – 100.2%	Pass
Precision (Repeatability)	%RSD < 2.0% (n=6 injections)	%RSD = 0.6%	Pass
Limit of Detection (LOD)	Signal-to-Noise (S/N) > 3	0.05 µg/mL	Pass
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) > 10	0.15 µg/mL	Pass

Conclusion

For the purity determination of highly conjugated, rigid molecules like biphenylene-2-carboxylic acid, traditional C18 stationary phases often lack the necessary selectivity, resulting in critical pair co-elution. By transitioning to a Biphenyl stationary phase and utilizing a methanol-based, acidic mobile phase, analysts can unlock powerful π

π and hydrogen-bonding retention mechanisms. The resulting method not only achieves baseline resolution but fully complies with the stringent accuracy, precision, and specificity requirements outlined in the ICH Q2(R2) regulatory framework.

References

• Restek Corporation. "Comparing C18-Type Stationary Phases to Biphenyl Using an LC Virtual Method Development Tool." Retrieved from:[Link][5]

• International Council for Harmonisation (ICH). "Validation of Analytical Procedures Q2(R2)." Retrieved from: [Link][3]

• European Medicines Agency (EMA). "ICH Q2(R2) Validation of analytical procedures - Scientific guideline." Retrieved from: [Link][6]

• LCGC International. "Evaluation of Retention and Selectivity Using Biphenyl Stationary Phases." Retrieved from: [Link][4]

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A Comparative Guide to Atropisomeric Biphenyl Catalysts and Ligands: Benchmarking Against Industry Standards

For Researchers, Scientists, and Drug Development Professionals

In the landscape of asymmetric catalysis, the quest for ligands and catalysts that deliver exceptional enantioselectivity and high yields is perpetual. Among the privileged scaffolds that have emerged, the biphenyl backbone, particularly in its atropisomeric form, has proven to be a cornerstone in the design of highly effective chiral ligands and organocatalysts. This guide provides an in-depth technical comparison of biphenylene-2-carboxylic acid derivatives and related biphenyl-based catalysts against established, standard ligands in key asymmetric transformations. We will delve into the causality behind experimental choices, present supporting data, and provide detailed protocols to empower researchers in their catalyst selection and development endeavors.

The Principle of Atropisomerism: A Gateway to Asymmetric Induction

The efficacy of many biphenyl-based ligands stems from the phenomenon of atropisomerism—axial chirality arising from hindered rotation around a single bond. This restricted rotation creates a stable, three-dimensional chiral environment around the metal center, which is fundamental to achieving high levels of stereocontrol in a catalytic reaction. Unlike ligands with point chirality, the chiral information in atropisomeric biphenyls is conveyed through a well-defined spatial arrangement of bulky substituents, which can effectively dictate the trajectory of incoming substrates.

Performance Benchmark: Biphenyl-Based Ligands in Asymmetric Hydrogenation

Asymmetric hydrogenation is a fundamental transformation in the synthesis of chiral pharmaceuticals and fine chemicals. The Ru-catalyzed hydrogenation of β-ketoesters and other functionalized olefins serves as a standard testing ground for new chiral phosphine ligands. Here, we compare the performance of several atropisomeric biphenyl diphosphines against the industry-standard, BINAP.

Table 1: Comparison of Chiral Diphosphine Ligands in the Asymmetric Hydrogenation of Various Substrates

Substrate	Ligand	Enantiomeric Excess (% ee)	Conditions	Reference
Methyl acetoacetate	(S)-BINAP	97	MeOH, 80 bar H₂, 25°C	[1]
(S)-MeO-BIPHEP	99	MeOH, 80 bar H₂, 25°C	[1]
(S)-SYNPHOS	99	MeOH, 80 bar H₂, 25°C	[1]
(S)-DIFLUORPHOS	98	MeOH, 80 bar H₂, 25°C	[1]
Dimethyl itaconate	(S)-BINAP	88	MeOH, 20 bar H₂, 50°C	[1]
(S)-MeO-BIPHEP	90	MeOH, 20 bar H₂, 50°C	[1]
(S)-SYNPHOS	92	MeOH, 20 bar H₂, 50°C	[1]
(S)-DIFLUORPHOS	85	MeOH, 20 bar H₂, 50°C	[1]
Hydroxyacetone	(S)-BINAP	90	MeOH, 80 bar H₂, 25°C	[1]
(S)-MeO-BIPHEP	96	MeOH, 80 bar H₂, 25°C	[1]
(S)-SYNPHOS	97	MeOH, 80 bar H₂, 25°C	[1]
(S)-DIFLUORPHOS	97	MeOH, 80 bar H₂, 25°C	[1]

Analysis and Mechanistic Insights:

The data clearly indicates that biphenyl-based ligands such as MeO-BIPHEP and SYNPHOS often exhibit superior or comparable enantioselectivity to BINAP in the asymmetric hydrogenation of a range of substrates.[1] For the seven substrates tested in the referenced study, SYNPHOS was identified as the ligand of choice for achieving the highest enantioselectivities (92–99%).[1]

The improved performance of these biphenyl ligands can be attributed to their specific stereoelectronic properties. The dihedral angle of the biaryl backbone, influenced by substituents, plays a crucial role in shaping the chiral pocket around the metal center. Molecular mechanics calculations have shown that for each of these ligands, one diastereomeric transition state is significantly lower in energy, leading to high enantioselectivity.[1] The electronic nature of the substituents on the phosphine's phenyl groups also modulates the catalytic activity.

Experimental Workflow: Asymmetric Hydrogenation

Below is a diagram illustrating the typical workflow for an asymmetric hydrogenation experiment.

Caption: Decision tree for catalyst selection.

Detailed Experimental Protocol: Asymmetric Hydrogenation of Ethyl Acetoacetate with a Ru-(MeO-BIPHEP) Catalyst

This protocol is adapted from established procedures for the asymmetric hydrogenation of β-ketoesters. [4] Materials:

• (R)-MeO-BIPHEP ligand

• [Ru(C₆H₆)Cl₂]₂ dimer

• Ethyl acetoacetate (substrate)

• Ethanol (EtOH), anhydrous and degassed

• High-pressure autoclave equipped with a magnetic stir bar

• Schlenk line and inert gas (Argon or Nitrogen) supply

Procedure:

• Catalyst Preparation (in situ):

  • In a glovebox or under a positive pressure of inert gas, add [Ru(C₆H₆)Cl₂]₂ (e.g., 5.0 mg, 0.01 mmol) and (R)-MeO-BIPHEP (e.g., 11.6 mg, 0.02 mmol) to a Schlenk flask.

  • Add degassed ethanol (10 mL) to dissolve the components.

  • Stir the resulting orange solution at room temperature for 1 hour to allow for complex formation.

• Hydrogenation Reaction:

  • Transfer the catalyst solution via cannula to the autoclave insert containing a magnetic stir bar.

  • Add ethyl acetoacetate (e.g., 260 mg, 2.0 mmol) to the autoclave insert. The substrate-to-catalyst (S/C) ratio in this example is 100.

  • Seal the autoclave.

  • Purge the autoclave with hydrogen gas three times.

  • Pressurize the autoclave to the desired pressure (e.g., 40 atm H₂).

  • Stir the reaction mixture at room temperature (or specified temperature) for the specified time (e.g., 24 hours).

• Work-up and Analysis:

  • After the reaction is complete, carefully vent the hydrogen gas.

  • Remove the solvent from the reaction mixture under reduced pressure.

  • The crude product can be purified by flash column chromatography if necessary.

  • Determine the enantiomeric excess (% ee) of the product, ethyl 3-hydroxybutanoate, by chiral gas chromatography (GC) or high-performance liquid chromatography (HPLC).

Self-Validation: The protocol's integrity is maintained by ensuring an inert atmosphere during catalyst preparation to prevent oxidation of the phosphine ligand and the Ru complex. The use of a well-defined S/C ratio and monitoring the reaction to completion ensures reproducibility. The final analysis via chiral chromatography provides a quantitative measure of the catalyst's performance.

Conclusion

The atropisomeric biphenyl scaffold is a remarkably versatile and powerful platform for the design of both chiral ligands for transition-metal catalysis and metal-free organocatalysts. As demonstrated, biphenyl-based diphosphines like MeO-BIPHEP and SYNPHOS frequently outperform the standard ligand BINAP in asymmetric hydrogenation, offering higher enantioselectivities for a range of substrates. [1]This enhanced performance is a direct result of their tunable stereoelectronic properties, particularly the dihedral angle of the biaryl backbone.

Furthermore, the extension of the biphenyl motif to other ligand classes, such as PHOX and phosphites, has led to highly effective catalysts for other key transformations like the Heck reaction and allylic alkylation. [5][6]The parallel emergence of chiral phosphoric acids, often built upon a biaryl core, provides a complementary and powerful approach to asymmetric synthesis, expanding the toolbox available to chemists. [7] For researchers and drug development professionals, the evidence strongly supports the consideration of atropisomeric biphenyl-based catalysts and ligands in the early stages of route scouting and process development. Their modularity, high performance, and the growing understanding of their structure-activity relationships make them a strategic choice for tackling challenging asymmetric syntheses.

References

• Iridium-catalyzed asymmetric hydrogenation of quinolines using the (R)-MeO-BIPHEP ligand. Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. Available at: [Link]

• Gong, L.-Z., et al. (2014). Chiral Metal Phosphate Catalysis: Highly Asymmetric Hetero-Diels-Alder Reactions. Chemical Communications. Available at: [Link]

• Zhu, J., et al. (2014). Catalytic Asymmetric Reactions by Metal and Chiral Phosphoric Acid Sequential Catalysis. The Journal of Organic Chemistry. Available at: [Link]

• Hou, C.-J., & Hu, X.-P. (2016). Chiral phosphine-phosphoramidite ligands in asymmetric catalysis. Synthetic Communications. Available at: [Link]

• Shuai, Z., et al. (2005). Dendritic BIPHEP: Synthesis and application in asymmetric hydrogenation of ß-ketoesters. Tetrahedron Letters. Available at: [Link]

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A Researcher's Guide to the FTIR Spectroscopy of Biphenylene-2-Carboxylic Acid: A Comparative Analysis

For researchers and professionals in drug development and materials science, the precise characterization of novel organic molecules is paramount. Biphenylene-2-carboxylic acid, with its rigid, planar biphenylene core and reactive carboxylic acid moiety, presents a unique spectroscopic profile. This guide provides an in-depth analysis of its expected Fourier-transform infrared (FTIR) spectrum, offering a comparative framework against structurally similar compounds to aid in its unambiguous identification and characterization.

The Science of Molecular Vibrations: Interpreting the FTIR Spectrum

FTIR spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of molecules.[1] When a molecule is irradiated with infrared light, its bonds will absorb energy at specific frequencies, corresponding to their natural vibrational frequencies (stretching, bending, scissoring, etc.).[1] The resulting spectrum is a unique molecular fingerprint, revealing the presence of specific functional groups.

For biphenylene-2-carboxylic acid, we can dissect the expected spectrum into contributions from its two key components: the carboxylic acid group and the biphenylene aromatic system.

The Unmistakable Signature of a Carboxylic Acid

The carboxylic acid functional group (-COOH) gives rise to some of the most characteristic and easily identifiable peaks in an IR spectrum.[2][3] These are primarily due to the O-H and C=O stretching vibrations.

A hallmark of most carboxylic acids is the extremely broad absorption band for the O-H stretch, typically appearing in the region of 3300-2500 cm⁻¹.[1][2][4] This significant broadening is a direct consequence of strong intermolecular hydrogen bonding, which creates a wide range of O-H bond environments and, therefore, a continuum of absorption frequencies.[1][4][5] In the solid state, carboxylic acids commonly exist as hydrogen-bonded dimers, further influencing this spectral feature.[4]

The carbonyl (C=O) stretch of a carboxylic acid is another intense and sharp absorption, typically found between 1760 and 1690 cm⁻¹.[4][6] Its exact position can be influenced by factors such as dimerization and conjugation. For biphenylene-2-carboxylic acid, where the carboxyl group is attached to an aromatic system, this peak is expected to be in the lower end of the range, around 1710-1690 cm⁻¹.[2]

Two other vibrations associated with the carboxylic acid group are the C-O stretch, appearing between 1320-1210 cm⁻¹, and the out-of-plane O-H bend, which is a broad peak typically seen around 950-910 cm⁻¹.[4][6]

Deciphering the Biphenylene Core

The biphenylene unit, a polycyclic aromatic hydrocarbon, will also contribute a series of characteristic absorptions to the spectrum. These include:

• Aromatic C-H Stretch: Aromatic C-H stretching vibrations typically occur at wavenumbers just above 3000 cm⁻¹ (around 3100-3000 cm⁻¹).[6]

• Aromatic C=C Stretch: The stretching of the carbon-carbon double bonds within the aromatic rings gives rise to a series of medium to weak absorptions in the 1600-1450 cm⁻¹ region.[6]

• Out-of-Plane C-H Bending: Strong absorptions in the 900-675 cm⁻¹ region arise from the out-of-plane bending of the aromatic C-H bonds. The exact positions of these bands are highly indicative of the substitution pattern on the aromatic rings.

A Comparative Analysis: Biphenylene-2-Carboxylic Acid vs. Its Isomers

To provide a practical reference, we can compare the expected spectrum of biphenylene-2-carboxylic acid with the known spectral data of its close structural isomers, 2-biphenylcarboxylic acid and 4-biphenylcarboxylic acid. While the core structures differ slightly (biphenyl vs. biphenylene), the key functional groups are the same, providing a valuable comparative tool.

Vibrational Mode	Expected Range (cm⁻¹)	Biphenylene-2-carboxylic acid (Predicted)	2-Biphenylcarboxylic acid (Reference Data)	4-Biphenylcarboxylic acid (Reference Data)
O-H Stretch (Carboxylic Acid)	3300-2500	Very Broad	Very Broad	Very Broad
Aromatic C-H Stretch	3100-3000	Present	Present	Present
C=O Stretch (Carboxylic Acid)	1760-1690	~1700	~1685	~1680
Aromatic C=C Stretch	1600-1450	Multiple Bands	Multiple Bands	Multiple Bands
C-O Stretch	1320-1210	Present	Present	Present
O-H Bend	950-910	Broad	Broad	Broad
Aromatic C-H Out-of-Plane Bend	900-675	Strong Bands	Strong Bands	Strong Bands

Note: The exact peak positions for the reference compounds are based on available spectral data and may vary slightly depending on the sample preparation and instrumentation.

The primary differences in the spectra of these molecules will likely be found in the "fingerprint region" (below 1500 cm⁻¹), where the subtle variations in the aromatic ring structures and substitution patterns will lead to unique patterns of absorption bands. The out-of-plane C-H bending region, in particular, can be diagnostic in distinguishing between these isomers.

Experimental Protocol: Acquiring a High-Quality FTIR Spectrum of a Solid Sample

To obtain a reliable FTIR spectrum of biphenylene-2-carboxylic acid, the following protocol using an Attenuated Total Reflectance (ATR) accessory is recommended. ATR is a common and convenient method for analyzing solid samples with minimal preparation.

Caption: Workflow for obtaining and interpreting the FTIR spectrum of a solid sample using an ATR accessory.

Conclusion

The FTIR spectrum of biphenylene-2-carboxylic acid is expected to be rich in information, with strong, characteristic absorptions from the carboxylic acid group and a series of distinct peaks corresponding to the biphenylene aromatic system. By understanding the origins of these vibrations and comparing the spectrum with those of closely related isomers, researchers can confidently identify and characterize this important molecule. This guide provides the foundational knowledge and a practical framework for achieving this with scientific rigor.

References

• IR Spectroscopy Tutorial: Carboxylic Acids. (n.d.). Retrieved from [Link]

• ResearchGate. (n.d.). IR spectra of the biphenyl. Retrieved from [Link]

• ResearchGate. (n.d.). Fourier Transform infrared (FT-IR) spectra of carboxylic acids. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 30). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. Retrieved from [Link]

• NIST. (n.d.). 2-Biphenylcarboxylic acid. In NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). SYNCHROTRON-BASED HIGHEST RESOLUTION FTIR SPECTROSCOPY OF AZULENE, NAPHTHALENE (C 10​ H 8​ ), INDOLE (C - ResearchGate. Retrieved from [Link]

• ACS Publications. (2004, March 23). Infrared Spectroscopy of Aqueous Carboxylic Acids: Comparison between Different Acids and Their Salts. The Journal of Physical Chemistry A. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectra of the co‐poly(terphenylene‐methyl piperidine‐biphenyl). Retrieved from [Link]

• NIST. (n.d.). Biphenyl. In NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). FT-IR spectrum of 4 4ʹ bis(4-carboxy methylene) biphenyl. Retrieved from [Link]

• SlideShare. (2023, May 24). ir spectrum of carboxylic acids and alcohols. Retrieved from [Link]

• Analyst (RSC Publishing). (n.d.). Isomeric characterization of polychlorinated biphenyls using gas chromatography–Fourier transform infrared/gas chromatography–mass spectrometry. Retrieved from [Link]

• PubMed. (1998, June 15). Biphenyl-2-carboxylic acid: a layered structure. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Chart. Retrieved from [Link]

• Michigan State University. (n.d.). IR Absorption Table. Retrieved from [Link]

• Spectroscopy Online. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Retrieved from [Link]

• Jurnal UPI. (2023, April 1). Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Approach in the Polymer/Plastic Thermal Decomposition I. Retrieved from [Link]

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Safety & Regulatory Compliance

Biphenylene-2-carboxylic Acid proper disposal procedures

An In-Depth Guide to the Proper Disposal of Biphenylene-2-carboxylic Acid

For laboratory professionals dedicated to advancing scientific discovery, the responsible management of chemical reagents is as critical as the research itself. This guide provides a comprehensive, step-by-step protocol for the proper disposal of Biphenylene-2-carboxylic Acid, ensuring the safety of personnel, adherence to regulatory standards, and protection of the environment. While toxicological data for this specific compound is not exhaustive, its structural characteristics and the hazard profile of analogous compounds necessitate its treatment as a hazardous substance.[1]

Part 1: Hazard Profile and Core Safety Principles

Understanding the inherent risks of a chemical is the foundation of its safe handling and disposal. Biphenylene-2-carboxylic Acid and structurally similar compounds are classified with specific hazard warnings that dictate the necessary precautions.

GHS Hazard Classification

Based on data from analogous compounds like 2-Biphenylcarboxylic acid, the following classifications from the Globally Harmonized System (GHS) should be applied.[2][3][4]

Hazard Class	Category	Hazard Statement	Signal Word
Skin Irritation	2	H315: Causes skin irritation	Warning
Serious Eye Irritation	2 / 2A	H319: Causes serious eye irritation	Warning
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation	Warning

These classifications underscore that Biphenylene-2-carboxylic Acid must not be treated as common waste. The primary routes of exposure are inhalation, skin contact, and eye contact.[3] Therefore, all handling and disposal procedures must be designed to mitigate these risks.

The Cardinal Rules of Disposal

Before proceeding to the detailed protocol, three principles are non-negotiable:

• DO NOT Drain Dispose: Never discard Biphenylene-2-carboxylic Acid, or solutions containing it, down the sink. This can interfere with wastewater treatment processes and introduce chemical contaminants into the ecosystem.[5][6]

• DO NOT Trash Dispose: This compound is not considered regular solid waste. Disposing of it in the common trash can lead to environmental contamination and pose a risk to waste management personnel.[6]

• Prevent Environmental Release: All procedures should be geared towards containing the chemical and preventing its release into the air, soil, or waterways.[7][8]

Part 2: Step-by-Step Disposal Protocol

This protocol outlines the systematic process for safely managing Biphenylene-2-carboxylic Acid waste from the point of generation to its final collection.

Step 1: Ensure Proper Personal Protective Equipment (PPE)

Before handling the chemical for any purpose, including disposal, it is mandatory to wear appropriate PPE to prevent exposure.[1][9]

• Eye Protection: Wear safety glasses with side shields or chemical splash goggles that are tested and approved under standards such as EN166 (EU) or NIOSH (US).[5][10]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile). Gloves must be inspected for integrity before use and disposed of properly after handling the waste.[5][9]

• Protective Clothing: A standard laboratory coat is required to protect against skin contact.[9] Ensure shoes fully cover the feet.

Step 2: Waste Segregation and Characterization

The overriding principle of laboratory waste management is that no experiment should begin without a clear plan for the disposal of all generated waste.[11]

• Identify the Waste Stream: Determine the form of the waste:

  • Unused/Expired Pure Solid: The original reagent in its container.

  • Contaminated Solids: Items such as weigh boats, contaminated gloves, or paper towels used during spill cleanup.

  • Solutions: Aqueous or organic solvent solutions containing the compound.

• Segregate Accordingly:

  • Solid waste (pure compound and contaminated items) should be placed in a designated container for Solid Hazardous Chemical Waste .

  • Liquid waste must be segregated. Keep aqueous waste separate from organic solvent waste.[12] Do not mix incompatible chemicals.[13]

Step 3: Packaging and Labeling

Proper packaging and labeling are critical for safety and regulatory compliance.[9][11]

• Select the Correct Container:

  • Use a container made of a material compatible with the waste (e.g., a high-density polyethylene (HDPE) pail for solids).

  • The container must have a secure, tight-fitting lid to prevent spills and the release of dust or vapors.[12]

  • For unused reagents, the original container is often the best option, provided it is in good condition.[11]

• Label the Container Clearly:

  • Affix a Hazardous Waste label to the container.

  • Write the full chemical name: "Biphenylene-2-carboxylic Acid". Do not use abbreviations.

  • List all constituents, including solvents if it is a mixture.

  • Indicate the hazards by checking the appropriate boxes (e.g., Irritant).

  • Record the "Accumulation Start Date" – the date the first drop of waste was added to the container.

Step 4: Safe Temporary Storage

Waste must be stored safely in a designated laboratory area pending pickup.

• Location: Store the sealed waste container in a designated Satellite Accumulation Area (SAA) . This should be at or near the point of generation and under the control of the laboratory personnel.

• Conditions: The storage area should be a cool, dry, and well-ventilated location, away from sources of ignition and incompatible materials.[12]

• Container Management: Keep the waste container closed at all times, except when adding waste.[12] Do not fill containers beyond 90% of their capacity to allow for expansion.[14]

Step 5: Final Disposal

The final step is to transfer the waste to a licensed disposal facility.

• Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for your hazardous waste.

• Professional Disposal: The EHS office will then arrange for the waste to be transported and disposed of by a licensed waste disposal company.[5] Common disposal methods for this type of chemical include incineration at a permitted facility equipped with afterburners and scrubbers to handle potential hazardous combustion products like carbon monoxide and carbon dioxide.[3][7]

Part 3: Disposal Decision Workflow

The following diagram illustrates the decision-making process for managing waste containing Biphenylene-2-carboxylic Acid.

Caption: Decision workflow for proper segregation and disposal of Biphenylene-2-carboxylic Acid waste.

Part 4: Emergency Procedures for Spills and Exposure

In the event of an accidental release or exposure, immediate and correct action is vital.

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1][3] If skin irritation occurs, seek medical attention.[4]

• Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes, holding the eyelids open.[1][3] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate medical attention.[10]

• Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[1][3]

• Small Spills (Solid): Carefully sweep up the solid material, avoiding dust formation, and place it into a labeled container for hazardous waste disposal.[5] Clean the area with soap and water.

By adhering to this comprehensive guide, researchers can ensure that their work with Biphenylene-2-carboxylic Acid is conducted with the highest standards of safety and environmental stewardship.

References

• NextSDS. (n.d.). 2-Biphenylenecarboxylic acid — Chemical Substance Information. [Link]

• Loba Chemie. (n.d.). 4-Biphenyl Carboxylic Acid MATERIAL SAFETY DATA SHEET. [Link]

• Green World Group. (2023, December 22). Chemical Safety Best Practices in The Lab. [Link]

• University of California, Berkeley. (n.d.). Chemical and Physical Safety for Research Labs. [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings. [Link]

• Physikalisch-Technische Bundesanstalt. (n.d.). Chemical Waste Management for Laboratories. [Link]

• Ministry of Environment, Taiwan. (2017, May 12). Standards for Defining Hazardous Industrial Waste. [Link]

• National Center for Biotechnology Information. (n.d.). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. [Link]

• U.S. Environmental Protection Agency. (n.d.). EPA HAZARDOUS WASTE CODES. [Link]

• ETH Zürich. (n.d.). Factsheet: Disposal of Hazardous Waste - Basic Principles. [Link]

• Universiti Teknologi MARA. (n.d.). CHEMICAL MANAGEMENT AT RESEARCH LABORATORIES PPSG. [Link]

• Castrol. (2019, October 10). SAFETY DATA SHEET: Hysol 6510. [https://msdspds.castrol.com/ussds/amersdsf.nsf/Files/CF5435F522F3D979802584930054F118/ File/12470659.pdf](https://msdspds.castrol.com/ussds/amersdsf.nsf/Files/CF5435F522F3D979802584930054F118/ File/12470659.pdf)

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Comprehensive Safety and Operational Guide for Handling Biphenylene-2-carboxylic Acid

As drug development and materials science advance, the handling of specialized aromatic compounds like Biphenylene-2-carboxylic acid requires rigorous, self-validating safety protocols. Known for its utility in pharmaceutical formulations—specifically as an aromatic moiety for taste-masking bitter active pharmaceutical ingredients (APIs) like quinine[1]—this compound presents specific handling challenges due to its physical state and structural properties.

As a Senior Application Scientist, I have designed this guide to provide researchers and safety officers with a field-proven, mechanistic approach to Personal Protective Equipment (PPE), operational handling, and disposal. Every protocol detailed below is built as a self-validating system, ensuring that safety is mathematically and procedurally guaranteed at every step.

Chemical Profile and Hazard Causality

Before defining the PPE, we must understand the material. Biphenylene-2-carboxylic acid crystallizes as yellow prisms[2]. As a solid aromatic carboxylic acid, it poses risks of generating fine, respirable dust during weighing and transfer operations.

Quantitative Chemical & Physical Properties

Property	Value
CAS Number	93103-69-6
Molecular Formula	C13H8O2[2]
Molecular Weight	196.205 g/mol [2]
Appearance	Yellow prisms (solid)[2]
Melting Point	223 - 224 °C[2]
Primary Hazards (Analogous)	Skin Irrit. 2, Eye Irrit. 2, STOT SE 3 (Respiratory)[3]

Data synthesized from the [2] and structural analogs from [3].

Causality of Hazards:

• Dermal/Ocular Irritation: The carboxylic acid functional group acts as a local irritant upon contact with moisture on the skin or eyes, leading to localized pH drops and cellular irritation.

• Respiratory Toxicity (STOT SE 3): The crystalline nature of the powder means that mechanical manipulation (scooping, transferring) can easily aerosolize micro-particles. Inhalation of these particles causes acute respiratory tract irritation.

Personal Protective Equipment (PPE) Specifications

To mitigate these risks, a layered defense strategy is required. Do not rely solely on PPE; engineering controls must be the primary containment method.

Required PPE and Mechanistic Justification

PPE Category	Specification / Standard	Causality & Justification
Eye Protection	Snug-fitting safety goggles (ANSI Z87.1 / EN 166)	Prevents ingress of aerosolized yellow prisms. Standard safety glasses with side shields are insufficient for fine powders.
Hand Protection	Nitrile gloves (Min. thickness: 0.11 mm, EN 374)	Nitrile provides superior chemical resistance to aromatic organic acids compared to latex, preventing dermal sensitization.
Respiratory	N95 / P100 Particulate Respirator	Filters out >95% of airborne crystalline particulates. Mandatory if local exhaust ventilation is compromised or during spill cleanup.
Body Protection	Flame-retardant lab coat (100% Cotton or Nomex)	Prevents accumulation of static electricity, which can attract and hold fine organic powders against the body.

Operational Workflows and Methodologies

Protocol A: Safe Weighing and Transfer Methodology

Objective: To accurately weigh Biphenylene-2-carboxylic acid while maintaining zero-exposure conditions.

• Preparation: Ensure the chemical fume hood has a verified face velocity of 80-100 feet per minute (fpm). Clear the workspace of unnecessary clutter to prevent air turbulence.

• Static Mitigation: Wipe the exterior of the reagent bottle and the weighing balance with an anti-static cloth. Aromatic powders are highly susceptible to static cling, which causes erratic balance readings and uncontrolled dispersion.

• Containment & Validation: Place a pre-tared, anti-static weigh boat on the analytical balance inside the fume hood.

  • Self-Validation Check: The balance must read exactly 0.000 g and remain stable for 5 seconds. Continuous fluctuations indicate static interference or improper hood airflow that must be corrected before proceeding.

• Transfer: Using a grounded stainless-steel spatula, carefully transfer the yellow prisms. Keep the source bottle and the weigh boat as close together as possible to minimize the transit path of the powder.

• Sealing: Once the desired mass is achieved, cap the source bottle immediately. Transfer the weighed solid into the reaction vessel and seal the vessel before removing it from the fume hood.

Protocol B: Spill Response and Disposal Plan

Objective: To neutralize and safely dispose of accidental spills and operational waste.

• Isolation: If a spill occurs outside the fume hood, immediately restrict access to the area. Don an N95 respirator and fresh nitrile gloves before approaching.

• Suppression: Do not dry sweep. Dry sweeping aerosolizes the powder. Instead, lightly mist the spill with a compatible solvent (e.g., a 10% ethanol/water mixture) to dampen the powder and suppress dust formation.

• Collection: Use damp, disposable absorbent pads to wipe up the dampened powder. Work from the outside of the spill toward the center to prevent spreading.

• Decontamination & Validation: Wash the affected surface with a mild alkaline solution (e.g., dilute sodium bicarbonate) to neutralize any residual carboxylic acid, followed by a thorough water rinse.

  • Self-Validation Check: Swab the cleaned area with a pH indicator strip; a neutral pH (~7.0) confirms the complete removal of acidic residues.

• Disposal: Place all contaminated pads, gloves, and empty reagent containers into a heavy-duty, sealable hazardous waste bag. Label clearly as "Hazardous Solid Waste: Aromatic Carboxylic Acid (Biphenylene-2-carboxylic acid)". Route to a licensed facility for high-temperature incineration.

Logical Workflow Visualization

The following diagram illustrates the self-validating safety loop for handling this compound, mapping the operational flow from initial risk assessment to final disposal.

Step-by-step safety and operational workflow for handling Biphenylene-2-carboxylic acid.

References

• Title: Quinine and quinidine salts, methods for making them, and pharmaceutical formulations comprising them (US20090239900A1)

• Title: Dictionary of Organic Compounds: Eighth Supplement Source: Springer-Science+Business Media, B.V. URL: [Link]

• Title: Biphenyl-2,2'-dicarboxylic acid — Chemical Substance Information Source: NextSDS Database URL: [Link]

Sources

• 1. US20090239900A1 - Quinine and quinidine salts, methods for making them, and pharmaceutical formulations comprising them - Google Patents [patents.google.com]
• 2. chemistry-chemists.com [chemistry-chemists.com]
• 3. nextsds.com [nextsds.com]